1-Bromo-2-methoxyethane

• CAS: 6482-24-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 1-Bromo-2-methoxyethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-bromo-2-methoxyethane (CAS No. 6482-24-2), a versatile reagent frequently employed in organic synthesis, particularly in the development of pharmaceutical and agrochemical compounds. This document is intended to serve as a valuable resource for researchers and professionals by consolidating essential physical data, outlining standard experimental methodologies, and illustrating the relationships between the compound's structure and its characteristics.

Core Physical and Chemical Properties

1-Bromo-2-methoxyethane is a clear, colorless to light yellow liquid.[1][2][3] Its utility as a synthetic intermediate is underscored by its distinct physical characteristics, which are summarized below.

Quantitative Physical Properties

The following table provides a summary of the key quantitative physical properties of 1-bromo-2-methoxyethane, compiled from various sources.

Property	Value	Conditions
Molecular Formula	C₃H₇BrO
Molecular Weight	138.99 g/mol
Density	1.479 g/mL	at 25 °C[1][4][5][6]
1.424 g/cm³	[2]
1.460 g/mL	[7]
Boiling Point	40-41 °C	at 66 mmHg[1][3][4][5]
106.8 °C	at 760 mmHg[2]
Melting Point	Not Available	[1]
Refractive Index	1.447	at 20 °C (n20/D)[1][2][4][5]
1.448	[7]
1.434
Flash Point	83 °F (28.3 °C)	[1][2][4][5]
Vapor Pressure	32.5 mmHg	at 25 °C[1][2]
Water Solubility	14.4 g/L	at 25 °C[1][3][4][8]

Experimental Protocols

While the cited sources provide the physical properties of 1-bromo-2-methoxyethane, they do not detail the specific experimental protocols used for their determination. However, standardized methodologies are typically employed for the measurement of these properties. The following are general descriptions of such standard procedures.

Density Measurement: The density of a liquid is commonly determined using a pycnometer or a digital density meter. The pycnometer is a flask with a known volume that is weighed empty, then filled with the substance and weighed again. The density is calculated from the mass of the substance and the known volume. Digital density meters measure the oscillation frequency of a U-shaped tube filled with the sample, from which the density is calculated.

Boiling Point Determination: The boiling point is typically measured by distillation. The liquid is heated in a distillation apparatus, and the temperature at which the vapor and liquid phases are in equilibrium at a given pressure is recorded as the boiling point. For measurements at reduced pressure, a vacuum pump is connected to the apparatus.

Refractive Index Measurement: The refractive index is determined using a refractometer, such as an Abbe refractometer. A small sample of the liquid is placed on the prism of the instrument, and light is passed through it. The angle of refraction is measured, and the refractive index is read directly from the instrument's scale. The temperature is controlled, as the refractive index is temperature-dependent.

Flash Point Determination: The flash point is measured using either an open-cup or a closed-cup apparatus. The substance is heated at a controlled rate, and an ignition source is periodically passed over the surface of the liquid. The flash point is the lowest temperature at which the vapors of the substance will ignite.

Solubility Measurement: The solubility of a substance in a solvent (e.g., water) is determined by adding a known amount of the solute to a known amount of the solvent and agitating the mixture until equilibrium is reached. The concentration of the dissolved solute is then measured using an appropriate analytical technique, such as spectroscopy or chromatography.

Visualizations

Relationship Between Molecular Structure and Physical Properties

The following diagram illustrates the relationship between the molecular structure of 1-bromo-2-methoxyethane and its key physical properties. The presence of the electronegative bromine and oxygen atoms, along with the alkyl chain, influences its polarity, boiling point, and solubility.

Structure-Property Relationships of 1-Bromo-2-methoxyethane

General Experimental Workflow for a Substitution Reaction

1-Bromo-2-methoxyethane is a common starting material for nucleophilic substitution reactions. The diagram below outlines a general experimental workflow for such a reaction.

General Workflow for a Nucleophilic Substitution Reaction

References

• 1. lookchem.com [lookchem.com]
• 2. Quality Manufacturer Supply High Purity 1-Bromo-2-methoxyethane 6482-24-2 with Competitive Price [scochem.com]
• 3. 1-Bromo-2-methoxyethane CAS#: 6482-24-2 [m.chemicalbook.com]
• 4. 1-Bromo-2-methoxyethane | 6482-24-2 [chemicalbook.com]
• 5. 6482-24-2 CAS MSDS (1-Bromo-2-methoxyethane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. chemimpex.com [chemimpex.com]
• 7. 1-bromo-2-methoxyethane [stenutz.eu]
• 8. Page loading... [guidechem.com]

An In-Depth Technical Guide to 1-Bromo-2-methoxyethane (CAS: 6482-24-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-2-methoxyethane, a versatile bifunctional reagent widely utilized in organic synthesis and pharmaceutical development. This document details its physicochemical properties, spectroscopic data, synthesis and reaction protocols, applications in drug discovery, and safety information.

Physicochemical and Spectroscopic Data

1-Bromo-2-methoxyethane is a colorless to light yellow liquid.[1] Key quantitative data are summarized in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties

Property	Value	Reference(s)
CAS Number	6482-24-2	[2]
Molecular Formula	C₃H₇BrO	[3]
Molecular Weight	138.99 g/mol	[3]
Boiling Point	106.8 °C at 760 mmHg	[2]
Melting Point	Not available	-
Density	1.479 g/mL at 25 °C	[3]
Solubility in Water	Soluble	[2]
Refractive Index (n²⁰/D)	1.447	[2]

Table 2: Spectroscopic Data

Spectrum Type	Key Peaks and Assignments	Reference(s)
¹H NMR (Proton)	δ (ppm): ~3.65 (t, 2H, -CH₂-O), ~3.45 (t, 2H, -CH₂-Br), ~3.35 (s, 3H, -O-CH₃)	Estimated from typical chemical shifts[4][5]
¹³C NMR (Carbon)	δ (ppm): ~70 (-CH₂-O), ~59 (-O-CH₃), ~33 (-CH₂-Br)	Estimated from typical chemical shifts[6][7]
Infrared (IR)	(cm⁻¹) 2930, 2870 (C-H stretch, aliphatic), 1120 (C-O-C stretch, ether), 650 (C-Br stretch)	[8][9]
Mass Spectrometry (MS)	m/z: 138/140 ([M]⁺, due to ⁷⁹Br/⁸¹Br isotopes), 93/95 ([M-CH₂O]⁺), 59 ([CH₃OCH₂]⁺), 45 ([CH₃O]⁺)	[10]

Experimental Protocols

Detailed methodologies for the synthesis of 1-Bromo-2-methoxyethane and its application in the synthesis of the EGFR inhibitor, Erlotinib, are provided below.

Synthesis of 1-Bromo-2-methoxyethane via Williamson Ether Synthesis

This protocol describes a general procedure for the Williamson ether synthesis, which can be adapted for the preparation of 1-Bromo-2-methoxyethane from sodium methoxide and 1,2-dibromoethane.

Materials:

• Sodium methoxide (CH₃ONa)

• 1,2-dibromoethane (BrCH₂CH₂Br)

• Anhydrous dimethylformamide (DMF) or other suitable polar aprotic solvent

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under a nitrogen atmosphere, dissolve sodium methoxide (1.0 equivalent) in anhydrous DMF.

• To the stirred solution, add 1,2-dibromoethane (1.1 equivalents) dropwise at room temperature.

• Heat the reaction mixture to a moderate temperature (e.g., 50-70 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the resulting crude product by fractional distillation to yield pure 1-Bromo-2-methoxyethane.

Williamson Ether Synthesis of 1-Bromo-2-methoxyethane.

Role in the Synthesis of Erlotinib

1-Bromo-2-methoxyethane serves as a key alkylating agent in the synthesis of the anti-cancer drug Erlotinib. It is used to introduce the two 2-methoxyethoxy side chains that are crucial for the drug's activity and pharmacokinetic profile.

General Protocol for the O-alkylation Step in Erlotinib Synthesis: This protocol is adapted from published syntheses of Erlotinib and its derivatives.

Materials:

• A suitable quinazolinone precursor (e.g., a dihydroxy-substituted quinazolinone)

• 1-Bromo-2-methoxyethane

• Potassium carbonate (K₂CO₃) or another suitable base

• Anhydrous dimethylformamide (DMF)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Apparatus for inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a round-bottom flask containing the quinazolinone precursor (1.0 equivalent) and potassium carbonate (2.2 equivalents) is added anhydrous DMF.

• The mixture is stirred at room temperature under an inert atmosphere.

• 1-Bromo-2-methoxyethane (2.2 equivalents) is added to the suspension.

• The reaction mixture is heated to a specified temperature (e.g., 80-100 °C) and maintained for several hours, with reaction progress monitored by TLC.

• After completion, the reaction is worked up by cooling, filtering the inorganic salts, and removing the solvent under reduced pressure.

• The crude product is then purified, typically by column chromatography, to yield the desired bis(2-methoxyethoxy)-substituted quinazolinone intermediate.

Workflow for the use of 1-Bromo-2-methoxyethane in Erlotinib synthesis.

Applications in Drug Development

1-Bromo-2-methoxyethane is a valuable building block in drug discovery and development, primarily due to its ability to introduce the 2-methoxyethyl moiety into molecules. This functional group can significantly influence the pharmacokinetic properties of a drug candidate.

The incorporation of 2'-O-(2-methoxyethyl) modifications in antisense oligonucleotides has been shown to enhance their resistance to nuclease metabolism, a critical factor for their in vivo stability and efficacy. While not directly altering plasma pharmacokinetics in some cases, this modification, when combined with a phosphodiester backbone, can lead to more rapid plasma clearance and excretion, primarily through the kidneys. This suggests that the 2-methoxyethyl group can be used to modulate the distribution and elimination profile of drug candidates.

Safety and Toxicity

1-Bromo-2-methoxyethane is a flammable liquid and is toxic if swallowed. It can cause skin and eye irritation and may cause respiratory irritation.[11] Appropriate personal protective equipment, including gloves, safety goggles, and respiratory protection, should be used when handling this compound.

Table 3: Hazard Information

Hazard	Description	Reference(s)
GHS Hazard Statements	H226: Flammable liquid and vapor.H301: Toxic if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[11]
Precautionary Statements	P210: Keep away from heat/sparks/open flames/hot surfaces. — No smoking.P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Acute Toxicity (Oral)	LD50 (rat): Data for the closely related 1-bromo-2-chloroethane is 64 mg/kg. Specific data for 1-bromo-2-methoxyethane is not readily available.

Conclusion

1-Bromo-2-methoxyethane is a versatile and important reagent in organic synthesis, with notable applications in the pharmaceutical industry. Its utility in introducing the 2-methoxyethyl group allows for the modulation of physicochemical and pharmacokinetic properties of drug candidates. The detailed protocols and data presented in this guide are intended to support researchers and scientists in the effective and safe use of this compound in their research and development endeavors.

References

• 1. web.pdx.edu [web.pdx.edu]
• 2. 1-Bromo-2-methoxyethane | 6482-24-2 [chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. compoundchem.com [compoundchem.com]
• 5. 1H proton nmr spectrum of 1-bromo-2-methylpropane C4H9Br (CH3)2CHCH2Br low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 1-bromo-2-methylpropane 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. 13C nmr spectrum of 1-bromo-2-methylpropane C4H9Br (CH3)2CHCH2Br analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of 1-bromo-2-methylpropane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. C3H8O CH3OCH2CH3 C-13 nmr spectrum of methoxyethane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of ethyl methyl ether C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. benchchem.com [benchchem.com]
• 9. In Williamson's synthesis, methoxyethane is prepared by [allen.in]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Explain the preparation of methoxyethane by Willamson’s synthesis. Give e.. [askfilo.com]

1-Bromo-2-methoxyethane molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical properties of 1-Bromo-2-methoxyethane, a key reagent in organic synthesis.

Core Molecular Data

1-Bromo-2-methoxyethane, also known as 2-bromoethyl methyl ether, is an alkyl halide instrumental in the synthesis of more complex molecules within the pharmaceutical and agrochemical industries.[1] Its chemical structure facilitates nucleophilic substitution reactions, allowing for the introduction of various functional groups.[1]

The empirical and molecular formula for 1-Bromo-2-methoxyethane is C₃H₇BrO.[1][2][3][4][5][6][7] Its molecular weight is approximately 138.99 g/mol .[1][2][5][6][7]

The following table summarizes the key quantitative data for 1-Bromo-2-methoxyethane.

Property	Value	Source
Molecular Formula	C₃H₇BrO	[1][2][3][5][6][7]
Molecular Weight	138.99 g/mol	[2][5][6][7]
Alternate Molecular Weight	138.992 g/mol	[3][8]
Density	1.479 g/mL at 25 °C	[1][6]
Boiling Point	40-41 °C at 66 mmHg	[2][6]
Flash Point	83 °F (28.3 °C)	[6][8]
Refractive Index	n20/D 1.447	[6][8]

Molecular Structure

The structural formula of 1-Bromo-2-methoxyethane consists of a two-carbon ethane backbone, with a bromine atom attached to the first carbon and a methoxy group (-OCH₃) attached to the second.

Figure 1. Molecular structure of 1-Bromo-2-methoxyethane.

Experimental Protocols

No detailed experimental protocols were found in the provided search results. However, 1-Bromo-2-methoxyethane is noted as a starting reagent in the synthesis of 1-bromo-4-(2-methoxyethoxy)benzene and 1-bromo-4-[(2-methoxyethoxy)methyl]benzene.[5][6][8] The kinetics of its reaction with potassium iodide in acetone have also been investigated.[5][8]

References

• 1. chemimpex.com [chemimpex.com]
• 2. getchem.com [getchem.com]
• 3. 1-BROMO-2-METHOXYETHANE | CAS 6482-24-2 [matrix-fine-chemicals.com]
• 4. 1-bromo-2-methoxyethane [stenutz.eu]
• 5. 1-Bromo-2-methoxyethane | 6482-24-2 [chemicalbook.com]
• 6. lookchem.com [lookchem.com]
• 7. 2-Bromoethyl methyl ether | C3H7BrO | CID 80972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Quality Manufacturer Supply High Purity 1-Bromo-2-methoxyethane 6482-24-2 with Competitive Price [scochem.com]

An In-depth Technical Guide on the Reactivity and Mechanism of 1-Bromo-2-methoxyethane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-2-methoxyethane is a bifunctional molecule of significant interest in organic synthesis, serving as a versatile building block for the introduction of the 2-methoxyethyl moiety. Its reactivity is primarily governed by the interplay of nucleophilic substitution and elimination pathways, with the potential for neighboring group participation by the methoxy group influencing reaction rates and mechanisms. This technical guide provides a comprehensive overview of the reactivity of 1-bromo-2-methoxyethane, detailing its reaction mechanisms, quantitative kinetic data, and established experimental protocols. The information presented herein is intended to be a valuable resource for researchers and professionals in the fields of chemistry and drug development.

Core Reactivity Profile

1-Bromo-2-methoxyethane, a primary alkyl halide, predominantly undergoes nucleophilic substitution via the SN2 (Substitution Nucleophilic Bimolecular) mechanism.[1] However, under appropriate conditions, it can also participate in E2 (Elimination Bimolecular) reactions. The presence of the methoxy group at the β-position introduces the possibility of Neighboring Group Participation (NGP) , also known as anchimeric assistance, which can significantly impact the reaction kinetics and stereochemistry.[2][3]

Nucleophilic Substitution (SN2) Reactions

The SN2 reaction of 1-bromo-2-methoxyethane involves a concerted, single-step mechanism where a nucleophile attacks the electrophilic carbon atom bearing the bromine atom, leading to the displacement of the bromide leaving group. This process results in an inversion of stereochemistry at the reaction center.[1]

A notable example of an SN2 reaction involving 1-bromo-2-methoxyethane is the Finkelstein reaction, where it reacts with an iodide salt, such as potassium iodide (KI) or sodium iodide (NaI), in an acetone solvent. The kinetics of the potassium iodide exchange reaction with 2-bromoethyl methyl ether in acetone have been investigated.

Elimination (E2) Reactions

In the presence of a strong, sterically hindered base, 1-bromo-2-methoxyethane can undergo an E2 elimination reaction to form the corresponding alkene, methoxyethene (methyl vinyl ether).[4] This reaction is a concerted process where the base abstracts a proton from the carbon atom adjacent to the bromine-bearing carbon, simultaneously with the departure of the bromide ion. The use of bulky bases, such as potassium tert-butoxide, favors the E2 pathway over the competing SN2 reaction.[5][6]

Neighboring Group Participation (NGP)

The lone pair of electrons on the oxygen atom of the methoxy group in 1-bromo-2-methoxyethane can act as an internal nucleophile. This participation can lead to the formation of a cyclic oxonium ion intermediate, which can accelerate the rate of reaction compared to a similar primary alkyl halide without the participating group.[2][3] This anchimeric assistance is particularly relevant in solvolysis reactions or when external nucleophiles are weak. The formation of a five-membered ring intermediate through NGP is generally kinetically favorable.[7]

Quantitative Reactivity Data

Quantitative data on the reactivity of 1-bromo-2-methoxyethane is crucial for predicting reaction outcomes and optimizing synthetic procedures.

Table 1: Kinetic Data for the Reaction of 1-Bromo-2-methoxyethane with Potassium Iodide in Acetone

Temperature (°C)	Rate Constant (k)	Activation Parameters	Reference
15	Data not available in snippet	Data not available in snippet
25	Data not available in snippet	Data not available in snippet

Note: While the investigation of the kinetics of this reaction has been reported, the specific rate constants and activation parameters were not available in the searched literature snippets. Further investigation of the primary literature is required to populate this table.

Table 2: Factors Influencing the SN2 vs. E2 Product Ratio

Factor	Condition Favoring SN2	Condition Favoring E2
Base/Nucleophile	Strong, non-bulky nucleophile (e.g., I⁻, CN⁻, N₃⁻)	Strong, sterically hindered base (e.g., t-BuOK)
Temperature	Lower temperatures	Higher temperatures
Solvent	Polar aprotic solvents (e.g., acetone, DMSO)	Solvents that favor the base strength

Reaction Mechanisms and Visualizations

The following diagrams, generated using the DOT language, illustrate the key reaction pathways of 1-bromo-2-methoxyethane.

SN2 Reaction Pathway

Caption: The concerted SN2 mechanism of 1-bromo-2-methoxyethane.

E2 Reaction Pathway

Caption: The concerted E2 elimination mechanism of 1-bromo-2-methoxyethane.

Neighboring Group Participation (NGP) Pathway

Caption: Mechanism of Neighboring Group Participation by the methoxy group.

Experimental Protocols

The following are detailed methodologies for key reactions involving 1-bromo-2-methoxyethane, adapted from established procedures for similar alkyl halides.

Protocol for SN2 Reaction: Synthesis of 2-Iodo-1-methoxyethane

Objective: To synthesize 2-iodo-1-methoxyethane from 1-bromo-2-methoxyethane via an SN2 reaction with sodium iodide in acetone.

Materials:

• 1-Bromo-2-methoxyethane

• Sodium iodide (NaI), anhydrous

• Acetone, anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Dichloromethane (or diethyl ether)

• Saturated aqueous sodium thiosulfate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (or magnesium sulfate)

• Rotary evaporator

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar, dissolve sodium iodide (1.5 equivalents) in anhydrous acetone.

• To this solution, add 1-bromo-2-methoxyethane (1.0 equivalent) dropwise at room temperature with stirring.

• Attach a reflux condenser and heat the reaction mixture to a gentle reflux. A white precipitate of sodium bromide should form as the reaction proceeds.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• After the reaction is complete, cool the mixture to room temperature and remove the precipitated sodium bromide by vacuum filtration.

• Concentrate the filtrate using a rotary evaporator to remove the acetone.

• Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, a saturated aqueous solution of sodium thiosulfate (to remove any traces of iodine), and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude 2-iodo-1-methoxyethane.

• The product can be further purified by distillation if necessary.

Protocol for E2 Reaction: Synthesis of Methoxyethene

Objective: To synthesize methoxyethene from 1-bromo-2-methoxyethane via an E2 elimination reaction using potassium tert-butoxide.

Materials:

• 1-Bromo-2-methoxyethane

• Potassium tert-butoxide (t-BuOK)

• Anhydrous tert-butanol (or another suitable aprotic solvent like THF)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Distillation apparatus

Procedure:

• Set up a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere.

• To the flask, add potassium tert-butoxide (1.1 - 1.5 equivalents) and anhydrous tert-butanol.

• Stir the mixture to form a solution or a fine suspension.

• Add 1-bromo-2-methoxyethane (1.0 equivalent) dropwise to the stirred mixture at room temperature.

• After the addition is complete, heat the reaction mixture to reflux.

• The product, methoxyethene, is a low-boiling gas (boiling point: 6 °C).[4] It can be collected by passing the vapor from the reaction through a cold trap or by careful distillation into a cooled receiving flask.

• Monitor the reaction progress by observing the cessation of gas evolution or by GC analysis of the reaction mixture.

• Upon completion, the collected methoxyethene can be used directly or stored under appropriate conditions.

Experimental Workflow Visualization

Caption: General experimental workflows for SN2 and E2 reactions.

Conclusion

1-Bromo-2-methoxyethane exhibits a rich and synthetically useful reactivity profile. Its propensity to undergo SN2 reactions with a variety of nucleophiles makes it a valuable reagent for introducing the 2-methoxyethyl group in the synthesis of pharmaceuticals and other fine chemicals. The competing E2 elimination pathway, favored by strong, bulky bases, provides a route to methoxyethene. While the potential for anchimeric assistance from the methoxy group exists, further quantitative studies are needed to fully elucidate its impact on reaction rates and mechanisms in solution. The experimental protocols and mechanistic insights provided in this guide offer a solid foundation for the effective utilization of 1-bromo-2-methoxyethane in research and development.

References

• 1. prepchem.com [prepchem.com]
• 2. Anchimeric Assistance (Neighboring Group Participation) [research.cm.utexas.edu]
• 3. dalalinstitute.com [dalalinstitute.com]
• 4. Methyl vinyl ether - Wikipedia [en.wikipedia.org]
• 5. Khan Academy [khanacademy.org]
• 6. Solved 1.) What is the major elimination product when | Chegg.com [chegg.com]
• 7. scribd.com [scribd.com]

An In-depth Technical Guide to the Stability and Storage of 1-Bromo-2-methoxyethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and optimal storage conditions for 1-Bromo-2-methoxyethane (CAS No. 6482-24-2). Understanding the stability profile of this haloalkane ether is critical for its effective use in research and development, particularly in the synthesis of pharmaceuticals and other specialty chemicals, ensuring the integrity of experimental outcomes and the safety of laboratory personnel.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Bromo-2-methoxyethane is presented in Table 1. This data is essential for handling and storage considerations.

Property	Value
Molecular Formula	C₃H₇BrO
Molecular Weight	138.99 g/mol
Appearance	Clear colorless to yellow liquid.[1][2]
Boiling Point	40-41 °C at 66 mmHg
Density	1.479 g/mL at 25 °C
Solubility in Water	14.4 g/L at 25 °C
Flash Point	28 °C (82.4 °F) - closed cup
Refractive Index	n20/D 1.447

Stability Profile

1-Bromo-2-methoxyethane, as a haloalkane and an ether, is susceptible to degradation through several pathways. The primary routes of decomposition are hydrolysis, photodegradation, and peroxide formation.

Hydrolytic Stability

Photostability

Exposure to ultraviolet (UV) radiation can induce the homolytic cleavage of the carbon-bromine bond, generating radical species that can initiate a cascade of secondary reactions.[7] While a specific study on the photodegradation of 1-Bromo-2-methoxyethane was not found, studies on other bromo-organic compounds demonstrate that photolysis can be a significant degradation pathway.[8] Therefore, it is crucial to protect the compound from light to maintain its purity and prevent the formation of unknown impurities.

Peroxide Formation

A significant and often overlooked hazard associated with ethers is the formation of explosive peroxides upon exposure to atmospheric oxygen.[9][10][11] This process, known as autoxidation, is a radical-chain reaction that can be initiated by light, heat, and the presence of contaminants.[9][11] 1-Bromo-2-methoxyethane is classified as a potential peroxide-forming chemical.[3] The accumulation of peroxides can lead to violent explosions, especially upon heating or concentration.[9][11] Therefore, stringent precautions must be taken to exclude air from storage containers.

Figure 1. Simplified pathway of peroxide formation in ethers. (Max Width: 760px)

Recommended Storage Conditions

To ensure the long-term stability and safety of 1-Bromo-2-methoxyethane, the following storage conditions are mandatory.

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigeration).[9]	To minimize thermal decomposition and slow down the rate of potential degradation reactions, including peroxide formation.
Atmosphere	Inert atmosphere (e.g., Nitrogen or Argon).	To prevent contact with oxygen and subsequent peroxide formation.[8]
Light	Protect from light; store in amber or opaque containers.[8]	To prevent photodegradation.
Container	Tightly sealed, appropriate glass containers.	To prevent evaporation and exposure to air and moisture.
Incompatibilities	Store away from strong oxidizing agents and strong bases.	To avoid vigorous and potentially hazardous reactions.

Experimental Protocols for Stability Assessment

A comprehensive stability study for 1-Bromo-2-methoxyethane should be conducted to establish its shelf-life and re-test period under specified storage conditions. The following protocols are proposed based on general guidelines for stability testing of chemicals.[12][13][14]

Stability-Indicating Analytical Method

A validated stability-indicating analytical method is a prerequisite for any stability study. Gas chromatography (GC) with a flame ionization detector (FID) or coupled with a mass spectrometer (GC-MS) is a suitable technique for separating and quantifying 1-Bromo-2-methoxyethane and its potential degradation products.[15]

4.1.1. Proposed GC Method Parameters:

• Column: A non-polar or mid-polarity column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase.[12]

• Carrier Gas: Helium or Nitrogen.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C (FID) or as per MS requirements.

• Oven Temperature Program: An initial temperature of 50 °C held for 2 minutes, followed by a ramp of 10 °C/min to 250 °C, held for 5 minutes. This program should be optimized to achieve good resolution between the parent compound and any degradation products.

• Injection Volume: 1 µL.

• Sample Preparation: Samples should be accurately diluted in a suitable solvent (e.g., dichloromethane or ethyl acetate) before injection.[15]

Forced Degradation Studies

Forced degradation (or stress testing) should be performed to identify potential degradation products and to demonstrate the specificity of the analytical method.[16]

Stress Condition	Proposed Protocol
Acid Hydrolysis	Dissolve 1-Bromo-2-methoxyethane in a solution of 0.1 M HCl and heat at 60°C for 24 hours.
Base Hydrolysis	Dissolve 1-Bromo-2-methoxyethane in a solution of 0.1 M NaOH and heat at 60°C for 24 hours.
Oxidative Degradation	Treat a solution of 1-Bromo-2-methoxyethane with 3% hydrogen peroxide at room temperature for 24 hours.
Thermal Degradation	Heat the neat compound at 60°C for 48 hours in a sealed vial.
Photodegradation	Expose a solution of 1-Bromo-2-methoxyethane to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[15][16][17] A dark control sample should be stored under the same conditions but protected from light.[15]

Long-Term and Accelerated Stability Studies

Long-term and accelerated stability studies should be conducted on at least one batch of 1-Bromo-2-methoxyethane packaged in the proposed storage container.[18]

Study Type	Storage Conditions	Testing Frequency
Long-Term	2-8°C	0, 3, 6, 9, 12, 18, 24, and 36 months
Accelerated	25°C / 60% RH	0, 3, and 6 months

At each time point, samples should be analyzed for appearance, purity (assay), and the presence of degradation products using the validated stability-indicating GC method.

Figure 2. Workflow for a comprehensive stability study. (Max Width: 760px)

Conclusion

1-Bromo-2-methoxyethane is a valuable reagent that requires careful handling and storage to maintain its integrity and ensure safety. The primary stability concerns are hydrolysis, photodegradation, and, most critically, peroxide formation. Adherence to the recommended storage conditions—refrigeration, protection from light, and storage under an inert atmosphere—is essential. For drug development and other critical applications, a comprehensive stability study, including the development of a stability-indicating analytical method and forced degradation studies, is strongly recommended to establish a reliable shelf-life and ensure the quality of the material.

References

• 1. thestudentroom.co.uk [thestudentroom.co.uk]
• 2. edaegypt.gov.eg [edaegypt.gov.eg]
• 3. scribd.com [scribd.com]
• 4. The SN1 Reaction of Alkyl Halides with Water - Chemistry Steps [chemistrysteps.com]
• 5. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 6. rhodetrips2110.wordpress.com [rhodetrips2110.wordpress.com]
• 7. chemicals.co.uk [chemicals.co.uk]
• 8. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 9. Video: Autoxidation of Ethers to Peroxides and Hydroperoxides [jove.com]
• 10. Information on Peroxide-Forming Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 11. louisville.edu [louisville.edu]
• 12. Accelerated stability testing | PDF [slideshare.net]
• 13. books.rsc.org [books.rsc.org]
• 14. biopharminternational.com [biopharminternational.com]
• 15. q1scientific.com [q1scientific.com]
• 16. database.ich.org [database.ich.org]
• 17. ema.europa.eu [ema.europa.eu]
• 18. Accelerated Predictive Stability Testing: Accelerating Registration Phase and Application of Reduced Designs for Shelf-Life Determination of Parenteral Drug Product - PMC [pmc.ncbi.nlm.nih.gov]

1-Bromo-2-methoxyethane safety and handling precautions

An In-depth Technical Guide to the Safe Handling of 1-Bromo-2-methoxyethane

This guide provides comprehensive safety, handling, and emergency protocols for 1-Bromo-2-methoxyethane (CAS No. 6482-24-2), intended for researchers, scientists, and professionals in drug development. 1-Bromo-2-methoxyethane, also known as 2-bromoethyl methyl ether, is a versatile alkylating agent and a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.[1][2][3] Due to its hazardous properties, strict adherence to safety procedures is mandatory.

Hazard Identification and Classification

1-Bromo-2-methoxyethane is classified as a hazardous chemical.[4] It is a flammable liquid and vapor that is toxic if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[5][6][7] It is also a lachrymator, a substance that irritates the eyes and causes tearing.[7]

Table 1: GHS Hazard and Precautionary Statements

Code	Description	Citations
Hazard Statements
H226	Flammable liquid and vapor.	[5][6][7]
H301	Toxic if swallowed.	[5][6][7]
H315	Causes skin irritation.	[5][6][7]
H319	Causes serious eye irritation.	[5][6][7]
H335	May cause respiratory irritation.	[5][6][7]
Precautionary Statements
P210	Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.	[5][8]
P233	Keep container tightly closed.	[5][8]
P261	Avoid breathing dust/fume/gas/mist/vapours/spray.	[6][8]
P280	Wear protective gloves/protective clothing/eye protection/face protection.	[8]
P301 + P310	IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.	[5][6]

| P305 + P351 + P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. |[5][6] |

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is critical for its safe handling and storage.

Table 2: Physical and Chemical Properties of 1-Bromo-2-methoxyethane

Property	Value	Citations
CAS Number	6482-24-2	[5][8]
Molecular Formula	C3H7BrO	[2][7]
Molecular Weight	138.99 g/mol	[2][7]
Appearance	Clear colorless to yellow liquid	[2][6][9]
Boiling Point	40-41 °C @ 66 mmHg	[6][9]
Flash Point	28 °C (83 °F)	[6][9]
Density	1.479 g/mL at 25 °C	[2][6]
Refractive Index	n20/D 1.447 (lit.)	[6]

| Storage Temperature | 2-8°C (Refrigerated) |[6][10][11] |

Toxicological Information

Exposure to 1-Bromo-2-methoxyethane can cause adverse health effects. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Table 3: Acute Toxicity Data

Route	Species	Value	Citations

| Oral | Rat | LD50: > 200 - 400 mg/kg |[5] |

Symptoms of exposure can include a burning sensation, coughing, wheezing, laryngitis, shortness of breath, headache, nausea, and vomiting.[5]

Safe Handling and Storage Protocols

No specific experimental protocols for toxicological studies were found in the provided search results. However, detailed protocols for safe handling, storage, and emergency response are outlined based on safety data sheets.

Handling:

• Always handle in a well-ventilated area, preferably inside a chemical fume hood.[8][11][12]

• Wear all required personal protective equipment (PPE), including chemical-resistant gloves, safety goggles with a face shield, and a flame-resistant lab coat.[8][11][13]

• Keep the substance away from heat, sparks, open flames, and other ignition sources.[5][11]

• Use non-sparking tools and explosion-proof equipment.[11][12]

• Ground and bond containers and receiving equipment to prevent static discharge.[5][11]

• Avoid contact with skin, eyes, and clothing.[4][11]

• Avoid breathing vapors or mist.[8][12]

• Wash hands and face thoroughly after handling.[5][11]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][11][12]

• Keep refrigerated at 2-8°C for long-term stability.[10][11]

• Store away from incompatible materials, such as strong oxidizing agents and strong bases.[4][11]

• The storage area should be designated as a flammables area.[4][11]

Personal Protective Equipment (PPE)

A robust PPE regimen is the most critical defense against exposure.

• Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[4][11][13] Standard safety glasses are not sufficient.

• Skin Protection: Wear a flame-resistant lab coat over full-length clothing.[13] Use chemically resistant gloves (e.g., nitrile or neoprene) to prevent skin contact.[12][13]

• Respiratory Protection: Use only in a well-ventilated chemical fume hood.[12][13] If a fume hood is unavailable or ventilation is inadequate, a NIOSH/MSHA-approved respirator with an organic vapor cartridge is required.[13]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures

The following diagram outlines the initial response to different types of exposure. Always seek immediate medical attention after providing first aid.[14]

Caption: Workflow for first aid response to 1-Bromo-2-methoxyethane exposure.

• Inhalation: Move the victim to fresh air.[12] If breathing is difficult, provide oxygen. If breathing has stopped, perform artificial respiration, but do not use mouth-to-mouth resuscitation.[12][14]

• Skin Contact: Immediately remove all contaminated clothing.[5] Wash the affected area with soap and plenty of water for at least 15 minutes.[4][14]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][14] Remove contact lenses if present and easy to do.[5]

• Ingestion: Do NOT induce vomiting.[12] Clean the mouth with water and drink plenty of water afterwards.[4] Never give anything by mouth to an unconscious person.[12]

Accidental Release (Spill) Measures

A spill of 1-Bromo-2-methoxyethane must be managed carefully to prevent fire and exposure.

Caption: Logical workflow for handling a 1-Bromo-2-methoxyethane spill.

The procedure involves evacuating the area, removing all ignition sources, and ensuring adequate ventilation.[12] Personnel involved in the cleanup must wear appropriate PPE.[12] The spill should be contained and absorbed with an inert, non-combustible material like sand or vermiculite.[5][13] The collected material must be placed in a sealed container and disposed of as hazardous waste in accordance with local, regional, and national regulations.[4][12]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-resistant foam.[5][13]

• Specific Hazards: This substance is a combustible liquid.[4] Vapors are heavier than air and may travel to a source of ignition and flash back.[11] Containers may explode when heated.[4][11] Thermal decomposition can release irritating and toxic gases like carbon monoxide, carbon dioxide, and hydrogen halides.[4][11]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.[4][5]

Disposal Considerations

Waste generated from 1-Bromo-2-methoxyethane, including contaminated materials, must be treated as hazardous waste.[4][13] Disposal must be handled by an approved waste disposal facility and must be in full compliance with all federal, state, and local environmental regulations.[4][13] Do not allow the chemical to enter drains or the environment.[5][12]

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. 1-Bromo-2-methoxyethane | 6482-24-2 [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. 1-bromo-2-methoxyethane, CAS No. 6482-24-2 - iChemical [ichemical.com]
• 7. 2-Bromoethyl methyl ether | C3H7BrO | CID 80972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. echemi.com [echemi.com]
• 9. lookchem.com [lookchem.com]
• 10. 1-溴-2-(2-甲氧基乙氧基)乙烷 95% | Sigma-Aldrich [sigmaaldrich.com]
• 11. fishersci.com [fishersci.com]
• 12. echemi.com [echemi.com]
• 13. benchchem.com [benchchem.com]
• 14. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

Synonyms for 1-Bromo-2-methoxyethane (e.g., 2-Bromoethyl methyl ether)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-2-methoxyethane, a versatile reagent widely utilized in organic synthesis, particularly within the pharmaceutical and agrochemical industries. This document details its chemical synonyms, physical and chemical properties, representative experimental protocols for its synthesis and application, and its role in synthetic workflows.

Chemical Synonyms and Identification

1-Bromo-2-methoxyethane is known by several alternative names in scientific literature and chemical catalogs. Proper identification is crucial for accurate sourcing and application.

Synonym	Notes
2-Bromoethyl methyl ether	The most common synonym.
Methyl 2-bromoethyl ether	Another frequently used name.
2-Methoxyethyl bromide	Emphasizes the functional groups.
Ethane, 1-bromo-2-methoxy-	A systematic, IUPAC-style name.
β-Methoxyethyl bromide
2-Bromo-1-methoxyethane
Ether, 2-bromoethyl methyl

CAS Number: 6482-24-2

Physicochemical Properties

A summary of the key physical and chemical properties of 1-Bromo-2-methoxyethane is presented below. These properties are essential for designing experimental setups, purification procedures, and for ensuring safe handling.

Property	Value	Source
Molecular Formula	C₃H₇BrO	[1]
Molecular Weight	138.99 g/mol	[1]
Appearance	Colorless to light yellow liquid	[2]
Boiling Point	106.8 °C at 760 mmHg	[2]
Density	1.479 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.447	[2]
Flash Point	28.3 °C	[2]
Solubility	Soluble in water (14.4 g/L at 25°C) and many organic solvents.

Experimental Protocols

1-Bromo-2-methoxyethane is a valuable alkylating agent, primarily used to introduce the 2-methoxyethyl group into molecules.[3] Below are representative experimental protocols for its synthesis and a common application in Williamson ether synthesis.

Synthesis of 1-Bromo-2-methoxyethane (Representative Protocol)

This protocol is adapted from the synthesis of a similar bromo ether and represents a general method for the preparation of 1-Bromo-2-methoxyethane from the corresponding alcohol.

Reaction: 2-Methoxyethanol + PBr₃ → 1-Bromo-2-methoxyethane

Procedure:

• To a 250 mL round-bottomed flask equipped with a magnetic stirrer, a dropping funnel, and under a nitrogen atmosphere, add 2-methoxyethanol (1.0 mol).

• Cool the flask in an ice bath with stirring.

• Slowly add phosphorus tribromide (PBr₃) (0.4 mol) dropwise from the dropping funnel over a period of 30 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Heat the mixture to 80-90 °C for 1 hour to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature and carefully pour it onto 200 g of crushed ice.

• Neutralize the mixture with a 10% aqueous solution of sodium bicarbonate (NaHCO₃).

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 100 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude 1-Bromo-2-methoxyethane by fractional distillation.

Application: Williamson Ether Synthesis of 4-(2-Methoxyethoxy)aniline

This protocol describes a typical nucleophilic substitution reaction where 1-Bromo-2-methoxyethane is used to alkylate a phenol, in this case, 4-aminophenol, to form an ether. This type of reaction is fundamental in the synthesis of many pharmaceutical intermediates.

Reaction: 4-Aminophenol + 1-Bromo-2-methoxyethane → 4-(2-Methoxyethoxy)aniline

Procedure:

• In a 500 mL three-necked flask equipped with a reflux condenser, mechanical stirrer, and a nitrogen inlet, dissolve 4-aminophenol (0.5 mol) in 200 mL of a suitable solvent such as acetone or acetonitrile.

• Add anhydrous potassium carbonate (K₂CO₃) (1.5 mol) to the suspension.

• Heat the mixture to reflux with vigorous stirring.

• Add 1-Bromo-2-methoxyethane (0.6 mol) dropwise to the refluxing mixture over 30 minutes.

• Continue to heat at reflux for 8-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude 4-(2-methoxyethoxy)aniline by column chromatography on silica gel or by recrystallization.

Synthetic Workflow in Drug Development

1-Bromo-2-methoxyethane serves as a key building block in multi-step syntheses of active pharmaceutical ingredients (APIs).[3] The introduction of the 2-methoxyethyl group can modulate the pharmacokinetic properties of a drug candidate, such as its solubility and metabolic stability.[3] The following diagram illustrates a generalized workflow for the synthesis of a pharmaceutical intermediate using 1-Bromo-2-methoxyethane.

Caption: A generalized workflow for the synthesis of a pharmaceutical intermediate.

This workflow highlights the logical progression from starting materials to the final, purified product. 1-Bromo-2-methoxyethane is a critical component in the central alkylation step, which is followed by a series of standard organic chemistry workup and purification procedures to isolate the desired intermediate for subsequent steps in a drug development pipeline.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Quality Manufacturer Supply High Purity 1-Bromo-2-methoxyethane 6482-24-2 with Competitive Price [scochem.com]
• 3. nbinno.com [nbinno.com]

An In-depth Technical Guide to the Chemical Compatibility of 1-Bromo-2-methoxyethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical compatibility of 1-Bromo-2-methoxyethane, a versatile reagent and intermediate in organic synthesis. Understanding its interactions with various materials is crucial for ensuring experimental success, safety, and the integrity of synthesized products. This document outlines its known reactivity, provides guidance on material selection, and details experimental protocols for compatibility testing.

Chemical Properties and Reactivity Profile

1-Bromo-2-methoxyethane (CAS No. 6482-24-2) is a colorless to light yellow liquid with a molecular formula of C₃H₇BrO.[1] Its structure, containing both a reactive bromine atom and a methoxy group, makes it a valuable alkylating agent, capable of participating in a variety of chemical transformations. The primary mode of reaction for 1-Bromo-2-methoxyethane is nucleophilic substitution, particularly through an S(_N)2 mechanism, where the bromide ion serves as an effective leaving group.[2][3][4]

Material Compatibility

The selection of appropriate storage and handling materials is critical to prevent degradation of 1-Bromo-2-methoxyethane and contamination of reactions. The following tables summarize the expected compatibility of 1-Bromo-2-methoxyethane with a range of common laboratory materials. The ratings are based on the general chemical resistance of these materials to halogenated organic compounds and ethers.

It is imperative to note that these are general guidelines. For critical applications, it is strongly recommended to perform specific compatibility testing under the intended conditions of use.

Plastics and Elastomers

Material	Common Trade Names	Compatibility Rating	Expected Effects & Remarks
Polyethylene (PE)	-	Good	Potential for some absorption and swelling, especially with long-term exposure. High-density polyethylene (HDPE) is generally more resistant than low-density polyethylene (LDPE).[5][6][7][8]
Polypropylene (PP)	-	Good	Similar to polyethylene, may experience some swelling with prolonged contact. Less resistant than PE to halogenated hydrocarbons.[1][9][10][11][12]
Polytetrafluoroethylene	Teflon®	Excellent	Highly inert and resistant to a wide range of organic compounds, including halogenated ethers.[13][14][15][16]
Polyvinyl Chloride (PVC)	-	Fair to Poor	Susceptible to plasticizer extraction, softening, and swelling by organic solvents and halogenated compounds.[17][18][19][20]
Fluoroelastomer	Viton®	Excellent	Specifically designed for high chemical resistance, including hydrocarbons and many halogenated compounds.[21][22][23][24][25]
Polychloroprene	Neoprene®	Fair	May exhibit significant swelling and degradation upon extended exposure to halogenated organic compounds.[26][27]

Metals

Material	Grade/Type	Compatibility Rating	Expected Effects & Remarks
Stainless Steel	304, 316	Good to Excellent	Generally resistant to organic halides. Grade 316 offers superior resistance to pitting and crevice corrosion compared to 304. Halide ions, in general, can promote localized corrosion.[28][29][30][31]
Aluminum	-	Fair to Poor	Can be susceptible to corrosion by halogenated hydrocarbons, especially in the presence of moisture which can lead to the formation of hydrohalic acids.
Carbon Steel	-	Poor	Prone to corrosion from halogenated organic compounds, particularly in the presence of water.

Solvent Miscibility

1-Bromo-2-methoxyethane is generally soluble in a range of common organic solvents. The following table provides an estimated miscibility profile.

Solvent	Miscibility
Methanol	Miscible
Ethanol	Miscible
Acetone	Miscible
Dichloromethane	Miscible
Ethyl Acetate	Miscible
Toluene	Miscible
Hexane	Likely Miscible
Water	Slightly Soluble

Potential Degradation Pathways

The stability of 1-Bromo-2-methoxyethane can be compromised under certain conditions, leading to degradation. Understanding these pathways is essential for predicting and preventing unwanted side reactions.

Nucleophilic Substitution

As a primary alkyl halide, 1-Bromo-2-methoxyethane is susceptible to S(_N)2 reactions with a variety of nucleophiles. A common example is hydrolysis in the presence of a strong base, such as sodium hydroxide, to yield 2-methoxyethanol.

Caption: S(_N)2 reaction of 1-Bromo-2-methoxyethane.

Elimination Reaction

In the presence of a strong, sterically hindered base, an E2 elimination reaction can occur, leading to the formation of methoxyethene and hydrogen bromide.

Caption: E2 elimination of 1-Bromo-2-methoxyethane.

Autoxidation

Similar to other ethers, 1-Bromo-2-methoxyethane can undergo autoxidation upon prolonged exposure to air and light, forming potentially explosive peroxides. This is a radical chain reaction.

Caption: Autoxidation radical chain mechanism.

Experimental Protocols for Compatibility Testing

For applications where the chemical compatibility of 1-Bromo-2-methoxyethane is critical, direct testing is recommended. The following are summaries of standard methodologies.

Testing of Plastics and Elastomers (Based on ASTM D543)

This protocol outlines a procedure for evaluating the resistance of plastics and elastomers to 1-Bromo-2-methoxyethane.

• Specimen Preparation: Prepare standardized test specimens of the material to be evaluated (e.g., tensile bars, disks).

• Initial Measurements: Accurately measure and record the initial weight, dimensions, and relevant mechanical properties (e.g., tensile strength, hardness) of the specimens.

• Immersion: Immerse the specimens in 1-Bromo-2-methoxyethane in a sealed container at a specified temperature (e.g., ambient or application-specific temperature). Ensure the specimens are fully submerged.

• Exposure Period: Maintain the immersion for a predetermined period (e.g., 24 hours, 7 days, or longer, depending on the application).

• Post-Exposure Analysis:

  • Remove the specimens from the chemical.

  • Gently blot dry and re-weigh immediately to determine any change in mass.

  • Re-measure dimensions to assess swelling or shrinkage.

  • Visually inspect for any changes in appearance, such as discoloration, crazing, or degradation.

  • Conduct mechanical property testing and compare the results to the initial measurements.

• Data Reporting: Report the percentage change in weight, dimensions, and mechanical properties.

Caption: Plastic and elastomer compatibility testing workflow.

Corrosion Testing of Metals (Based on NACE TM0169 / ASTM G31)

This protocol provides a framework for assessing the corrosion of metals in 1-Bromo-2-methoxyethane.

• Coupon Preparation: Prepare metal coupons of a standard size and surface finish.

• Initial Preparation: Degrease, clean, and accurately weigh the coupons.

• Immersion: Suspend the coupons in 1-Bromo-2-methoxyethane in a sealed test vessel. Ensure the coupons are fully immersed and not in contact with each other or the vessel walls.

• Exposure: Maintain the test at a constant temperature for a specified duration.

• Post-Exposure Cleaning: Remove the coupons, and clean them according to standard procedures to remove any corrosion products without removing a significant amount of the base metal.

• Final Weighing: Dry and re-weigh the cleaned coupons.

• Corrosion Rate Calculation: Calculate the corrosion rate based on the weight loss, surface area of the coupon, and exposure time.

• Visual Examination: Inspect the coupons for localized corrosion such as pitting or crevice corrosion.

Safety and Handling

1-Bromo-2-methoxyethane is a flammable liquid and is toxic if swallowed. It can cause skin and eye irritation. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated fume hood. Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents and strong bases.

This technical guide is intended to provide a comprehensive overview of the chemical compatibility of 1-Bromo-2-methoxyethane. For specific applications, it is crucial to consult detailed safety data sheets and conduct appropriate compatibility testing.

References

• 1. hmcpolymers.com [hmcpolymers.com]
• 2. chemist.sg [chemist.sg]
• 3. echemi.com [echemi.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. cipax.com [cipax.com]
• 6. braskem.com.br [braskem.com.br]
• 7. Chemical Resistant Chart on Polyethylene | HAKKO CORPORATION as a Pioneer for Processing Resin Hose; High Quality, Made in Japan [hakko-eightron.com]
• 8. cdf1.com [cdf1.com]
• 9. dppvalves.com [dppvalves.com]
• 10. PP (Polypropylene) – Chemical Resistance Chart [blog.darwin-microfluidics.com]
• 11. celltreat.com [celltreat.com]
• 12. icarusgroup.co.uk [icarusgroup.co.uk]
• 13. Chemical Resistance Guide of PTFE, PTFE Products, India [hindustan-nylons.com]
• 14. Chemical resistance, PTFE | Materials | Polyfluor [polyfluor.nl]
• 15. calpaclab.com [calpaclab.com]
• 16. labdepotinc.com [labdepotinc.com]
• 17. floplast.co.uk [floplast.co.uk]
• 18. ipexna.com [ipexna.com]
• 19. plastexmatting.com [plastexmatting.com]
• 20. calpaclab.com [calpaclab.com]
• 21. calpaclab.com [calpaclab.com]
• 22. calpaclab.com [calpaclab.com]
• 23. Viton® – Chemical Compatibility Chart [blog.darwin-microfluidics.com]
• 24. foxxlifesciences.in [foxxlifesciences.in]
• 25. plastomatic.com [plastomatic.com]
• 26. All About the Chemical Resistance of Neoprene - Rubber-Cal – Rubber Flooring, Sheet Rubber, Rubber Mats, and Doormats [rubbercal.com]
• 27. kelco.com.au [kelco.com.au]
• 28. researchgate.net [researchgate.net]
• 29. researchgate.net [researchgate.net]
• 30. Is Stainless Steel Chemical Resistant? - Leengate - Metals [leengatemetals.co.uk]
• 31. Understanding Stainless Steel’s Corrosion-Resistant Properties - Unified Alloys [unifiedalloys.com]

Protocols & Analytical Methods

Application Notes and Protocols for 1-Bromo-2-methoxyethane as an Alkylating Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-2-methoxyethane is a versatile and efficient alkylating agent employed in a wide array of synthetic transformations. Its utility is pronounced in the introduction of the 2-methoxyethyl moiety onto various nucleophiles, a common strategy in medicinal chemistry to modulate the physicochemical properties of drug candidates, such as solubility and metabolic stability. This document provides detailed application notes and experimental protocols for the N-, O-, and S-alkylation of substrates using 1-Bromo-2-methoxyethane, with a particular focus on its application in the synthesis of pharmaceutical intermediates.

Introduction

1-Bromo-2-methoxyethane (CAS 6482-24-2) is a bifunctional organic compound featuring a reactive bromo group susceptible to nucleophilic substitution and a methoxyethyl chain.[1] This structure allows for the facile introduction of the 2-methoxyethyl group, which can significantly influence the pharmacokinetic profile of biologically active molecules.[2] The primary mechanism of action for its alkylating properties is a bimolecular nucleophilic substitution (SN2) reaction, where the bromide ion serves as an excellent leaving group.[1] This reagent is a key building block in the synthesis of a variety of compounds, including pharmaceutical intermediates like those for Erlotinib, an epidermal growth factor receptor (EGFR) inhibitor used in cancer therapy.[1][3]

Physicochemical Properties

A summary of the key physicochemical properties of 1-Bromo-2-methoxyethane is presented in Table 1.

Property	Value
Molecular Formula	C₃H₇BrO
Molecular Weight	138.99 g/mol
Appearance	Colorless to light yellow liquid
Density	1.479 g/mL at 25 °C
Boiling Point	40-41 °C at 66 mmHg
Solubility	Soluble in water (14.4 g/L at 25°C) and common organic solvents.[4]

Experimental Protocols

The following protocols provide detailed methodologies for the alkylation of various nucleophiles using 1-Bromo-2-methoxyethane.

O-Alkylation of Phenols

The O-alkylation of phenols with 1-Bromo-2-methoxyethane is a common method for the synthesis of alkoxy-substituted aromatic compounds. A notable application is in the synthesis of an intermediate for the anticancer drug Erlotinib.

Protocol 1: Synthesis of Ethyl 3,4-bis(2-methoxyethoxy)benzoate

This protocol details the O-alkylation of ethyl 3,4-dihydroxybenzoate.

Reaction Scheme:

Materials:

• Ethyl 3,4-dihydroxybenzoate

• 1-Bromo-2-methoxyethane

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of ethyl 3,4-dihydroxybenzoate (1.0 g, 5.5 mmol) in DMF (10 mL), add potassium carbonate (1.82 g, 13.0 mmol).

• Heat the mixture to 100 °C and stir for 1 hour.

• Cool the reaction mixture to 50 °C and add 1-Bromo-2-methoxyethane (1.0 mL).

• Heat the reaction mixture to 80 °C and maintain for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature and filter to remove inorganic salts.

• Wash the solid residue with ethyl acetate (10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the product.

Quantitative Data:

Reactant	Molar Equiv.	Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)
Ethyl 3,4-dihydroxybenzoate	1.0	K₂CO₃ (2.4)	DMF	100, then 80	3	94.3

N-Alkylation of Amines

The introduction of a 2-methoxyethyl group to amines can alter their basicity and lipophilicity. While the alkylation of primary amines can sometimes lead to overalkylation, careful control of reaction conditions can favor mono-alkylation.

Protocol 2: General Procedure for Mono-N-Alkylation of Aromatic Amines

This protocol provides a general method for the selective mono-N-alkylation of anilines.

Materials:

• Aromatic amine (e.g., Aniline)

• 1-Bromo-2-methoxyethane

• Potassium carbonate (K₂CO₃)

• Acetonitrile

• Ethyl acetate

• Brine

• Sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of the aromatic amine (1.0 equivalent) in acetonitrile (0.2 M), add potassium carbonate (1.5 equivalents).

• Add 1-Bromo-2-methoxyethane (1.1 equivalents) to the suspension at room temperature.

• Heat the mixture to 80 °C and monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data for N-Alkylation:

Substrate	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
Aniline	K₂CO₃ (1.5)	Acetonitrile	80	12-18	N-(2-methoxyethyl)aniline	75-85 (Typical)
4-Nitroaniline	K₂CO₃ (1.5)	DMF	100	8	N-(2-methoxyethyl)-4-nitroaniline	~70 (Typical)

S-Alkylation of Thiols

The S-alkylation of thiols is a straightforward method for the synthesis of thioethers. This reaction typically proceeds with high efficiency.

Protocol 3: General Procedure for S-Alkylation of Thiols

This protocol outlines a general method for the synthesis of 2-methoxyethyl thioethers.

Materials:

• Thiol (e.g., Thiophenol)

• 1-Bromo-2-methoxyethane

• Sodium hydroxide (NaOH) or Potassium carbonate (K₂CO₃)

• Ethanol or DMF

• Water

• Diethyl ether or Ethyl acetate

Procedure:

• Dissolve the thiol (1.0 equivalent) in ethanol or DMF.

• Add a base such as sodium hydroxide (1.1 equivalents) or potassium carbonate (1.5 equivalents) and stir for 10-15 minutes at room temperature to form the thiolate.

• Add 1-Bromo-2-methoxyethane (1.1 equivalents) to the mixture.

• Stir the reaction at room temperature or heat to 50-60 °C if necessary.

• Monitor the reaction by TLC.

• Once the reaction is complete, pour the mixture into water and extract with diethyl ether or ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Quantitative Data for S-Alkylation (Expected):

Substrate	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
Thiophenol	NaOH (1.1)	Ethanol	25-50	2-6	2-Methoxyethyl phenyl sulfide	>90 (Expected)
Benzyl mercaptan	K₂CO₃ (1.5)	DMF	25	1-4	Benzyl (2-methoxyethyl) sulfide	>90 (Expected)

Application in Drug Development: Erlotinib and EGFR Signaling

As previously mentioned, 1-Bromo-2-methoxyethane is a key reagent in the synthesis of Erlotinib, a potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase.[] EGFR is a transmembrane receptor that, upon binding to ligands such as EGF, activates downstream signaling pathways that regulate cell proliferation, survival, and differentiation.[6][7] In many cancers, EGFR is overexpressed or mutated, leading to uncontrolled cell growth.[1]

Erlotinib competitively and reversibly binds to the ATP-binding site within the tyrosine kinase domain of EGFR, thereby inhibiting its autophosphorylation and blocking the downstream signaling cascade.[8][9] This leads to cell cycle arrest and apoptosis in cancer cells that are dependent on EGFR signaling.[]

EGFR Signaling Pathway and Inhibition by Erlotinib

The following diagram illustrates the EGFR signaling pathway and the point of inhibition by Erlotinib.

Caption: EGFR signaling pathway and its inhibition by Erlotinib.

Experimental Workflow for Alkylation Reactions

The general workflow for performing alkylation reactions with 1-Bromo-2-methoxyethane is depicted below.

Caption: General experimental workflow for alkylation.

Safety and Handling

1-Bromo-2-methoxyethane is a flammable liquid and should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. Store in a cool, dry place away from heat and ignition sources.

Conclusion

1-Bromo-2-methoxyethane is a valuable and versatile alkylating agent for the introduction of the 2-methoxyethyl group onto a variety of nucleophiles. The protocols provided herein offer robust methods for O-, N-, and S-alkylation, which are broadly applicable in organic synthesis and drug discovery. Its role in the synthesis of targeted therapies like Erlotinib underscores its importance in the development of modern pharmaceuticals.

References

• 1. drugs.com [drugs.com]
• 2. Epidermal Growth Factor Receptor (EGFR) Signaling [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Sulfide synthesis by S-alkylation or 1,4-addition [organic-chemistry.org]
• 6. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. What is the mechanism of Erlotinib Hydrochloride? [synapse.patsnap.com]
• 9. erlotinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Application Notes and Protocols for the Williamson Ether Synthesis Utilizing 1-Bromo-2-methoxyethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Williamson ether synthesis is a cornerstone reaction in organic chemistry for the formation of ethers, a functional group prevalent in pharmaceuticals, agrochemicals, and material science.[1][2] This nucleophilic substitution reaction (SN2) involves the reaction of an alkoxide or phenoxide with a primary alkyl halide.[3][4] 1-Bromo-2-methoxyethane is a valuable reagent in this synthesis, serving as a precursor for the introduction of the 2-methoxyethyl group into molecules, a moiety that can enhance solubility and modulate the pharmacokinetic properties of drug candidates. This document provides detailed protocols for the use of 1-bromo-2-methoxyethane in the Williamson ether synthesis with both phenolic and alcoholic substrates, including quantitative data and a visual representation of the experimental workflow.

Data Presentation

The following table summarizes typical quantitative data for the Williamson ether synthesis using a phenolic substrate and a 2-methoxyethyl halide, based on the synthesis of 1-(2-Methoxyethoxy)-4-nitrobenzene.

Reactant/Reagent	Molecular Weight ( g/mol )	Molar Equivalents	Quantity
4-Nitrophenol	139.11	1.0	2.00 mmol, 0.278 g
1-Bromo-2-methoxyethane	138.99	1.2	2.40 mmol, 0.334 g
Potassium Hydroxide	56.11	1.5	3.00 mmol, 0.168 g
Dimethyl Sulfoxide (DMSO)	-	-	10 mL
Product
1-(2-Methoxyethoxy)-4-nitrobenzene	197.19	-	Yield: 90%

Experimental Protocols

Protocol 1: Synthesis of an Aryl Ether from a Phenol

This protocol details the synthesis of 1-(2-methoxyethoxy)-4-nitrobenzene from 4-nitrophenol and a 2-methoxyethyl halide.

Materials:

• 4-Nitrophenol

• 1-Bromo-2-methoxyethane

• Potassium Hydroxide (KOH)

• Dimethyl Sulfoxide (DMSO)

• 5% Hydrochloric Acid (HCl) solution

• Water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Standard laboratory glassware for workup and purification

Procedure:

• To a round-bottom flask containing dimethyl sulfoxide (5 mL), add 4-nitrophenol (2.00 mmol, 0.278 g) and potassium hydroxide (3.00 mmol, 0.168 g).

• In a separate flask, dissolve 1-bromo-2-methoxyethane (2.40 mmol, 0.334 g) in DMSO (5 mL).

• Add the 1-bromo-2-methoxyethane solution to the mixture of 4-nitrophenol and potassium hydroxide.

• Stir the resulting mixture at 333 K (60 °C) for 20 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a 5% HCl solution.

• Collect the resulting precipitate by filtration and wash it with water.

• Dry the solid product under vacuum to obtain 1-(2-methoxyethoxy)-4-nitrobenzene.

Protocol 2: General Synthesis of an Alkyl Ether from an Alcohol

This protocol provides a general procedure for the reaction of an alcohol with 1-bromo-2-methoxyethane.

Materials:

• Alcohol (e.g., primary or secondary alcohol)

• 1-Bromo-2-methoxyethane

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Diethyl ether or other suitable extraction solvent

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask, magnetic stirrer, condenser, inert gas inlet (e.g., nitrogen or argon), and heating mantle.

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the alcohol (1.0 eq) and anhydrous DMF or THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 eq) portion-wise to the solution.

• Allow the mixture to stir at room temperature for 30 minutes to ensure the complete formation of the alkoxide.

• Add 1-bromo-2-methoxyethane (1.0-1.2 eq) dropwise to the reaction mixture.

• Heat the reaction mixture to a suitable temperature (typically 50-100 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC).[4]

• Upon completion, cool the reaction to room temperature and cautiously quench the reaction by adding a saturated aqueous NH4Cl solution.

• Extract the product into an organic solvent such as diethyl ether.

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by a suitable method, such as column chromatography or distillation.

Mandatory Visualization

The following diagrams illustrate the key aspects of the Williamson ether synthesis using 1-bromo-2-methoxyethane.

References

• 1. jocpr.com [jocpr.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for Methoxyethylation of Phenols using 1-Bromo-2-methoxyethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The methoxyethylation of phenols is a crucial transformation in organic synthesis, particularly in the fields of pharmaceutical and materials science. The introduction of a methoxyethyl group can significantly alter the physicochemical properties of a phenolic compound, influencing its solubility, lipophilicity, and metabolic stability. 1-Bromo-2-methoxyethane is a versatile and efficient reagent for this purpose, reacting with phenols via the Williamson ether synthesis to afford the corresponding methoxyethyl aryl ethers. This reaction proceeds through a bimolecular nucleophilic substitution (SN2) mechanism, where the phenoxide ion acts as a nucleophile, attacking the electrophilic carbon of 1-bromo-2-methoxyethane.[1][2] This document provides detailed application notes and experimental protocols for the methoxyethylation of phenols using 1-bromo-2-methoxyethane.

Reaction Principle

The methoxyethylation of phenols using 1-bromo-2-methoxyethane is a classic example of the Williamson ether synthesis. The reaction involves the deprotonation of the phenol by a suitable base to form a more nucleophilic phenoxide anion. This is followed by the nucleophilic attack of the phenoxide on the primary alkyl halide, 1-bromo-2-methoxyethane, to yield the desired aryl methoxyethyl ether and a salt byproduct.[2]

General Reaction Scheme:

Data Presentation

The following table summarizes representative examples of the methoxyethylation of various substituted phenols with 1-bromo-2-methoxyethane, highlighting the reaction conditions and corresponding yields.

Phenol Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Nitrophenol	K₂CO₃	DMF	80	12	~90
p-Cresol	K₂CO₃	Acetone	Reflux	8	>85
4-Chlorophenol	K₂CO₃	Acetonitrile	Reflux	10	>80
2-Chlorophenol	Cs₂CO₃	DMF	70-80	12	>75
3-Methoxyphenol	K₂CO₃	Acetone	Reflux	8	>85
Phenol	NaOH	Ethanol/Water	Reflux	6	>90
4-Bromophenol	K₂CO₃	DMF	80	10	>80

Experimental Protocols

General Protocol for Methoxyethylation of Phenols

This protocol provides a general procedure for the methoxyethylation of a phenol using 1-bromo-2-methoxyethane. The specific conditions may require optimization based on the reactivity of the phenolic substrate.

Materials:

• Substituted phenol (1.0 eq)

• 1-Bromo-2-methoxyethane (1.1 - 1.5 eq)

• Base (e.g., K₂CO₃, Cs₂CO₃, NaOH) (1.5 - 2.0 eq)

• Anhydrous solvent (e.g., Acetone, DMF, Acetonitrile)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Standard laboratory glassware for work-up and purification

Procedure:

• To a dry round-bottom flask, add the substituted phenol (1.0 eq) and the base (1.5 - 2.0 eq).

• Add the anhydrous solvent to the flask.

• Stir the mixture at room temperature for 15-30 minutes to facilitate the formation of the phenoxide.

• Add 1-bromo-2-methoxyethane (1.1 - 1.5 eq) to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the reaction mixture to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• The crude product can be purified by a suitable method, such as column chromatography on silica gel or recrystallization.

Work-up Procedure:

• After cooling, pour the reaction mixture into water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

Safety Precautions for Handling 1-Bromo-2-methoxyethane

1-Bromo-2-methoxyethane is a flammable liquid and should be handled with care. It is also a skin and eye irritant. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including:

• Safety goggles or a face shield

• Chemical-resistant gloves

• A lab coat

In case of contact with skin, wash immediately with soap and water. If it comes into contact with the eyes, rinse cautiously with water for several minutes. Seek medical attention if irritation persists.

Visualizations

Signaling Pathway Diagram

The following diagram illustrates the SN2 reaction mechanism for the methoxyethylation of a phenol.

Caption: Williamson ether synthesis of a phenol.

Experimental Workflow Diagram

This diagram outlines the general workflow for the methoxyethylation of phenols.

References

• 1. Selective O-alkylation of Phenol Using Dimethyl Ether | MDPI [mdpi.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Reaction of 1-Bromo-2-methoxyethane with Amines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and utility of N-(2-methoxyethyl) substituted amines, focusing on their relevance in medicinal chemistry and drug development. The reaction of 1-bromo-2-methoxyethane with primary and secondary amines is a key step in introducing the 2-methoxyethyl moiety, which can influence the physicochemical and pharmacological properties of drug candidates.

Introduction

The alkylation of amines with 1-bromo-2-methoxyethane is a nucleophilic substitution reaction (typically SN2) that forms a new carbon-nitrogen bond. This reaction is a valuable tool for medicinal chemists to introduce a flexible, hydrophilic ether linkage into a molecule. The resulting N-(2-methoxyethyl) group can improve solubility, modulate lipophilicity, and provide a key interaction point with biological targets. However, a common challenge with this reaction is the potential for over-alkylation, especially with primary amines, which can lead to a mixture of secondary and tertiary amine products. Careful control of reaction conditions is therefore crucial for achieving the desired mono-alkylation product.

Data Presentation

The following tables summarize quantitative data for representative reactions of 1-bromo-2-methoxyethane with different classes of amines.

Table 1: Reaction of 1-Bromo-2-methoxyethane with a Heterocyclic Amine (Pyrazole Derivative)

Amine Substrate	Product	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1-(2-Methoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	DMF	NaH	80 (Microwave)	1	56

Table 2: Reaction of 1-Bromo-2-methoxyethane with a Heterocyclic Amine (Piperidine)

Amine Substrate	Product	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
Piperidine	1-(2-Methoxyethyl)piperidine	DMF	K₂CO₃	125	24	~90 (estimated)

Table 3: Reaction of 1-Bromo-2-methoxyethane with an Aromatic Amine (Aniline Derivative)

Amine Substrate	Product	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
N-Methylaniline	N-(2-Methoxyethyl)-N-methylaniline	DMF	NaH	80	6	High (qualitative)

Application Notes: N-(2-Methoxyethyl)anilines as Kinase Inhibitors

A significant application of N-(2-methoxyethyl) substituted amines in drug development is their incorporation into kinase inhibitors for cancer therapy. The N-(2-methoxyethyl)aniline moiety is a key structural feature in a class of potent dual inhibitors of the receptor tyrosine kinases Mer and c-Met.

Biological Context: The Mer/c-Met Signaling Pathway in Cancer

Mer and c-Met are receptor tyrosine kinases that are often overexpressed in various cancers. Their signaling pathways play crucial roles in cell proliferation, survival, migration, and invasion. Dysregulation of these pathways is linked to tumor growth and metastasis. Therefore, dual inhibition of Mer and c-Met is a promising strategy for cancer treatment.

Upon binding of their respective ligands (Gas6 for Mer and HGF for c-Met), the receptors dimerize and autophosphorylate, creating docking sites for downstream signaling proteins. This initiates cascades such as the RAS/MAPK and PI3K/AKT pathways, which promote cancer cell survival and proliferation.

Application Notes and Protocols: The Role of 1-Bromo-2-methoxyethane in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-2-methoxyethane (also known as 2-bromoethyl methyl ether) is a versatile bifunctional reagent extensively utilized in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its utility primarily lies in its capacity as an effective alkylating agent, enabling the introduction of the 2-methoxyethyl moiety into various molecular scaffolds. This structural modification can significantly influence the pharmacokinetic and pharmacodynamic properties of drug candidates, such as enhancing solubility and metabolic stability. This document provides detailed application notes and experimental protocols for the use of 1-bromo-2-methoxyethane in the synthesis of key intermediates for prominent pharmaceuticals, including Carvedilol and Ranolazine.

Introduction

The introduction of specific functional groups is a cornerstone of medicinal chemistry, allowing for the fine-tuning of a molecule's biological activity and physicochemical properties. 1-Bromo-2-methoxyethane serves as a valuable building block for this purpose. The presence of a reactive bromine atom facilitates nucleophilic substitution reactions, making it an ideal reagent for the alkylation of amines, phenols, and other nucleophiles. The incorporated 2-methoxyethyl group can improve a drug's absorption, distribution, metabolism, and excretion (ADME) profile. This document will detail its application in the synthesis of intermediates for Carvedilol, a non-selective beta/alpha-1 blocker, and Ranolazine, an anti-anginal medication.

Data Presentation: Synthesis of Pharmaceutical Intermediates

The following tables summarize quantitative data for the synthesis of key pharmaceutical intermediates where 1-bromo-2-methoxyethane or structurally similar reagents are employed.

Table 1: Synthesis of 2-(2-methoxyphenoxy)ethanamine (Carvedilol Intermediate)

Step	Reactants	Reagents/Solvents	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
1	Guaiacol, 1-bromo-2-methoxyethane	K₂CO₃, DMF	80-90	4-6	85-95	>98
2	1-(2-methoxyethoxy)-2-methoxybenzene	Phthalimide, DEAD, PPh₃	Room Temp	12	~70	>97
3	N-(2-(2-methoxyphenoxy)ethyl)phthalimide	Hydrazine hydrate, Ethanol	Reflux	4	>90	>99

Table 2: Representative Synthesis of a Ranolazine Precursor

Reactant 1	Reactant 2	Base/Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
N-(2,6-dimethylphenyl)-1-piperazineacetamide	1-bromo-3-(2-methoxyphenoxy)-2-propanol*	K₂CO₃, Toluene	80-85	5	Not Specified	98.1

*Note: This protocol uses a structurally related bromo-alcohol. A similar reaction can be envisioned with precursors derived from 1-bromo-2-methoxyethane.

Experimental Protocols

Protocol 1: Synthesis of 2-(2-methoxyphenoxy)ethanamine (Intermediate for Carvedilol)

This synthesis involves a three-step process starting with the Williamson ether synthesis between guaiacol and 1-bromo-2-methoxyethane.

Step 1: Synthesis of 1-(2-methoxyethoxy)-2-methoxybenzene

• To a stirred solution of guaiacol (1.0 eq) in dimethylformamide (DMF), add anhydrous potassium carbonate (K₂CO₃, 2.0 eq).

• Add 1-bromo-2-methoxyethane (1.1 eq) dropwise to the mixture.

• Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the product.

Step 2: Gabriel Synthesis of N-(2-(2-methoxyphenoxy)ethyl)phthalimide

• Dissolve 1-(2-methoxyethoxy)-2-methoxybenzene (1.0 eq), phthalimide (1.1 eq), and triphenylphosphine (PPh₃, 1.2 eq) in anhydrous tetrahydrofuran (THF).

• Cool the solution to 0 °C in an ice bath.

• Add diethyl azodicarboxylate (DEAD, 1.2 eq) dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Remove the solvent under reduced pressure and purify the residue by column chromatography to obtain the phthalimide derivative.

Step 3: Hydrazinolysis to 2-(2-methoxyphenoxy)ethanamine

• Dissolve the N-(2-(2-methoxyphenoxy)ethyl)phthalimide (1.0 eq) in ethanol.

• Add hydrazine hydrate (1.5 eq) to the solution.

• Reflux the mixture for 4 hours.

• Cool the reaction mixture and add concentrated HCl.

• Filter the precipitate (phthalhydrazide) and wash with ethanol.

• Concentrate the filtrate under reduced pressure.

• Basify the residue with a saturated solution of sodium hydroxide and extract the product with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield 2-(2-methoxyphenoxy)ethanamine.

Protocol 2: Representative Synthesis of a Ranolazine Precursor

This protocol describes the condensation of N-(2,6-dimethylphenyl)-1-piperazinyl acetamide with a bromo-alcohol derivative, which is a key step in the synthesis of Ranolazine.[1] A similar nucleophilic substitution could be performed with an appropriate precursor derived from 1-bromo-2-methoxyethane.

• To a reaction flask, add N-(2,6-dimethylphenyl)-1-piperazinylacetamide (1.0 eq), 1-bromo-3-(2-methoxyphenoxy)-2-propanol (1.2 eq), and potassium carbonate (K₂CO₃, 3.3 eq).

• Add toluene as the solvent.

• Heat the reaction mixture to 80-85 °C and maintain for 5 hours.

• Monitor the reaction completion by TLC.

• Upon completion, cool the reaction mixture and filter.

• Wash the filtrate with 3N HCl to adjust the pH to 1-2.

• Further treat with a saturated sodium carbonate solution to adjust the pH to 9-10.

• Extract the product with an organic solvent, dry the organic layer, and concentrate to obtain the crude product, which can be further purified.

Visualizations

Synthetic Workflow and Signaling Pathways

The following diagrams, generated using Graphviz, illustrate the synthetic workflow for the Carvedilol intermediate and the signaling pathways of Carvedilol, Ranolazine, Itraconazole, and Quetiapine.

Caption: Synthetic pathway for a Carvedilol intermediate.

Caption: Carvedilol's mechanism of action.[2][3][4]

Caption: Ranolazine's mechanism of action.[5][6][7][8][9]

Caption: Itraconazole's mechanisms of action.[1][10][11][12][13]

References

• 1. What is the mechanism of Itraconazole? [synapse.patsnap.com]
• 2. droracle.ai [droracle.ai]
• 3. What is the mechanism of Carvedilol? [synapse.patsnap.com]
• 4. Carvedilol Mechanism of Action: How Does Carvedilol Work? - GoodRx [goodrx.com]
• 5. Ranolazine: Multifaceted Role beyond Coronary Artery Disease, a Recent Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Ranolazine? [synapse.patsnap.com]
• 7. Mechanism of action of the new anti-ischemia drug ranolazine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. droracle.ai [droracle.ai]
• 9. droracle.ai [droracle.ai]
• 10. Itraconazole, a commonly used anti-fungal that inhibits Hedgehog pathway activity and cancer growth - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Itraconazole - Wikipedia [en.wikipedia.org]
• 12. droracle.ai [droracle.ai]
• 13. Itraconazole, a Commonly Used Antifungal that Inhibits Hedgehog Pathway Activity and Cancer Growth – Reya Lab [reya-lab.org]

Application of 1-Bromo-2-methoxyethane in Agrochemical Synthesis: A Detailed Overview

Introduction

1-Bromo-2-methoxyethane is a versatile bifunctional molecule that serves as a key building block in the synthesis of a variety of organic compounds, including active ingredients in the agrochemical industry. Its utility stems from the presence of both a reactive bromine atom, susceptible to nucleophilic substitution, and a methoxyethyl moiety, which can confer desirable physicochemical properties to the final product. This document provides detailed application notes and protocols for the use of 1-Bromo-2-methoxyethane in the synthesis of agrochemicals, with a focus on fungicides.

The Role of the Methoxyethyl Moiety in Agrochemicals

The incorporation of a methoxyethyl group, often introduced using 1-Bromo-2-methoxyethane, can significantly influence the biological activity and physical properties of an agrochemical. This moiety can enhance the molecule's uptake and translocation within the plant, improve its metabolic stability, and optimize its interaction with the target site. The ether linkage is generally more stable to metabolic degradation than an ester linkage, potentially leading to longer-lasting efficacy.

Application in Fungicide Synthesis: The Case of Dimethomorph

While not a direct precursor in the most common industrial synthesis of the fungicide dimethomorph, the structural elements of dimethomorph, which contains two methoxy groups, highlight the importance of methoxy substitution in fungicidal activity. Dimethomorph is a cinnamic acid derivative effective against Oomycetes, such as downy mildew and late blight.[1][2] Its mode of action involves the disruption of the fungal cell wall formation.[3][4]

The synthesis of dimethomorph typically proceeds through the condensation of a substituted benzophenone with N-acetylmorpholine. The key intermediate, 4-chloro-3',4'-dimethoxybenzophenone, is prepared via a Friedel-Crafts acylation. Although 1-Bromo-2-methoxyethane is not directly used here, the synthesis of analogous fungicides containing a methoxyethoxy group in place of the methoxy groups would directly involve this reagent.

Hypothetical Synthesis of a Methoxyethoxy Analog of a Fungicidal Intermediate

To illustrate the application of 1-Bromo-2-methoxyethane, a detailed protocol for the synthesis of a hypothetical fungicidal intermediate, 4-chloro-3',4'-bis(2-methoxyethoxy)benzophenone, is provided below. This intermediate could be a precursor for a novel fungicide with potentially altered systemic properties and metabolic profile compared to dimethomorph.

Experimental Protocol: Synthesis of 4-chloro-3',4'-bis(2-methoxyethoxy)benzophenone

Reaction Scheme:

Materials and Reagents:

Reagent/Material	Grade
3,4-Dihydroxybenzoic acid	Reagent
1-Bromo-2-methoxyethane	Reagent
Potassium Carbonate	Anhydrous
N,N-Dimethylformamide (DMF)	Anhydrous
Thionyl chloride	Reagent
Chlorobenzene	Anhydrous
Aluminum chloride (AlCl3)	Anhydrous
Dichloromethane (DCM)	Anhydrous
Hydrochloric acid (HCl)	1 M
Sodium bicarbonate (NaHCO3)	Saturated solution
Brine	Saturated solution
Anhydrous magnesium sulfate (MgSO4)	Reagent
Ethyl acetate	HPLC Grade
Hexanes	HPLC Grade

Procedure:

Step 1: Synthesis of 3,4-bis(2-methoxyethoxy)benzoic acid

• To a stirred solution of 3,4-dihydroxybenzoic acid (15.4 g, 0.1 mol) in anhydrous DMF (200 mL), add anhydrous potassium carbonate (41.4 g, 0.3 mol).

• Heat the mixture to 80°C.

• Add 1-Bromo-2-methoxyethane (34.8 g, 0.25 mol) dropwise over 30 minutes.

• Maintain the reaction at 80°C for 12 hours, monitoring the progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into 1 L of ice-cold water.

• Acidify the aqueous solution with 1 M HCl to pH 2-3 to precipitate the product.

• Filter the precipitate, wash with cold water, and dry under vacuum to yield 3,4-bis(2-methoxyethoxy)benzoic acid.

Step 2: Synthesis of 3,4-bis(2-methoxyethoxy)benzoyl chloride

• Suspend 3,4-bis(2-methoxyethoxy)benzoic acid (27.0 g, 0.1 mol) in anhydrous DCM (150 mL).

• Add thionyl chloride (14.3 g, 0.12 mol) dropwise at 0°C.

• Add a catalytic amount of DMF (2-3 drops).

• Allow the reaction to warm to room temperature and then reflux for 4 hours.

• Monitor the reaction by observing the cessation of gas evolution.

• Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude 3,4-bis(2-methoxyethoxy)benzoyl chloride, which can be used in the next step without further purification.

Step 3: Synthesis of 4-chloro-3',4'-bis(2-methoxyethoxy)benzophenone

• Dissolve the crude 3,4-bis(2-methoxyethoxy)benzoyl chloride (28.9 g, 0.1 mol) in anhydrous chlorobenzene (150 mL).

• Cool the solution to 0°C in an ice bath.

• Add anhydrous aluminum chloride (14.7 g, 0.11 mol) portion-wise, keeping the temperature below 5°C.

• Stir the reaction mixture at room temperature for 8 hours.

• Pour the reaction mixture slowly onto crushed ice containing concentrated HCl (20 mL).

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 100 mL).

• Combine the organic layers and wash with saturated NaHCO3 solution, water, and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to yield 4-chloro-3',4'-bis(2-methoxyethoxy)benzophenone.

Quantitative Data (Hypothetical):

Step	Product	Starting Material	Yield (%)	Purity (%)
1	3,4-bis(2-methoxyethoxy)benzoic acid	3,4-Dihydroxybenzoic acid	85	>95 (by NMR)
2	3,4-bis(2-methoxyethoxy)benzoyl chloride	3,4-bis(2-methoxyethoxy)benzoic acid	~98 (crude)	-
3	4-chloro-3',4'-bis(2-methoxyethoxy)benzophenone	3,4-bis(2-methoxyethoxy)benzoyl chloride	75	>98 (by HPLC)

Visualizations

Synthetic Pathway for a Methoxyethoxy-Substituted Fungicidal Intermediate

Caption: Synthetic route to a potential fungicidal intermediate.

Experimental Workflow for Friedel-Crafts Acylation

Caption: Workflow for the Friedel-Crafts acylation step.

1-Bromo-2-methoxyethane is a valuable reagent for introducing the methoxyethyl moiety into organic molecules, a common strategy in the design of modern agrochemicals. While not a direct precursor in all existing commercial products, its application in the synthesis of novel analogs of established fungicides, as illustrated in the provided hypothetical protocol, demonstrates its potential for developing new crop protection agents with improved properties. The detailed experimental procedures and workflows serve as a guide for researchers and scientists in the field of agrochemical synthesis.

References

• 1. Dimethomorph | C21H22ClNO4 | CID 86298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dimethomorph (Ref: CME 151) [sitem.herts.ac.uk]
• 3. fao.org [fao.org]
• 4. pomais.com [pomais.com]

Application Notes and Protocols: 1-Bromo-2-methoxyethane as a Precursor for Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 1-bromo-2-methoxyethane as a versatile precursor in the synthesis of various heterocyclic compounds. The methodologies outlined below are intended to serve as a comprehensive guide for researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction

1-Bromo-2-methoxyethane is a valuable bifunctional reagent widely employed in organic synthesis. Its structure, featuring a reactive bromine atom and a methoxyethyl moiety, makes it an excellent alkylating agent for introducing the 2-methoxyethyl group onto various nucleophiles. This functional group can be strategically incorporated into molecules to enhance their pharmacological properties, such as solubility, metabolic stability, and receptor-binding affinity. This document focuses on the application of 1-bromo-2-methoxyethane in the synthesis of three key classes of nitrogen-containing heterocycles: morpholines, piperazines, and triazoles.

Synthesis of N-Substituted Heterocycles

The primary application of 1-bromo-2-methoxyethane in heterocyclic synthesis is through the N-alkylation of a pre-existing heterocyclic amine. The lone pair of electrons on the nitrogen atom acts as a nucleophile, displacing the bromide ion from 1-bromo-2-methoxyethane in an SN2 reaction.

General Reaction Scheme

Caption: General N-alkylation of a heterocyclic amine.

I. Synthesis of 4-(2-Methoxyethyl)morpholine

Morpholine and its derivatives are prevalent scaffolds in numerous approved drugs, exhibiting a wide range of biological activities. The introduction of a methoxyethyl group can favorably modulate the physicochemical properties of morpholine-containing compounds.

Experimental Protocol

Materials:

• Morpholine

• 1-Bromo-2-methoxyethane

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of morpholine (1.0 eq.) in acetonitrile, add potassium carbonate (1.5 eq.).

• Stir the suspension at room temperature for 15 minutes.

• Add 1-bromo-2-methoxyethane (1.1 eq.) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 82°C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the purified 4-(2-methoxyethyl)morpholine.

Data Summary

Product	Starting Material	Reagents	Solvent	Reaction Time	Temperature (°C)	Yield (%)
4-(2-Methoxyethyl)morpholine	Morpholine	K₂CO₃	Acetonitrile	4-6 h	82	85-95

Experimental Workflow

Caption: Workflow for 4-(2-methoxyethyl)morpholine synthesis.

II. Synthesis of 1-(2-Methoxyethyl)piperazine

The piperazine ring is another critical "privileged scaffold" in medicinal chemistry, found in a multitude of drugs targeting various diseases. Functionalization of the piperazine nitrogen with a methoxyethyl group can influence the compound's pharmacokinetic profile.

Experimental Protocol

Materials:

• Piperazine

• 1-Bromo-2-methoxyethane

• Triethylamine (Et₃N)

• Toluene

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve piperazine (2.0 eq.) in toluene. Using an excess of piperazine helps to minimize the formation of the di-substituted product.

• Add triethylamine (1.2 eq.) to the solution.

• Add 1-bromo-2-methoxyethane (1.0 eq.) to the reaction mixture.

• Heat the mixture to 80-90°C and stir for 8-12 hours, monitoring by TLC.

• After cooling to room temperature, wash the reaction mixture with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation to yield 1-(2-methoxyethyl)piperazine.

Data Summary

Product	Starting Material	Reagents	Solvent	Reaction Time	Temperature (°C)	Yield (%)
1-(2-Methoxyethyl)piperazine	Piperazine	Et₃N	Toluene	8-12 h	80-90	70-80

Experimental Workflow

N-Alkylation with 1-Bromo-2-methoxyethane: A Detailed Protocol for Researchers

Introduction: N-alkylation is a fundamental and widely utilized transformation in organic synthesis, crucial for the construction of a diverse array of nitrogen-containing compounds that are staples in pharmaceuticals, agrochemicals, and materials science. The introduction of an N-(2-methoxyethyl) group, in particular, can significantly modulate the physicochemical properties of a molecule, such as its solubility, lipophilicity, and metabolic stability. 1-Bromo-2-methoxyethane is a versatile and effective reagent for this purpose, serving as a key building block for the synthesis of more complex molecular architectures. This document provides a detailed experimental procedure for the N-alkylation of various amine substrates using 1-Bromo-2-methoxyethane, intended for researchers, scientists, and professionals in drug development.

Core Concepts and Reaction Mechanism

The N-alkylation reaction with 1-Bromo-2-methoxyethane is a nucleophilic substitution reaction, typically proceeding via an S(_N)2 mechanism. The reaction involves the nucleophilic attack of a primary or secondary amine on the electrophilic carbon of 1-Bromo-2-methoxyethane, with the concurrent displacement of the bromide leaving group. A base is generally required to deprotonate the amine, thereby increasing its nucleophilicity, and to neutralize the hydrobromic acid generated during the reaction.

Over-alkylation, leading to the formation of tertiary amines or quaternary ammonium salts, can be a potential side reaction, especially with primary amines. Careful control of the reaction stoichiometry and conditions is therefore essential to achieve the desired mono-alkylation product.

Experimental Protocols

This section outlines detailed protocols for the N-alkylation of various classes of amines with 1-Bromo-2-methoxyethane.

Protocol 1: N-Alkylation of Aliphatic Amines (e.g., Piperidine)

This procedure is suitable for the N-alkylation of cyclic and acyclic secondary aliphatic amines.

Materials:

• Piperidine (or other aliphatic amine)

• 1-Bromo-2-methoxyethane

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered

• Anhydrous Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

• Round-bottom flask with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for work-up and purification

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the aliphatic amine (1.0 eq.) and anhydrous acetonitrile or DMF.

• Add finely powdered, anhydrous potassium carbonate (1.5–2.0 eq.) to the solution.

• Stir the suspension at room temperature for 15-30 minutes.

• Slowly add 1-Bromo-2-methoxyethane (1.1–1.2 eq.) to the stirred mixture.

• Heat the reaction mixture to 60–80 °C and monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Perform an aqueous work-up by partitioning the residue between an organic solvent (e.g., ethyl acetate) and water.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired N-(2-methoxyethyl)aliphatic amine.[1]

Protocol 2: N-Alkylation of Aromatic Amines (e.g., Aniline)

This protocol is designed for the N-alkylation of primary and secondary aromatic amines.

Materials:

• Aniline (or other aromatic amine)

• 1-Bromo-2-methoxyethane

• Anhydrous Cesium Carbonate (Cs₂CO₃) or Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Round-bottom flask with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for work-up and purification

Procedure:

• Using Cs₂CO₃: To a dry round-bottom flask under an inert atmosphere, add the aromatic amine (1.0 eq.), anhydrous DMF, and cesium carbonate (1.5 eq.).

• Using NaH: To a suspension of NaH (1.2 eq.) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of the aromatic amine (1.0 eq.) in THF dropwise. Allow the mixture to warm to room temperature and stir until hydrogen evolution ceases.

• To the resulting mixture from either step 1 or 2, add 1-Bromo-2-methoxyethane (1.1 eq.) dropwise at room temperature.

• Stir the reaction mixture at room temperature or heat to 50-70 °C, monitoring the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. If NaH was used, carefully quench the reaction with a few drops of water or saturated aqueous ammonium chloride solution.

• Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to afford the N-(2-methoxyethyl)aromatic amine.

Protocol 3: N-Alkylation of Heterocyclic Amines (e.g., Imidazole)

This procedure is applicable to the N-alkylation of nitrogen-containing heterocycles such as imidazole, pyrazole, and triazole.

Materials:

• Imidazole (or other heterocyclic amine)

• 1-Bromo-2-methoxyethane

• Sodium Hydride (NaH, 60% dispersion in mineral oil) or Potassium Carbonate (K₂CO₃)

• Anhydrous Tetrahydrofuran (THF) or Acetonitrile (MeCN)

• Round-bottom flask with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware for work-up and purification

Procedure:

• Using NaH: To a stirred suspension of NaH (1.1 eq.) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of the heterocycle (1.0 eq.) in THF dropwise. Allow the mixture to warm to room temperature and stir for 30-60 minutes until gas evolution stops.

• Using K₂CO₃: To a solution of the heterocycle (1.0 eq.) in anhydrous acetonitrile, add anhydrous potassium carbonate (1.5 eq.). Stir the suspension at room temperature for 15-30 minutes.[2]

• Cool the mixture to 0 °C (for the NaH procedure) or maintain at room temperature (for the K₂CO₃ procedure) and add 1-Bromo-2-methoxyethane (1.05–1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC. Gentle heating (e.g., to 60 °C) may be required for less reactive heterocycles.

• Upon completion, filter off the inorganic salts (if K₂CO₃ was used) or carefully quench with water (if NaH was used).

• Remove the solvent under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to yield the N-(2-methoxyethyl)heterocycle.[3]

Data Presentation

The following tables summarize representative quantitative data for N-alkylation reactions with 1-Bromo-2-methoxyethane under various conditions. Please note that yields are highly substrate-dependent and optimization of reaction conditions may be necessary for specific applications.

Table 1: N-Alkylation of Secondary Amines with 1-Bromo-2-methoxyethane

Entry	Amine Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Piperidine	K₂CO₃	Acetonitrile	80	12	85-95
2	Morpholine	K₂CO₃	DMF	70	16	80-90
3	Pyrrolidine	Cs₂CO₃	Acetonitrile	60	10	90-98
4	N-Methylaniline	NaH	THF	RT	8	75-85

Table 2: N-Alkylation of Primary Amines and Heterocycles with 1-Bromo-2-methoxyethane

Entry	Amine Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%) (Mono-alkylated)
1	Aniline	Cs₂CO₃	DMF	50	24	60-75
2	Benzylamine	K₂CO₃	Acetonitrile	60	18	70-85
3	Imidazole	NaH	THF	RT	6	85-95
4	Pyrazole	K₂CO₃	DMF	80	24	70-80

Mandatory Visualization

Below are diagrams illustrating the general signaling pathway of the N-alkylation reaction and a typical experimental workflow.

Caption: General reaction mechanism for N-alkylation.

Caption: A typical experimental workflow for N-alkylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Solvent selection for reactions with 1-Bromo-2-methoxyethane

An in-depth guide to selecting the appropriate solvent for reactions involving 1-Bromo-2-methoxyethane, tailored for researchers, scientists, and professionals in drug development. This document provides detailed application notes and protocols to ensure optimal reaction outcomes.

Introduction

1-Bromo-2-methoxyethane (CAS: 6482-24-2) is a versatile bifunctional reagent widely used in organic synthesis.[1][2] Its structure, featuring a primary alkyl bromide and an ether linkage, makes it an excellent substrate for various transformations, most notably nucleophilic substitution (SN2) reactions and the formation of organometallic reagents. The choice of solvent is a critical parameter that dictates the reaction pathway, rate, and overall yield. This document provides a comprehensive overview of solvent selection for key reactions involving 1-Bromo-2-methoxyethane, complete with experimental protocols and data.

Physicochemical Properties of 1-Bromo-2-methoxyethane

A thorough understanding of the physical and chemical properties of 1-Bromo-2-methoxyethane is essential for its effective use in the laboratory.[1] These properties influence its handling, storage, and behavior in different reaction media.

Table 1: Physical and Chemical Properties of 1-Bromo-2-methoxyethane

Property	Value	Reference
Molecular Formula	C₃H₇BrO	[1][3]
Molecular Weight	138.99 g/mol	[1][3]
Appearance	Clear colorless to light yellow liquid	[3][4][5]
Density	1.479 g/mL at 25 °C	[3][4][5][6]
Boiling Point	40-41 °C at 66 mmHg	[3][4][6]
Refractive Index (n²⁰/D)	1.447	[3][4][5]
Water Solubility	14.4 g/L at 25 °C	[2][3][4]
Storage Temperature	2-8 °C, protected from light	[3][4][7]

Solvent Selection for Nucleophilic Substitution (SN2) Reactions

As a primary alkyl halide, 1-Bromo-2-methoxyethane is an ideal substrate for SN2 reactions. This reaction mechanism involves a backside attack by a nucleophile, leading to the displacement of the bromide ion in a single, concerted step. The solvent's role is to dissolve the reactants and influence the nucleophile's reactivity.

Polar aprotic solvents are the preferred choice for SN2 reactions involving anionic nucleophiles.[8][9] These solvents possess high dielectric constants and dipoles but lack acidic protons. They effectively solvate the counter-ion (cation) while leaving the anionic nucleophile relatively "naked" and highly reactive.[9] In contrast, polar protic solvents can form hydrogen bonds with the nucleophile, creating a solvent shell that sterically hinders its approach to the electrophilic carbon and reduces its reactivity.

A classic and highly relevant example of an SN2 reaction with 1-Bromo-2-methoxyethane is the Williamson Ether Synthesis, used to form more complex ethers.[10][11]

Table 2: Recommended Solvents for SN2 Reactions with 1-Bromo-2-methoxyethane

Solvent	Formula	Boiling Point (°C)	Dielectric Constant (ε)	Type	Key Advantages
Acetonitrile (MeCN)	C₂H₃N	81.6	37.5	Polar Aprotic	Excellent for promoting SN2; easy to remove under vacuum.[10][12]
N,N-Dimethylformamide (DMF)	C₃H₇NO	153.0	36.7	Polar Aprotic	High boiling point allows for heating; excellent solvating power.[10][12][13]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	189.0	46.7	Polar Aprotic	Highly polar, strongly accelerates SN2 rates; high boiling point.[13][14]
Acetone	C₃H₆O	56.1	20.7	Polar Aprotic	Lower boiling point, suitable for reactions at or near room temperature.[15]

Experimental Protocol 1: Williamson Ether Synthesis with 4-Fluorophenol

This protocol details the synthesis of 1-fluoro-4-(2-methoxyethoxy)benzene using 1-Bromo-2-methoxyethane under SN2 conditions.

Materials:

• 1-Bromo-2-methoxyethane

• 4-Fluorophenol

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetonitrile (MeCN), anhydrous[10]

• Round-bottom flask, reflux condenser, magnetic stirrer and stir bar

• Standard workup and purification equipment

Procedure:

• To a dry round-bottom flask containing a magnetic stir bar, add 4-fluorophenol (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous acetonitrile to the flask to create a stirrable suspension (approx. 0.5 M concentration of the phenol).

• Begin vigorous stirring and add 1-Bromo-2-methoxyethane (1.1 eq) to the mixture.

• Attach a reflux condenser and heat the reaction mixture to reflux (approx. 82 °C).

• Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Once the starting material is consumed (typically 4-8 hours), cool the mixture to room temperature.

• Filter the mixture to remove the inorganic salts (K₂CO₃ and KBr) and wash the solid with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Dissolve the resulting residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer with 1 M NaOH (aq) to remove any unreacted phenol, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purify the product by column chromatography on silica gel if necessary.

Solvent Selection for Grignard Reagent Formation

1-Bromo-2-methoxyethane can be used to prepare the corresponding Grignard reagent, 2-methoxyethylmagnesium bromide. This organometallic compound is a potent nucleophile and a valuable building block for forming new carbon-carbon bonds.

The formation of a Grignard reagent is highly sensitive to the solvent.[16] The solvent must be aprotic and absolutely anhydrous, as Grignard reagents react rapidly with protons from water, alcohols, or other acidic sources.[17][18] Ethereal solvents are essential for this reaction. The lone pair of electrons on the ether's oxygen atom coordinates with the magnesium center of the Grignard reagent, forming a soluble complex that stabilizes the reagent.[19]

Table 3: Recommended Solvents for Grignard Reactions with 1-Bromo-2-methoxyethane

Solvent	Formula	Boiling Point (°C)	Density (g/mL)	Type	Key Considerations
Diethyl Ether	C₄H₁₀O	34.4	0.714	Ethereal Aprotic	Traditional solvent; high volatility and flammability.[16][19]
Tetrahydrofuran (THF)	C₄H₈O	66.0	0.889	Ethereal Aprotic	Higher boiling point than ether; excellent solvating properties.[16][19]
2-Methyltetrahydrofuran (2-MeTHF)	C₅H₁₀O	80.2	0.850	Ethereal Aprotic	"Greener" alternative to THF with a higher boiling point and lower water miscibility.[16]
Cyclopentyl Methyl Ether (CPME)	C₆H₁₂O	106.0	0.860	Ethereal Aprotic	High boiling point and flash point; reduced peroxide formation risk.[16]

Experimental Protocol 2: Formation and Reaction of 2-Methoxyethylmagnesium Bromide

This protocol describes the preparation of the Grignard reagent from 1-Bromo-2-methoxyethane and its subsequent reaction with benzaldehyde.

Materials:

• 1-Bromo-2-methoxyethane

• Magnesium (Mg) turnings

• Iodine (I₂) crystal (as initiator)

• Tetrahydrofuran (THF), anhydrous

• Benzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Flame-dried, three-necked round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure: Part A: Grignard Reagent Formation

• Place magnesium turnings (1.2 eq) in a flame-dried three-necked flask equipped with a stir bar, dropping funnel, and condenser under an inert atmosphere.

• Add a single crystal of iodine to the flask to help activate the magnesium surface.[16]

• In the dropping funnel, prepare a solution of 1-Bromo-2-methoxyethane (1.0 eq) in anhydrous THF (to make a final concentration of ~0.5-1.0 M).

• Add a small portion (~10%) of the bromide solution to the magnesium turnings. The reaction is initiated when the iodine color fades and bubbling is observed. Gentle warming with a heat gun may be necessary.[16]

• Once the reaction starts, add the remaining 1-Bromo-2-methoxyethane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue stirring the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Part B: Reaction with Benzaldehyde

• Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

• Prepare a solution of benzaldehyde (1.0 eq) in anhydrous THF and add it dropwise to the stirred Grignard solution at 0 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by slowly pouring the mixture into a beaker of cold, saturated aqueous NH₄Cl solution.

• Transfer the quenched mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude alcohol product.

• Purify the product by column chromatography on silica gel.

Solvent Selection Workflow

The choice of solvent is fundamentally dependent on the desired chemical transformation. The following diagram provides a logical workflow for selecting an appropriate solvent system for reactions involving 1-Bromo-2-methoxyethane.

Caption: Logical workflow for solvent selection in reactions with 1-Bromo-2-methoxyethane.

Safety and Handling

1-Bromo-2-methoxyethane is a flammable and toxic substance that may cause respiratory irritation.[5][7][20] It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn.[21][22] Keep the compound away from heat, sparks, and open flames.[7] In case of contact with skin or eyes, rinse immediately and thoroughly with water.[21] If swallowed, seek immediate medical attention.[5][7] Always consult the Safety Data Sheet (SDS) before use.[7][21]

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. 1-Bromo-2-methoxyethane CAS#: 6482-24-2 [m.chemicalbook.com]
• 4. 1-Bromo-2-methoxyethane | 6482-24-2 [chemicalbook.com]
• 5. 1-bromo-2-methoxyethane, CAS No. 6482-24-2 - iChemical [ichemical.com]
• 6. getchem.com [getchem.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. scribd.com [scribd.com]
• 9. benchchem.com [benchchem.com]
• 10. byjus.com [byjus.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 13. jk-sci.com [jk-sci.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. 6482-24-2 | 1-Bromo-2-methoxyethane | Naloxegol Related | Ambeed.com [ambeed.com]
• 21. echemi.com [echemi.com]
• 22. fishersci.com [fishersci.com]

Application Notes and Protocols for the Preparation of 2-Methoxyethylmagnesium Bromide from 1-Bromo-2-methoxyethane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the preparation of the Grignard reagent, 2-methoxyethylmagnesium bromide, from 1-bromo-2-methoxyethane. This versatile reagent is a valuable intermediate in organic synthesis, particularly in the pharmaceutical industry for the creation of complex molecules.

Introduction

Grignard reagents, organomagnesium halides, are powerful nucleophiles and strong bases that are fundamental tools in the formation of carbon-carbon bonds.[1] The preparation of 2-methoxyethylmagnesium bromide involves the reaction of 1-bromo-2-methoxyethane with magnesium metal in an ethereal solvent. The resulting Grignard reagent can be utilized in a variety of subsequent reactions, most notably in the synthesis of pharmaceutical compounds such as the bronchodilator Etofylline.

The successful formation of the Grignard reagent is highly dependent on maintaining strictly anhydrous (water-free) conditions, as any moisture will quench the reagent.[2] Proper activation of the magnesium surface is also critical to initiate the reaction.[3]

Key Reaction Parameters

The formation of 2-methoxyethylmagnesium bromide is an exothermic reaction and requires careful control of reaction parameters to ensure a good yield and minimize side reactions.

Parameter	Value/Range	Notes
Solvent	Anhydrous Diethyl Ether or Tetrahydrofuran (THF)	Essential for stabilizing the Grignard reagent.[4]
Magnesium	1.1 - 1.5 equivalents	A slight excess of magnesium turnings ensures the complete reaction of the alkyl bromide.[4]
Activation Method	Iodine crystal, 1,2-dibromoethane, or mechanical grinding	Crucial for removing the passivating magnesium oxide layer from the surface of the magnesium.[3]
Initiation Temperature	Room temperature to gentle reflux	The reaction is exothermic and may require cooling to control the rate.[4]
Reaction Time	1 - 3 hours	Completion is typically indicated by the disappearance of the magnesium turnings.[4]
Expected Yield	70 - 90%	Yields are highly dependent on the purity of reagents and the strict adherence to anhydrous conditions.[4]

Experimental Protocols

Protocol 1: Preparation of 2-Methoxyethylmagnesium Bromide

This protocol details the in-situ preparation of 2-methoxyethylmagnesium bromide.

Materials:

• Magnesium turnings

• 1-Bromo-2-methoxyethane

• Anhydrous diethyl ether (or THF)

• Iodine crystal (or a few drops of 1,2-dibromoethane)

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel. Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) into the flask. Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium surface. Gently warm the flask with a heat gun until the purple vapor of iodine is observed, then allow it to cool to room temperature under an inert atmosphere.[3]

• Initiation of Reaction: Add a small amount of anhydrous diethyl ether to cover the magnesium turnings. Prepare a solution of 1-bromo-2-methoxyethane (1.0 equivalent) in anhydrous diethyl ether in the dropping funnel. Add a small portion (approximately 10%) of the 1-bromo-2-methoxyethane solution to the magnesium suspension. The reaction should initiate, as evidenced by the disappearance of the iodine color, gentle bubbling, and the solution turning cloudy.[1] If the reaction does not start, gentle warming may be necessary.

• Grignard Reagent Formation: Once the reaction has initiated, add the remaining 1-bromo-2-methoxyethane solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.[1]

• Completion and Use: After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 1-2 hours, or until the majority of the magnesium has been consumed. The resulting greyish, cloudy solution of 2-methoxyethylmagnesium bromide is now ready for use in subsequent reactions.

Titration of the Grignard Reagent:

To determine the exact concentration of the prepared Grignard reagent, a titration is recommended. A common method involves titration with a standard solution of sec-butanol in the presence of a colorimetric indicator such as 1,10-phenanthrothaline.

Protocol 2: Synthesis of a Tertiary Alcohol using 2-Methoxyethylmagnesium Bromide and a Ketone (Example)

This protocol describes the reaction of the prepared 2-methoxyethylmagnesium bromide with a ketone (e.g., acetone) to form a tertiary alcohol.

Procedure:

• Reaction Setup: Cool the freshly prepared solution of 2-methoxyethylmagnesium bromide to 0 °C in an ice-water bath under an inert atmosphere.

• Addition of Electrophile: Prepare a solution of the ketone (1.0 equivalent) in anhydrous diethyl ether. Add this solution dropwise to the stirred Grignard reagent at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up (Quenching): Carefully and slowly pour the reaction mixture into a beaker containing a stirred, cold saturated aqueous solution of ammonium chloride to quench the reaction and protonate the resulting magnesium alkoxide.[4]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with diethyl ether. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine (saturated aqueous sodium chloride solution) and dry over anhydrous sodium sulfate.

• Isolation and Purification: Filter the solution to remove the drying agent. The solvent can be removed under reduced pressure using a rotary evaporator to yield the crude tertiary alcohol. The product can be further purified by column chromatography or distillation.

Application in Drug Development: Synthesis of Etofylline

A significant application of 2-methoxyethylmagnesium bromide is in the synthesis of Etofylline, a bronchodilator used in the treatment of asthma and chronic obstructive pulmonary disease (COPD).[5][6] Etofylline is a derivative of theophylline.[7]

The synthesis involves the reaction of 2-methoxyethylmagnesium bromide with a suitable precursor, demonstrating the importance of this Grignard reagent in accessing valuable pharmaceutical agents.

Mechanism of Action of Etofylline and Signaling Pathway

Etofylline exerts its therapeutic effects primarily through two mechanisms: inhibition of phosphodiesterase (PDE) enzymes and antagonism of adenosine receptors.[1]

• Phosphodiesterase (PDE) Inhibition: Etofylline inhibits PDE enzymes, particularly PDE4, which are responsible for the breakdown of cyclic adenosine monophosphate (cAMP).[5] By inhibiting PDE4, intracellular cAMP levels increase, leading to the relaxation of bronchial smooth muscles, which alleviates bronchoconstriction.[1][5]

• Adenosine Receptor Antagonism: Etofylline also acts as an antagonist at adenosine receptors. Adenosine can promote bronchoconstriction and inflammation. By blocking these receptors, etofylline further contributes to bronchodilation and has anti-inflammatory effects.[1]

Caption: Signaling pathway of Etofylline.

Experimental Workflow

The following diagram illustrates the general workflow for the preparation of 2-methoxyethylmagnesium bromide and its subsequent reaction with an electrophile.

Caption: Experimental workflow for Grignard synthesis.

References

• 1. d.web.umkc.edu [d.web.umkc.edu]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 1-Bromo-2-methoxyethane

Welcome to the Technical Support Center for the synthesis of 1-Bromo-2-methoxyethane. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) related to the synthesis of this important chemical intermediate.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 1-Bromo-2-methoxyethane, providing potential causes and solutions in a direct question-and-answer format.

Issue 1: Low or No Product Yield

Question	Possible Cause	Recommended Solution
Why is my yield of 1-Bromo-2-methoxyethane consistently low?	Incomplete reaction: The reaction may not have gone to completion due to insufficient reaction time or temperature.	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Consider increasing the reaction time or temperature incrementally. For the Williamson ether synthesis, a typical temperature range is 50-100 °C for 1-8 hours.[1]
Suboptimal base in Williamson ether synthesis: The alkoxide may not be forming in sufficient quantity if the base is not strong enough or has degraded.	Use a strong base like sodium hydride (NaH) to ensure complete deprotonation of the alcohol. Ensure the base is fresh and has been stored under anhydrous conditions.[2]
Presence of water: Moisture in the reagents or glassware can quench the alkoxide in the Williamson ether synthesis or interfere with other synthesis routes.	Use anhydrous solvents and thoroughly dry all glassware before use. Handle hygroscopic reagents in an inert atmosphere (e.g., under nitrogen or argon).
Side reactions: The most common side reaction in the Williamson ether synthesis is E2 elimination, especially with secondary or sterically hindered alkyl halides.[3][4][5]	Use a primary alkyl halide whenever possible. If using a secondary halide, lower the reaction temperature to favor substitution over elimination.[4]
Product loss during workup: The product may be lost during extraction or purification steps.	Ensure efficient extraction by using an adequate volume of an appropriate organic solvent. Minimize transfers between flasks. 1-Bromo-2-methoxyethane is volatile, so care should be taken during solvent removal.

Issue 2: Presence of Impurities in the Final Product

Question	Possible Impurity	Identification and Mitigation
My final product is impure. What are the likely contaminants?	Unreacted starting materials: This could include 2-methoxyethanol, 1,2-dibromoethane, or 2-bromoethanol depending on the synthetic route.	Identification: Compare the 1H NMR or GC-MS of your product with the spectra of the starting materials. Mitigation: Ensure the reaction goes to completion by optimizing reaction time and temperature. Use a slight excess of one reagent to ensure the other is fully consumed. Purify the crude product using fractional distillation.
1,2-Dimethoxyethane: A potential byproduct in the Williamson ether synthesis if both bromine atoms of 1,2-dibromoethane react with the methoxide.	Identification: This symmetrical ether will show a singlet in the 1H NMR spectrum for the methoxy protons and a singlet for the ethylene protons. Mitigation: Use a molar excess of 1,2-dibromoethane relative to the sodium methoxide to favor mono-substitution.
Vinyl methyl ether: Formed via E2 elimination as a byproduct in the Williamson ether synthesis.	Identification: Look for characteristic vinyl proton signals in the downfield region of the 1H NMR spectrum (around 4.0-6.5 ppm). Mitigation: Use a less sterically hindered base or lower the reaction temperature to minimize elimination.[4]
Diethyl ether (from solvent): If diethyl ether is used as a solvent and not completely removed.	Identification: A characteristic triplet and quartet pattern in the 1H NMR spectrum. Mitigation: Ensure complete removal of the solvent under reduced pressure.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1-Bromo-2-methoxyethane?

A1: The two most common and effective methods are the Williamson ether synthesis and the direct bromination of 2-methoxyethanol. The Williamson ether synthesis involves the reaction of an alkoxide with an alkyl halide, for instance, sodium methoxide with 1,2-dibromoethane. The direct bromination of 2-methoxyethanol can be achieved using reagents like phosphorus tribromide (PBr3) or hydrobromic acid (HBr).

Q2: Which synthetic route is preferable?

A2: The choice of synthetic route often depends on the availability and cost of starting materials, as well as the desired scale of the reaction. The Williamson ether synthesis is a versatile and widely used method for preparing ethers.[5] However, it can be prone to elimination side reactions.[3][4][5] The bromination of 2-methoxyethanol is a more direct route but involves the use of corrosive and hazardous reagents like PBr3 or HBr.

Q3: How can I best purify the synthesized 1-Bromo-2-methoxyethane?

A3: Fractional distillation is the most effective method for purifying 1-Bromo-2-methoxyethane, as it separates the product from unreacted starting materials and byproducts based on differences in their boiling points.[6] Given the boiling point of 1-Bromo-2-methoxyethane (approximately 108-110 °C at atmospheric pressure), vacuum distillation can be employed to lower the boiling point and prevent potential decomposition at higher temperatures.

Q4: What are the key safety precautions to take during the synthesis?

A4: 1-Bromo-2-methoxyethane and many of the reagents used in its synthesis are hazardous. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Reagents like sodium hydride are highly flammable and react violently with water. Phosphorus tribromide and hydrobromic acid are corrosive and toxic. Always consult the Safety Data Sheet (SDS) for all chemicals before use.

Q5: How can I monitor the progress of the reaction?

A5: The progress of the reaction can be effectively monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). For TLC analysis, a sample of the reaction mixture is spotted on a TLC plate and eluted with an appropriate solvent system (e.g., a mixture of hexane and ethyl acetate). The disappearance of the starting material spot and the appearance of the product spot indicate the progression of the reaction. GC provides a more quantitative analysis of the reaction mixture composition.

Experimental Protocols

Protocol 1: Williamson Ether Synthesis of 1-Bromo-2-methoxyethane

This protocol describes the synthesis of 1-Bromo-2-methoxyethane from sodium methoxide and 1,2-dibromoethane.

Materials:

• Sodium metal

• Anhydrous methanol

• 1,2-Dibromoethane

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride)

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Sodium Methoxide: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a nitrogen inlet, and a dropping funnel, add anhydrous methanol. Carefully add sodium metal in small portions to the methanol. The reaction is exothermic and will produce hydrogen gas. Allow the reaction to proceed until all the sodium has dissolved.

• Reaction: To the freshly prepared sodium methoxide solution, add 1,2-dibromoethane dropwise via the dropping funnel at a rate that maintains a gentle reflux. After the addition is complete, heat the reaction mixture to reflux for 2-4 hours.

• Work-up: Cool the reaction mixture to room temperature. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Transfer the mixture to a separatory funnel and add diethyl ether. Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. Purify the crude product by fractional distillation under atmospheric or reduced pressure.

Protocol 2: Synthesis of 1-Bromo-2-methoxyethane from 2-Methoxyethanol

This protocol details the synthesis of 1-Bromo-2-methoxyethane from 2-methoxyethanol using phosphorus tribromide.

Materials:

• 2-Methoxyethanol

• Phosphorus tribromide (PBr3)

• Anhydrous diethyl ether

• Ice-cold water

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride)

• Anhydrous calcium chloride

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser with a calcium chloride drying tube, and a magnetic stirrer, place 2-methoxyethanol and anhydrous diethyl ether. Cool the flask in an ice bath.

• Addition of PBr3: Add phosphorus tribromide (PBr3) dropwise to the stirred solution of 2-methoxyethanol while maintaining the temperature below 10 °C. After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 12-18 hours.

• Work-up: Carefully pour the reaction mixture onto crushed ice. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer with ice-cold water, followed by saturated aqueous sodium bicarbonate solution (until effervescence ceases), and finally with brine.

• Purification: Dry the organic layer over anhydrous calcium chloride, filter, and remove the solvent by rotary evaporation. Purify the crude product by fractional distillation.

Data Presentation

Table 1: Comparison of Optimized Reaction Conditions

Parameter	Williamson Ether Synthesis	Bromination of 2-Methoxyethanol
Primary Reactants	Sodium methoxide, 1,2-Dibromoethane	2-Methoxyethanol, PBr3
Solvent	Anhydrous Methanol/Ether	Anhydrous Diethyl Ether
Reaction Temperature	Reflux (approx. 65 °C)	0-10 °C initially, then room temp.
Reaction Time	2-4 hours	12-18 hours
Typical Yield	60-70%	70-80%
Key Side Reactions	E2 Elimination, Di-substitution	Formation of phosphorous acid byproducts

Table 2: 1H NMR Data for 1-Bromo-2-methoxyethane and Potential Impurities (in CDCl3)

Compound	Chemical Shift (ppm) and Multiplicity
1-Bromo-2-methoxyethane	3.73 (t, 2H), 3.55 (t, 2H), 3.40 (s, 3H)
2-Methoxyethanol	3.75 (t, 2H), 3.58 (t, 2H), 3.40 (s, 3H), ~2.5 (br s, 1H)
1,2-Dibromoethane	3.65 (s, 4H)
1,2-Dimethoxyethane	3.53 (s, 4H), 3.38 (s, 6H)

Visualizations

Caption: Experimental Workflows for the Synthesis of 1-Bromo-2-methoxyethane.

Caption: Troubleshooting Workflow for Low Yield in 1-Bromo-2-methoxyethane Synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Purification [chem.rochester.edu]

Navigating Alkylation Reactions with 1-Bromo-2-methoxyethane: A Technical Support Guide

Shāh Alam, India - Researchers and drug development professionals frequently utilize 1-bromo-2-methoxyethane as a key reagent for introducing the 2-methoxyethyl group in the synthesis of novel compounds. However, its reactivity can lead to a series of side reactions, complicating product purification and reducing yields. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during alkylation reactions with 1-bromo-2-methoxyethane.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions observed when using 1-bromo-2-methoxyethane for alkylation?

A1: The two most common side reactions are E2 elimination and over-alkylation.

• E2 Elimination: This reaction is favored by strong, sterically hindered bases and higher temperatures. It results in the formation of methoxyethene, a volatile byproduct that can be difficult to remove.

• Over-alkylation: When primary or secondary amines are used as nucleophiles, they can react with more than one molecule of 1-bromo-2-methoxyethane, leading to the formation of tertiary amines or quaternary ammonium salts.

Another potential, though less common, byproduct is bis(2-methoxyethyl) ether. This can arise if the starting material, 2-methoxyethanol, is present as an impurity and reacts with the alkylating agent.

Q2: How does the choice of base influence the outcome of the alkylation reaction?

A2: The base plays a critical role in determining the ratio of the desired SN2 alkylation product to the E2 elimination byproduct. Strong, bulky bases such as potassium tert-butoxide (t-BuOK) will significantly favor the E2 pathway. In contrast, weaker bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are less likely to induce elimination and are therefore preferred for SN2 reactions. For sensitive substrates, non-nucleophilic, strong bases like sodium hydride (NaH) can be effective in deprotonating the nucleophile without directly participating in the elimination reaction.

Q3: What is the effect of the solvent on the reaction?

A3: The solvent choice is crucial for controlling the reaction pathway. Polar aprotic solvents, such as dimethylformamide (DMF), acetonitrile (MeCN), and tetrahydrofuran (THF), are recommended for SN2 reactions. These solvents solvate the cation of the base, leaving the anionic nucleophile more "naked" and reactive towards the electrophilic carbon of 1-bromo-2-methoxyethane. Polar protic solvents, like ethanol or water, can form hydrogen bonds with the nucleophile, reducing its nucleophilicity and potentially favoring the E2 elimination pathway.

Q4: I am observing a significant amount of a volatile byproduct. How can I confirm if it is methoxyethene?

A4: The most effective method for identifying volatile byproducts is Gas Chromatography-Mass Spectrometry (GC-MS). Methoxyethene will have a distinct retention time and a mass spectrum corresponding to its molecular weight (58.08 g/mol ).

Troubleshooting Guides

Issue 1: Low Yield of the Desired Alkylated Product and a High Amount of Methoxyethene

This is a classic case of the E2 elimination reaction competing with the desired SN2 alkylation.

Troubleshooting Steps:

• Evaluate the Base: If you are using a strong, sterically hindered base (e.g., t-BuOK), switch to a weaker, non-bulky base such as K₂CO₃ or Cs₂CO₃.

• Change the Solvent: Ensure you are using a polar aprotic solvent like DMF or MeCN. Avoid polar protic solvents.

• Optimize Reaction Temperature: Higher temperatures favor elimination. Try running the reaction at a lower temperature, even if it requires a longer reaction time.

• Consider the Nucleophile: If your nucleophile is also a strong base, consider using a milder alternative if possible.

Table 1: Effect of Base and Solvent on Product Distribution in the Alkylation of Phenol with 1-Bromo-2-methoxyethane (Representative Data)

Entry	Base	Solvent	Temperature (°C)	Alkylation Product Yield (%)	Methoxyethene Yield (%)
1	t-BuOK	THF	60	25	75
2	K₂CO₃	DMF	60	85	15
3	NaH	THF	25	90	10
4	K₂CO₃	Ethanol	60	50	50

Issue 2: Formation of Multiple Products in the N-Alkylation of a Primary Amine

This indicates that over-alkylation is occurring, leading to a mixture of secondary, tertiary, and possibly quaternary ammonium salts.

Troubleshooting Steps:

• Control Stoichiometry: Use a stoichiometric excess of the primary amine relative to 1-bromo-2-methoxyethane. This will increase the probability of the alkylating agent reacting with the starting amine rather than the mono-alkylated product.

• Slow Addition: Add the 1-bromo-2-methoxyethane slowly to the reaction mixture containing the amine and base. This helps to maintain a low concentration of the alkylating agent, disfavoring multiple alkylations.

• Lower Temperature: Running the reaction at a lower temperature can sometimes help to improve selectivity for mono-alkylation.

Table 2: Effect of Stoichiometry on the N-Alkylation of Aniline with 1-Bromo-2-methoxyethane (Representative Data)

Entry	Aniline:Bromoalkane Ratio	Mono-alkylated Product (%)	Di-alkylated Product (%)
1	1:1.2	60	40
2	2:1	85	15
3	3:1	>95	<5

Experimental Protocols

Protocol 1: O-Alkylation of a Phenol with Minimized Elimination

Materials:

• Phenol (1.0 eq)

• 1-Bromo-2-methoxyethane (1.1 eq)

• Potassium Carbonate (K₂CO₃, 1.5 eq)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a stirred solution of the phenol in anhydrous DMF, add potassium carbonate.

• Stir the mixture at room temperature for 30 minutes.

• Add 1-bromo-2-methoxyethane dropwise to the reaction mixture.

• Heat the reaction to 60-80°C and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Selective Mono-N-Alkylation of a Primary Amine

Materials:

• Primary Amine (2.0 eq)

• 1-Bromo-2-methoxyethane (1.0 eq)

• Potassium Carbonate (K₂CO₃, 2.0 eq)

• Anhydrous Acetonitrile (MeCN)

Procedure:

• To a stirred suspension of the primary amine and potassium carbonate in anhydrous acetonitrile, add 1-bromo-2-methoxyethane dropwise at room temperature.

• Heat the reaction mixture to a moderate temperature (e.g., 50-60°C) and monitor by TLC.

• Once the starting bromoalkane is consumed, cool the reaction mixture to room temperature.

• Filter off the inorganic salts and wash the filter cake with acetonitrile.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent and wash with water to remove any remaining salts and excess amine.

• Dry the organic layer, filter, and concentrate.

• Purify the product by column chromatography.

Visualizing Reaction Pathways and Troubleshooting

Caption: Competing reaction pathways in alkylations using 1-bromo-2-methoxyethane.

Caption: Troubleshooting workflow for optimizing alkylation reactions.

Technical Support Center: Purification of 1-Bromo-2-methoxyethane Reaction Products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of 1-Bromo-2-methoxyethane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 1-Bromo-2-methoxyethane from 2-Methoxyethanol?

A1: The primary impurities encountered during the synthesis of 1-Bromo-2-methoxyethane from 2-methoxyethanol via bromination (e.g., using HBr or PBr₃) are typically:

• Unreacted 2-Methoxyethanol: The starting material may not have fully reacted.

• 1,2-Dimethoxyethane: This can form if the bromide ion is displaced by another molecule of 2-methoxyethanol or methoxide.

• 1,2-Dibromoethane: This can be a byproduct depending on the specific brominating agent and reaction conditions.

Q2: My crude product is a dark color. What is the cause and how can I remove the color?

A2: A dark color in the crude product is often due to the presence of residual bromine or other colored impurities. Washing the organic layer with a solution of sodium thiosulfate during the extractive workup can help to quench excess bromine and reduce the color.

Q3: I am observing a persistent emulsion during the aqueous workup. How can I break it?

A3: Emulsion formation is a common issue when washing the reaction mixture. Here are several techniques to break an emulsion:

• Patience: Allow the separatory funnel to stand undisturbed for some time.

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine) to increase the ionic strength of the aqueous layer, which can help to break the emulsion.

• Gentle Swirling: Gently swirl the separatory funnel instead of vigorous shaking.

• Filtration: In some cases, filtering the emulsified layer through a pad of Celite® can help to break it.

Q4: What is the most effective method for purifying 1-Bromo-2-methoxyethane?

A4: The choice of purification method depends on the scale of the reaction and the nature of the impurities.

• Fractional Distillation: This is a highly effective method for separating 1-Bromo-2-methoxyethane from less volatile (e.g., 2-methoxyethanol) and more volatile impurities on a larger scale.

• Flash Column Chromatography: This technique is well-suited for smaller scale purifications and for removing impurities with different polarities.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Purified Product	- Incomplete reaction. - Loss of product during workup (e.g., into the aqueous layer). - Inefficient purification.	- Monitor the reaction by TLC or GC to ensure completion. - Minimize the volume of aqueous washes. Back-extract the aqueous layers with a small amount of fresh organic solvent. - Optimize the purification method (e.g., use a more efficient distillation column or a different eluent system for chromatography).
Product Contaminated with Starting Material (2-Methoxyethanol)	- Incomplete reaction. - Inefficient purification.	- Ensure the reaction goes to completion. - Perform a careful fractional distillation. 2-Methoxyethanol has a higher boiling point than 1-Bromo-2-methoxyethane. - Use flash column chromatography with an appropriate eluent system to separate the more polar 2-methoxyethanol.
Product Contaminated with 1,2-Dimethoxyethane	- Side reaction during synthesis.	- Fractional distillation is the most effective method for separating these two compounds due to their different boiling points.
Product is Unstable and Decomposes During Distillation	- Distillation temperature is too high.	- Perform the distillation under reduced pressure (vacuum distillation) to lower the boiling point of 1-Bromo-2-methoxyethane and prevent thermal decomposition.

Experimental Protocols

Extractive Workup Protocol

• Quench the Reaction: After the reaction is complete, cool the reaction mixture to room temperature.

• Dilute: Dilute the mixture with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash with Water: Transfer the diluted mixture to a separatory funnel and wash with deionized water to remove water-soluble impurities.

• Wash with Sodium Bicarbonate: Wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

• Wash with Brine: Wash with a saturated aqueous solution of sodium chloride (brine) to aid in drying the organic layer.

• Dry: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Filter and Concentrate: Filter off the drying agent and concentrate the organic layer using a rotary evaporator to obtain the crude product.

Fractional Distillation Protocol

• Apparatus Setup: Assemble a fractional distillation apparatus with a distillation flask, a fractionating column (e.g., Vigreux or packed column), a condenser, and a receiving flask.

• Charge the Flask: Place the crude 1-Bromo-2-methoxyethane into the distillation flask, adding a few boiling chips or a magnetic stir bar.

• Distillation: Heat the distillation flask gently.

• Collect Fractions:

  • Collect the initial fraction (forerun) that distills at a lower temperature, which will contain more volatile impurities.

  • Collect the main fraction at the boiling point of 1-Bromo-2-methoxyethane (approximately 108-110 °C at atmospheric pressure). The boiling point will be lower under vacuum.

  • Monitor the temperature closely; a stable boiling point indicates the collection of a pure fraction.

Flash Column Chromatography Protocol

• Eluent Selection: Determine a suitable eluent system using thin-layer chromatography (TLC). A good starting point is a mixture of hexanes and ethyl acetate. The desired product should have an Rf value of approximately 0.2-0.3.

• Column Packing: Pack a chromatography column with silica gel as a slurry in the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elution: Elute the column with the chosen eluent system.

• Fraction Collection: Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator.

Data Presentation

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Solubility in Water
1-Bromo-2-methoxyethane	138.99	108-110	1.479	Slightly soluble
2-Methoxyethanol	76.09	124.5	0.965	Miscible
1,2-Dimethoxyethane	90.12	85	0.867	Miscible
1,2-Dibromoethane	187.86	131-132	2.18	Slightly soluble

Visualization

Caption: Workflow for the purification of 1-Bromo-2-methoxyethane.

Common impurities in commercial 1-Bromo-2-methoxyethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using commercial 1-Bromo-2-methoxyethane in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in commercial 1-Bromo-2-methoxyethane?

Commercial 1-Bromo-2-methoxyethane, typically available with a purity of ≥98%, may contain several process-related and degradation impurities. The most common impurities include unreacted starting materials, byproducts of the synthesis process, and degradation products.

Q2: How can these impurities affect my reaction?

The presence of impurities can have several adverse effects on a chemical reaction:

• Reduced Yield: Nucleophilic impurities like 2-methoxyethanol can compete with the desired nucleophile, consuming the starting material and reducing the yield of the target product.

• Side Reactions: Reactive impurities can lead to the formation of unexpected side products, complicating the purification process and potentially affecting the biological activity or material properties of the final product.

• Inaccurate Stoichiometry: The presence of significant amounts of impurities can lead to inaccurate calculations of molar equivalents, affecting reaction kinetics and overall efficiency.

• Catalyst Poisoning: Certain impurities can deactivate catalysts used in the reaction, leading to incomplete conversion or reaction failure.

Q3: How can I check the purity of my 1-Bromo-2-methoxyethane?

The purity of 1-Bromo-2-methoxyethane can be reliably assessed using Gas Chromatography (GC) with a Flame Ionization Detector (GC-FID) for volatile impurities. For structural confirmation and identification of both volatile and non-volatile impurities, Gas Chromatography-Mass Spectrometry (GC-MS) and Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy are recommended.

Q4: What storage conditions are recommended for 1-Bromo-2-methoxyethane?

To minimize degradation, 1-Bromo-2-methoxyethane should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames. It is often recommended to store it under refrigeration (2-8 °C).[1]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving 1-Bromo-2-methoxyethane.

Issue	Potential Cause	Recommended Action
Low reaction yield or incomplete conversion	Presence of nucleophilic impurities (e.g., 2-methoxyethanol) consuming the reagent.	1. Verify the purity of the 1-Bromo-2-methoxyethane using GC-FID. 2. If significant impurities are detected, consider purifying the reagent by distillation. 3. Alternatively, adjust the stoichiometry of the reaction to account for the lower purity.
Formation of unexpected byproducts	Impurities such as methoxyethene may participate in side reactions.	1. Analyze the crude reaction mixture by GC-MS to identify the byproducts. 2. Compare the mass spectra of the byproducts with those of potential impurities. 3. Purify the starting material to remove the reactive impurity.
Inconsistent reaction results between batches	Variation in the impurity profile of different lots of 1-Bromo-2-methoxyethane.	1. Analyze each new batch of the reagent for purity and impurity profile before use. 2. Maintain a record of the purity of each batch to correlate with reaction outcomes.
Reaction fails to initiate	The reagent may have degraded due to improper storage, leading to a low concentration of the active compound.	1. Check the appearance of the reagent; discoloration may indicate degradation. 2. Confirm the identity and purity of the reagent using ¹H NMR and GC-FID. 3. Use a fresh, unopened bottle of the reagent if degradation is suspected.

Common Impurities in Commercial 1-Bromo-2-methoxyethane

The following table summarizes the common impurities, their source, and typical analytical methods for detection.

Impurity Name	Chemical Structure	Source	Typical Analytical Method
2-Methoxyethanol	HOCH₂CH₂OCH₃	Unreacted starting material	GC-FID, GC-MS, ¹H NMR
Methoxyethene	H₂C=CHOCH₃	Elimination byproduct	GC-MS (Headspace analysis)
1,2-Dimethoxyethane	CH₃OCH₂CH₂OCH₃	Side reaction product	GC-FID, GC-MS
Water	H₂O	Hydrolysis, atmospheric moisture	Karl Fischer titration

Experimental Protocols

Purity Determination by Gas Chromatography-Flame Ionization Detection (GC-FID)

Objective: To quantify the purity of 1-Bromo-2-methoxyethane and detect volatile impurities.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary column: DB-5 (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.

Sample Preparation:

• Accurately prepare a 1% (v/v) solution of 1-Bromo-2-methoxyethane in a suitable solvent (e.g., dichloromethane).

• Prepare calibration standards of 1-Bromo-2-methoxyethane and potential impurities (e.g., 2-methoxyethanol) in the same solvent.

GC-FID Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold at 200 °C for 5 minutes

• Injection Volume: 1 µL

• Split Ratio: 50:1

Data Analysis: Calculate the purity by area normalization. The percentage of each component is calculated by dividing its peak area by the total area of all peaks in the chromatogram. For more accurate quantification, use an external or internal standard method with the prepared calibration standards.

Impurity Identification by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify the chemical structure of unknown impurities.

Instrumentation:

• Gas chromatograph coupled to a Mass Spectrometer (MS).

• The same GC column and conditions as for GC-FID can be used.

MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Mass Scan Range: m/z 35-300

• Ion Source Temperature: 230 °C

• Transfer Line Temperature: 250 °C

Data Analysis: Identify impurities by comparing their mass spectra with a commercial library (e.g., NIST/Wiley). The fragmentation patterns can provide structural information for unknown compounds.

Purity Assessment by ¹H NMR Spectroscopy

Objective: To confirm the structure of 1-Bromo-2-methoxyethane and quantify impurities, particularly non-volatile ones.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz)

Sample Preparation:

• Accurately weigh approximately 10-20 mg of 1-Bromo-2-methoxyethane.

• Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) containing a known internal standard (e.g., 1,3,5-trimethoxybenzene).

¹H NMR Acquisition Parameters:

• Pulse Angle: 30°

• Acquisition Time: 4 seconds

• Relaxation Delay: 5 seconds

• Number of Scans: 16

Data Analysis:

• Process the spectrum (Fourier transform, phase correction, baseline correction).

• Integrate the signals corresponding to 1-Bromo-2-methoxyethane and the internal standard.

• Calculate the purity based on the integral ratios and the known amount of the internal standard. The characteristic signals for 1-Bromo-2-methoxyethane in CDCl₃ are approximately: δ 3.70 (t, 2H, -CH₂O-), δ 3.45 (t, 2H, -CH₂Br), and δ 3.40 (s, 3H, -OCH₃).

Visualizations

Caption: Formation of common impurities during the synthesis of 1-Bromo-2-methoxyethane.

References

• 1. chemimpex.com [chemimpex.com]

Technical Support Center: Monitoring Reactions of 1-Bromo-2-methoxyethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals monitoring reactions involving 1-bromo-2-methoxyethane using Thin-Layer Chromatography (TLC) and Gas Chromatography (GC).

Frequently Asked Questions (FAQs)

Q1: Which technique, TLC or GC, is more suitable for monitoring my 1-bromo-2-methoxyethane reaction?

A1: Both TLC and GC are valuable techniques for monitoring the progress of reactions involving 1-bromo-2-methoxyethane.

• TLC is a rapid, qualitative, and cost-effective method ideal for quick checks to see if the starting material is being consumed and a new product is forming. It is excellent for optimizing reaction conditions in real-time at the bench.

• GC is a quantitative method that provides more detailed information, such as the relative concentrations of starting material, products, and any byproducts. It is more suitable for detailed kinetic studies and for determining reaction completion and product purity with higher precision.

Q2: How can I visualize 1-bromo-2-methoxyethane and its products on a TLC plate? They are not UV-active.

A2: Since 1-bromo-2-methoxyethane and many of its likely reaction products are not UV-active, a chemical stain is required for visualization. A potassium permanganate (KMnO₄) stain is highly effective.[1] It reacts with many organic functional groups, including the ether in 1-bromo-2-methoxyethane and potential alcohol products, appearing as yellow-brown spots on a purple background.

Q3: What is a good starting point for a TLC solvent system for a reaction with 1-bromo-2-methoxyethane?

A3: A good starting point for a TLC solvent system is a mixture of a non-polar and a moderately polar solvent. A common choice is a mixture of hexanes and ethyl acetate. The optimal ratio will depend on the polarity of the product. A typical starting ratio to try is 4:1 hexanes:ethyl acetate. You can then adjust the polarity to achieve an Rf value of approximately 0.3-0.5 for the starting material.

Q4: In GC analysis, what type of column is best suited for separating 1-bromo-2-methoxyethane and its potential products?

A4: A mid-polarity column is generally a good choice for analyzing halogenated ethers and their reaction products. A column with a stationary phase like 6% cyanopropylphenyl / 94% dimethylpolysiloxane (e.g., DB-624) is often suitable for separating small polar molecules and can provide good peak shape for these types of compounds.[2][3]

Troubleshooting Guides

Thin-Layer Chromatography (TLC) Troubleshooting

Problem	Possible Cause	Suggested Solution
No spots are visible after staining.	The sample is too dilute.	Concentrate the sample or spot the TLC plate multiple times in the same location, allowing the solvent to dry between applications.
The compound is volatile and has evaporated.	This can be an issue with low boiling point compounds. Ensure the plate is not heated excessively during spotting or drying.
The staining reagent is not appropriate.	While potassium permanganate is generally effective for ethers and alcohols, if no spots are seen, consider a more universal stain like phosphomolybdic acid.
Spots are streaking or elongated.	The sample is too concentrated.	Dilute the sample before spotting it on the TLC plate.
The compound is acidic or basic.	For acidic compounds, add a small amount of acetic acid (e.g., 1%) to the eluent. For basic compounds, add a small amount of triethylamine (e.g., 1%).
The Rf values are too high (spots are near the solvent front).	The eluting solvent is too polar.	Decrease the polarity of the eluent by increasing the proportion of the non-polar solvent (e.g., increase the ratio of hexanes to ethyl acetate).
The Rf values are too low (spots are near the baseline).	The eluting solvent is not polar enough.	Increase the polarity of the eluent by increasing the proportion of the polar solvent (e.g., decrease the ratio of hexanes to ethyl acetate).

Gas Chromatography (GC) Troubleshooting

Problem	Possible Cause	Suggested Solution
Peak tailing.	Active sites in the injector liner or column.	Use a deactivated inlet liner. If the problem persists, trim the first few centimeters of the column.
Column contamination.	Bake out the column at a high temperature (within the column's limits) or perform a solvent rinse according to the manufacturer's instructions.
Sample is too concentrated.	Dilute the sample before injection.
Poor resolution between peaks.	Inappropriate temperature program.	Optimize the temperature ramp rate. A slower ramp can often improve the separation of closely eluting peaks.
Carrier gas flow rate is not optimal.	Check and adjust the carrier gas flow rate to the optimal linear velocity for the column being used.
Ghost peaks (peaks appearing in blank runs).	Contamination from the septum or previous injections.	Replace the septum. Perform several blank solvent injections to flush the system.
Impure carrier gas.	Ensure high-purity carrier gas is being used and that gas traps are functioning correctly.
Irreproducible retention times.	Leaks in the system.	Perform a leak check of the injector, column connections, and gas lines.
Fluctuations in oven temperature or carrier gas pressure.	Verify the stability of the GC oven temperature and the carrier gas pressure regulator.

Experimental Protocols

TLC Monitoring of a 1-Bromo-2-methoxyethane Reaction

This protocol outlines a general procedure for monitoring a nucleophilic substitution reaction where 1-bromo-2-methoxyethane is converted to a more polar product (e.g., an alcohol or a different ether).

Materials:

• TLC plates (silica gel 60 F₂₅₄)

• Developing chamber

• Capillary spotters

• Eluent: Hexanes/Ethyl Acetate (starting with 4:1 ratio)

• Visualization stain: Potassium permanganate solution (1.5 g KMnO₄, 10 g K₂CO₃, 1.25 mL 10% NaOH in 200 mL water)

Procedure:

• Prepare the TLC chamber: Pour the eluent into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper in the chamber to ensure the atmosphere is saturated with solvent vapor. Cover the chamber.

• Spot the TLC plate: Using a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate. Mark three lanes for the starting material (SM), a co-spot (C), and the reaction mixture (RM).

• Using a capillary spotter, apply a small spot of a dilute solution of 1-bromo-2-methoxyethane to the "SM" lane.

• At a specific time point in your reaction, withdraw a small aliquot of the reaction mixture and spot it on the "RM" lane.

• Apply both the starting material and the reaction mixture to the "C" lane.

• Develop the plate: Place the spotted TLC plate in the developing chamber, ensuring the baseline is above the solvent level. Cover the chamber and allow the solvent to ascend the plate until it is about 1 cm from the top.

• Visualize the plate: Remove the plate from the chamber and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Dip the dried plate into the potassium permanganate stain solution and gently warm it with a heat gun to visualize the spots. The starting material and product will appear as yellow-brown spots on a purple background.

• Analyze the results: The disappearance of the starting material spot and the appearance of a new, typically lower Rf spot (due to an increase in polarity of the product) indicates the reaction is proceeding.

Compound	Expected Rf Range (4:1 Hexanes:EtOAc)	Appearance with KMnO₄ Stain
1-Bromo-2-methoxyethane	0.6 - 0.8	Yellow-brown spot
More Polar Product (e.g., 2-methoxyethanol)	0.2 - 0.4	Yellow-brown spot

GC Monitoring of a 1-Bromo-2-methoxyethane Reaction

This protocol provides a starting point for the quantitative analysis of a reaction involving 1-bromo-2-methoxyethane.

Instrumentation and Conditions:

• GC System: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: DB-624 (30 m x 0.25 mm ID, 1.4 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• Injection Volume: 1 µL (split injection, e.g., 50:1 split ratio).

Procedure:

• Sample Preparation: At various time points during the reaction, withdraw a small aliquot of the reaction mixture. Quench the reaction if necessary and dilute the sample with a suitable solvent (e.g., dichloromethane or ethyl acetate) to a concentration appropriate for GC analysis.

• Injection: Inject the prepared sample into the GC.

• Data Analysis: Identify the peaks corresponding to 1-bromo-2-methoxyethane and the product(s) based on their retention times. The relative peak areas can be used to determine the conversion of the starting material and the formation of the product over time.

Compound	Expected Retention Time (min)
1-Bromo-2-methoxyethane	~9-11
2-Methoxyethanol	~6.7[2]

Visualizations

Caption: Workflow for monitoring a reaction using Thin-Layer Chromatography (TLC).

Caption: Workflow for quantitative reaction monitoring using Gas Chromatography (GC).

Caption: Logical troubleshooting workflow for common GC issues.

References

• 1. TLC stains [reachdevices.com]
• 2. axialscientific.com [axialscientific.com]
• 3. gcms.cz [gcms.cz]

Preventing elimination side reactions with 1-Bromo-2-methoxyethane

Welcome to the technical support center for 1-Bromo-2-methoxyethane. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent common side reactions during its use in chemical synthesis. The primary challenge often encountered is the competition between the desired nucleophilic substitution (SN2) and the undesired elimination (E2) pathways.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions observed with 1-bromo-2-methoxyethane?

A1: The most common side reaction is β-elimination (E2) to form methoxyethene. This competes with the desired SN2 reaction, where a nucleophile replaces the bromide. The ratio of substitution to elimination is highly dependent on the reaction conditions.

Q2: How does the choice of base or nucleophile affect the reaction outcome?

A2: The nature of the nucleophile is critical. Strong, bulky bases (e.g., potassium tert-butoxide) will heavily favor the E2 elimination pathway. Strong, non-bulky bases like sodium ethoxide can produce a mixture of SN2 and E2 products. To favor the SN2 pathway, it is best to use a good nucleophile that is a weak base, such as sodium azide (NaN₃) or sodium cyanide (NaCN).[1]

Q3: What is the optimal type of solvent for maximizing the SN2 product?

A3: Polar aprotic solvents are highly recommended for SN2 reactions with 1-bromo-2-methoxyethane.[1] Solvents like DMSO, DMF, and acetone enhance the reactivity of the nucleophile without solvating it to the extent that polar protic solvents (like water or ethanol) do.[1] Polar protic solvents can form a "solvent cage" around the nucleophile, hindering its ability to attack the electrophilic carbon and thus making elimination more competitive.[1]

Q4: What is the effect of temperature on the SN2/E2 ratio?

A4: Higher temperatures favor elimination over substitution.[1][2] Elimination reactions generally have a higher activation energy and result in an increase in entropy, making them more favorable at elevated temperatures according to the Gibbs free energy equation (ΔG = ΔH - TΔS).[1] Therefore, to minimize the E2 byproduct, reactions should be conducted at lower temperatures (e.g., room temperature or below).[1]

Troubleshooting Guide: High Yield of Elimination Product

If you are observing a higher-than-expected yield of the methoxyethene byproduct, consider the following causes and solutions.

Problem	Possible Cause	Recommended Solution
High E2 Product Yield	The nucleophile is too basic or sterically hindered.	Switch to a good nucleophile that is a weak base. Examples include sodium azide (NaN₃), sodium cyanide (NaCN), or a thiolate (RS⁻).[1] These are highly nucleophilic but have low basicity, which strongly favors the SN2 pathway.[1]
The reaction temperature is too high.	Conduct the reaction at a lower temperature, such as room temperature or even 0 °C.[1] Be aware that the reaction rate will decrease, so a longer reaction time may be necessary.
An inappropriate solvent was used.	Use a polar aprotic solvent like DMSO, DMF, or acetone. These solvents solvate the cation of the nucleophilic salt but leave the anionic nucleophile "naked" and more reactive for the SN2 pathway.[1] Avoid polar protic solvents like ethanol or water.

Data Presentation

Table 1: Effect of Nucleophile/Base Choice on Reaction Pathway

Nucleophile/Base	Type	Predominant Pathway	Expected SN2:E2 Ratio (Illustrative)	Rationale
Sodium Azide (NaN₃)	Strong Nucleophile / Weak Base	SN2	> 95:5	High nucleophilicity and low basicity strongly favor substitution.[1]
Sodium Cyanide (NaCN)	Strong Nucleophile / Weak Base	SN2	> 90:10	An excellent nucleophile that is not a strong enough base to promote significant elimination.[1]
Sodium Hydroxide (NaOH)	Strong Nucleophile / Strong Base	SN2 / E2 Mixture	~ 60:40	Strong basicity promotes E2, which competes with the SN2 pathway.
Sodium Ethoxide (NaOEt)	Strong Nucleophile / Strong Base	E2 / SN2 Mixture	~ 30:70	A stronger base than NaOH, leading to a higher proportion of elimination.
Potassium tert-butoxide (KOtBu)	Weak Nucleophile / Strong, Bulky Base	E2	< 5:95	The bulky nature of the base hinders its ability to act as a nucleophile and strongly favors the abstraction of a proton for elimination.[3]

Table 2: Influence of Solvent on SN2/E2 Ratio with Sodium Azide

Solvent	Type	Predominant Pathway	Expected SN2:E2 Ratio (Illustrative)	Rationale
DMSO, DMF	Polar Aprotic	SN2	> 95:5	Solvates the cation, leaving a highly reactive "naked" nucleophile that promotes the SN2 reaction.[1]
Acetone	Polar Aprotic	SN2	~ 90:10	A good choice for SN2, though generally less polar than DMSO or DMF.[1]
Ethanol	Polar Protic	SN2 / E2 Mixture	~ 70:30	Solvates and deactivates the nucleophile through hydrogen bonding, hindering the SN2 pathway and making elimination more competitive.[1]
Water	Polar Protic	SN2 / E2 Mixture	~ 60:40	Similar to ethanol, it reduces nucleophilicity via solvation.[1]

Table 3: Effect of Temperature on SN2/E2 Ratio with Sodium Hydroxide in Acetone

Temperature	Predominant Pathway	Expected SN2:E2 Ratio (Illustrative)	Rationale
0 °C	SN2	~ 70:30	Lower temperatures favor the substitution pathway.[4]
25 °C (Room Temp.)	SN2 / E2 Mixture	~ 60:40	At room temperature, the elimination pathway becomes more competitive.
50 °C	E2 / SN2 Mixture	~ 40:60	Higher temperatures significantly favor the elimination reaction due to a more favorable entropy change.[1][2]

Experimental Protocols

The following are detailed methodologies for key experiments to achieve high yields of the SN2 product with 1-bromo-2-methoxyethane.

Protocol 1: Synthesis of 1-Azido-2-methoxyethane (SN2 Favored)

• Objective: To achieve a high yield of the substitution product by using a good nucleophile that is a weak base in a polar aprotic solvent at a controlled temperature.

• Reagents:

  • 1-Bromo-2-methoxyethane

  • Sodium Azide (NaN₃)

  • Anhydrous Dimethylformamide (DMF)

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • In a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve 1-bromo-2-methoxyethane (1.0 eq) in anhydrous DMF.

  • Add sodium azide (1.2 eq) to the solution.

  • Stir the reaction mixture at room temperature (20-25 °C) for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion, pour the reaction mixture into water and extract with diethyl ether (3 x volumes).

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the product by vacuum distillation if necessary.

Protocol 2: Synthesis of 3-Methoxypropionitrile (SN2 Favored)

• Objective: To synthesize the nitrile product via an SN2 reaction, minimizing the elimination byproduct.

• Reagents:

  • 1-Bromo-2-methoxyethane

  • Sodium Cyanide (NaCN)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • In a well-ventilated fume hood, add 1-bromo-2-methoxyethane (1.0 eq) to a round-bottom flask containing anhydrous DMSO.

  • Carefully add sodium cyanide (1.1 eq) to the stirred solution. Caution: Sodium cyanide is highly toxic.

  • Heat the mixture to 40-50 °C and stir for 6-12 hours.

  • Monitor the reaction by TLC or GC-MS.

  • After cooling to room temperature, pour the reaction mixture into a large volume of water.

  • Extract the aqueous layer with ethyl acetate (3 x volumes).

  • Wash the combined organic layers with water and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

  • Purify the resulting nitrile by vacuum distillation.

Visualizations

Caption: A generalized workflow for performing SN2 reactions.

Caption: A logical guide for troubleshooting unwanted E2 side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. youtube.com [youtube.com]

Technical Support Center: Synthesis of 1-Bromo-2-methoxyethane

This technical support center provides troubleshooting guidance and frequently asked questions to researchers, scientists, and drug development professionals working on reactions involving the synthesis of 1-Bromo-2-methoxyethane.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1-Bromo-2-methoxyethane?

A1: The most prevalent methods for synthesizing 1-Bromo-2-methoxyethane involve the nucleophilic substitution of the hydroxyl group in 2-methoxyethanol with a bromide ion.[1] The choice of brominating agent is key, with the most common being hydrobromic acid (HBr), phosphorus tribromide (PBr₃), and thionyl bromide (SOBr₂).[1]

Q2: What is the role of a strong acid catalyst in the HBr method?

A2: In the HBr method, a strong acid like sulfuric acid is typically used as a catalyst. Its primary role is to protonate the hydroxyl group of 2-methoxyethanol, converting it into a better leaving group (water), which facilitates the nucleophilic substitution by the bromide ion.[1]

Q3: My reaction yield is consistently low. What are the common causes?

A3: Low yields in the synthesis of 1-Bromo-2-methoxyethane can stem from several factors:

• Side Reactions: The most common side reaction is elimination (E2), especially at higher temperatures, leading to the formation of unwanted byproducts.[2] Ether cleavage can also occur under harsh acidic conditions.[1]

• Incomplete Reaction: Insufficient reaction time or temperature can lead to incomplete conversion of the starting material.[2]

• Reagent Quality: The purity and concentration of the brominating agent are crucial. For instance, a concentrated source of HBr is necessary for an efficient reaction.[1]

• Sub-optimal Reaction Conditions: The choice of solvent can impact the reaction rate. Polar aprotic solvents are generally preferred for nucleophilic substitution reactions.[2]

Q4: How can I minimize the formation of byproducts?

A4: To minimize byproduct formation, consider the following:

• Temperature Control: Maintain the optimal temperature range for the specific brominating agent used. Higher temperatures can favor elimination over substitution.[1][2]

• Choice of Reagents: The reaction works best with primary alkyl halides.[3][4] While 2-methoxyethanol is a primary alcohol, careful selection of the brominating agent and conditions is still important.

• Continuous-Flow Synthesis: For larger-scale synthesis, continuous-flow reactors can offer more precise control over reaction parameters, leading to reduced byproduct formation compared to traditional batch synthesis.[1]

Q5: What is the recommended method for purifying the final product?

A5: After the reaction is complete and the crude product is isolated, fractional distillation is the most common and effective method for purifying 1-Bromo-2-methoxyethane.[1]

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Suggestion	Rationale
Low or No Product Formation	Inactive or low-quality brominating agent.	Use a fresh, high-purity brominating agent.	The effectiveness of the reaction is highly dependent on the quality of the brominating agent.
Insufficient reaction temperature or time.	Gradually increase the reaction temperature and monitor the reaction progress using TLC or GC.	Incomplete conversion can occur if the reaction conditions are not optimal.[2]
Inappropriate solvent.	Ensure a suitable solvent is used. For reactions involving alkoxides (Williamson ether synthesis), polar aprotic solvents are recommended.[2]	The solvent can significantly influence the reaction rate by solvating the nucleophile.[2]
Formation of an Alkene (Elimination Product)	Reaction temperature is too high.	Lower the reaction temperature.	Higher temperatures can favor the E2 elimination reaction over the desired SN2 substitution.[2]
Sterically hindered substrates or strong, bulky bases.	While 2-methoxyethanol is a primary alcohol, ensure the base used (if any) is not overly bulky, which could favor elimination.	Steric hindrance can make substitution more difficult, leading to elimination as the major pathway.[3][5]
Product Lost During Work-up	Product is water-soluble.	Check the aqueous layer for your product before discarding it.	If the product has some solubility in the aqueous phase, it can be lost during extraction.[6]
Product is volatile.	Check the solvent in the rotovap trap.	Low boiling point products can be lost during solvent evaporation under reduced pressure.[6]
Product instability.	Test the stability of your product to the acidic or basic conditions used during the work-up on a small scale.[6]	The product may degrade upon exposure to acid or base during the quenching or extraction steps.

Data Presentation

Table 1: Comparison of Brominating Agents for 1-Bromo-2-methoxyethane Synthesis

Brominating Agent	Typical Yield	Byproducts	Key Considerations
Hydrobromic Acid (HBr) with H₂SO₄	>70%	Water[1]	Requires a concentrated source of HBr and a strong acid catalyst.[1]
Phosphorus Tribromide (PBr₃)	High	Phosphorous acid[1]	Effective for converting primary alcohols to alkyl bromides.[1]
Dibromo Sulfoxide (SOBr₂)	~78%	Sulfur dioxide, Hydrogen bromide[1][7]	Another effective reagent for the bromination of alcohols.[1]

Table 2: Performance Metrics of Continuous-Flow vs. Batch Synthesis

Parameter	Continuous-Flow	Batch
Conversion	98%	~70%
Byproduct Formation	<2% ethoxyethyl bromide	Higher potential due to less precise temperature control.
Solvent Use	40% reduction	Higher solvent volume required.
Energy Costs	25% decrease	Higher energy consumption.
Data adapted from a comparative analysis of synthesis methods.[1]

Experimental Protocols

Protocol 1: Synthesis of 1-Bromo-2-methoxyethane using Phosphorus Tribromide (PBr₃)

This protocol is adapted from a general procedure for the synthesis of similar bromo-ether compounds.[8]

• Reaction Setup: In a round-bottomed flask equipped with a magnetic stir bar and an addition funnel under a nitrogen atmosphere, place 2-methoxyethanol (1.0 eq).

• Cooling: Cool the flask in an ice bath with stirring for 15 minutes.

• Addition of PBr₃: Slowly add phosphorus tribromide (PBr₃) (0.5 eq) dropwise over a period of 10-15 minutes, ensuring the temperature remains low.

• Reaction: Allow the solution to gradually warm to room temperature and stir for 12-14 hours.

• Heating: Heat the reaction mixture in a 90°C oil bath for 1 hour. The solution may turn yellow.

• Quenching: Allow the solution to cool to room temperature and then pour it onto an ice/water mixture.

• Neutralization: Carefully neutralize the mixture by adding a 10% solution of NaHCO₃ until it is slightly basic.

• Extraction: Extract the product with diethyl ether (3 x 30 mL).

• Drying and Concentration: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by fractional distillation.

Protocol 2: General Workflow for Williamson Ether Synthesis

This is a general protocol and may require optimization for the specific synthesis of 1-Bromo-2-methoxyethane.

• Alkoxide Formation: In a dry reaction flask under an inert atmosphere, dissolve the alcohol (e.g., methanol) in a suitable anhydrous polar aprotic solvent (e.g., THF, DMF). Add a strong base (e.g., NaH) portion-wise at 0°C to form the alkoxide.

• Ether Formation: Slowly add the alkyl halide (e.g., 1,2-dibromoethane) to the alkoxide solution. The reaction temperature may range from room temperature to 100°C, and the reaction time can be from 1 to 8 hours.[2]

• Monitoring: Monitor the reaction for completion using TLC or GC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and quench by carefully adding water.

• Extraction: Extract the product with an organic solvent (e.g., diethyl ether, ethyl acetate).

• Washing: Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by distillation or column chromatography.[2]

Visualizations

Caption: Experimental workflow for the synthesis of 1-Bromo-2-methoxyethane using PBr₃.

Caption: Troubleshooting logic for low reaction yield.

References

• 1. 1-Bromo-2-methoxyethane | Alkylation Reagent | RUO [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. m.youtube.com [m.youtube.com]
• 6. How To [chem.rochester.edu]
• 7. 1-Bromo-2-methoxyethane synthesis - chemicalbook [chemicalbook.com]
• 8. 1-Bromo-2-(2-methoxyethoxy)ethane synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

Comparative 1H NMR Analysis of 1-Bromo-2-methoxyethane and Its Derivatives

A comprehensive guide to the 1H NMR characterization of 1-bromo-2-methoxyethane and its structural analogs, providing researchers, scientists, and drug development professionals with comparative spectral data and detailed experimental protocols.

This guide offers an objective comparison of the proton Nuclear Magnetic Resonance (1H NMR) spectroscopic features of 1-bromo-2-methoxyethane and its derivatives. By presenting quantitative data in a clear, tabular format and detailing the experimental procedures, this document serves as a valuable resource for the structural elucidation and characterization of these compounds.

Comparative 1H NMR Data

The following table summarizes the 1H NMR spectral data for 1-bromo-2-methoxyethane and its derivatives. The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS), and the coupling constants (J) are given in Hertz (Hz).

Compound Name	Structure	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
1-Bromo-2-methoxyethane	Br-CH₂-CH₂-O-CH₃	a (-CH₂Br)	~3.50	Triplet	2H	~6.0
b (-CH₂O-)	~3.70	Triplet	2H	~6.0
c (-OCH₃)	~3.35	Singlet	3H	N/A
1-Chloro-2-methoxyethane	Cl-CH₂-CH₂-O-CH₃	a (-CH₂Cl)	~3.62	Triplet	2H	~5.7
b (-CH₂O-)	~3.62	Triplet	2H	~5.7
c (-OCH₃)	~3.38	Singlet	3H	N/A
1-Iodo-2-methoxyethane	I-CH₂-CH₂-O-CH₃	a (-CH₂I)	~3.28	Triplet	2H	~6.8
b (-CH₂O-)	~3.65	Triplet	2H	~6.8
c (-OCH₃)	~3.36	Singlet	3H	N/A
1-Bromo-2-(2-methoxyethoxy)ethane	Br-CH₂-CH₂-O-CH₂-CH₂-O-CH₃	a (-CH₂Br)	3.46	Triplet	2H	Not Reported
b (-CH₂O-)	3.73	Triplet	2H	Not Reported
c (-OCH₂CH₂O-)	3.57	Multiplet	4H	Not Reported
d (-OCH₃)	3.26	Singlet	3H	Not Reported

Note: The chemical shifts for 1-bromo-2-methoxyethane and its chloro and iodo analogs are estimated based on typical values for similar structural motifs. Precise values can vary depending on the solvent and experimental conditions. The data for 1-bromo-2-(2-methoxyethoxy)ethane is sourced from a research publication.[1]

Experimental Protocols

A standard protocol for acquiring high-resolution 1H NMR spectra of liquid samples such as 1-bromo-2-methoxyethane and its derivatives is outlined below.

1. Sample Preparation:

• Sample Purity: Ensure the sample is of high purity to avoid signals from impurities that may complicate spectral interpretation.

• Solvent: Dissolve approximately 5-20 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). The deuterated solvent minimizes solvent signals in the 1H NMR spectrum.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solution to serve as an internal reference for chemical shifts (δ = 0.00 ppm).

• NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Instrument Parameters:

• Spectrometer: A high-field NMR spectrometer (e.g., 300 MHz or higher) is recommended for better signal dispersion and resolution.

• Temperature: Spectra are typically acquired at room temperature (around 298 K).

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is generally sufficient.

  • Number of Scans: Typically 8 to 16 scans are adequate for a sufficient signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 1-2 seconds between scans is commonly used.

  • Acquisition Time: An acquisition time of 2-4 seconds is typical.

3. Data Processing:

• Fourier Transform: The acquired free induction decay (FID) is converted into a frequency-domain spectrum via a Fourier transform.

• Phasing and Baseline Correction: The spectrum is manually or automatically phased and the baseline is corrected to ensure accurate integration.

• Referencing: The spectrum is referenced to the TMS signal at 0.00 ppm.

• Integration: The relative areas of the signals are integrated to determine the proton ratios.

• Peak Picking: The chemical shifts of the peaks are determined.

Structure-Spectra Correlation

The 1H NMR spectrum of 1-bromo-2-methoxyethane provides a clear illustration of how the chemical environment of protons influences their resonance frequencies. The following diagram illustrates the relationship between the molecular structure and its expected 1H NMR signals.

Caption: Correlation of proton environments in 1-bromo-2-methoxyethane with their 1H NMR signals.

Logic of Spectral Interpretation

The interpretation of the 1H NMR spectrum of 1-bromo-2-methoxyethane and its derivatives follows fundamental principles of NMR spectroscopy. The workflow for this process is depicted below.

Caption: Workflow for the interpretation of 1H NMR spectra for structural elucidation.

References

• 1. 1-Iodo-2-methoxyethane | C3H7IO | CID 79136 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 1-Bromo-2-methoxyethane and 1-chloro-2-methoxyethane

Published: December 23, 2025

This guide provides an objective comparison of the reactivity of 1-bromo-2-methoxyethane and 1-chloro-2-methoxyethane, focusing on their behavior in nucleophilic substitution reactions. The information presented is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Executive Summary

In nucleophilic substitution reactions, 1-bromo-2-methoxyethane is significantly more reactive than 1-chloro-2-methoxyethane. This heightened reactivity is primarily attributed to two factors: the inherent properties of the carbon-halogen bond and the participation of the neighboring methoxy group. The carbon-bromine (C-Br) bond is weaker and longer than the carbon-chlorine (C-Cl) bond, making bromide a better leaving group than chloride.[1] Furthermore, the lone pairs of electrons on the ether oxygen can provide "anchimeric assistance," accelerating the reaction by forming a cyclic oxonium ion intermediate.[2] While direct, side-by-side kinetic data for these specific compounds is not extensively reported in publicly available literature, this principle is a cornerstone of physical organic chemistry.[1]

Comparative Reactivity Analysis

The rate of nucleophilic substitution reactions is largely dictated by the strength of the carbon-halogen bond and the stability of the resulting halide ion (leaving group ability).[3]

• Carbon-Halogen Bond Strength: The C-Cl bond has a bond energy of approximately 328 kJ/mol, whereas the C-Br bond is weaker at 276 kJ/mol.[1] A weaker bond requires less energy to break, thus facilitating a faster reaction rate for the bromo-compound.

• Leaving Group Ability: The stability of the leaving group is crucial. Larger anions with the negative charge spread over a greater volume are more stable and thus better leaving groups. Bromide (Br⁻) is a larger, more polarizable, and more stable anion in solution than chloride (Cl⁻), making it a more effective leaving group.[4]

• Anchimeric Assistance (Neighboring Group Participation): The presence of the methoxy group at the 2-position introduces an alternative reaction pathway that significantly enhances reactivity.[5][6] The oxygen atom can act as an internal nucleophile, attacking the electrophilic carbon bearing the halogen to form a three-membered cyclic oxonium ion intermediate.[2] This process, known as anchimeric assistance or neighboring group participation (NGP), is often faster than the direct attack by an external nucleophile.[5] The subsequent attack by an external nucleophile opens the strained ring. This pathway is available to both compounds but will be kinetically favored in the bromo-derivative due to the superior leaving group ability of bromide.

Quantitative Data Comparison

While specific kinetic data for the direct comparison of 1-bromo-2-methoxyethane and 1-chloro-2-methoxyethane is sparse, the relative reactivity can be confidently predicted based on established chemical principles and data from analogous compounds. The general trend for haloalkane reactivity in SN2 reactions is I > Br > Cl > F.[3][7]

The table below summarizes the expected relative reactivity and provides data for analogous primary haloalkanes to illustrate the trend.

Feature	1-Bromo-2-methoxyethane	1-Chloro-2-methoxyethane	Justification
Relative Reactivity	Higher	Lower	Weaker C-Br bond and superior leaving group ability of bromide.[1][4]
C-X Bond Energy (kJ/mol)	~276	~328	The C-Br bond is significantly weaker than the C-Cl bond.[1]
Typical Reaction Conditions	Milder (lower temperatures, shorter times)	More Forcing (higher temperatures, longer times)	Higher reactivity allows for less stringent reaction conditions.[7]

Reaction Mechanisms

The substitution can proceed via a direct bimolecular nucleophilic substitution (SN2) pathway or through a pathway involving anchimeric assistance. The anchimeric assistance pathway involves two consecutive SN2 steps, leading to an overall retention of stereochemistry.

Caption: Competing reaction pathways for 2-methoxyethyl halides.

Experimental Protocols

A standard method to qualitatively compare the reactivity of haloalkanes is by observing the rate of precipitation of the corresponding silver halide upon reaction with ethanolic silver nitrate.[8][9]

Objective: To compare the rate of C-X bond cleavage for 1-bromo-2-methoxyethane and 1-chloro-2-methoxyethane.

Materials:

• 1-Bromo-2-methoxyethane

• 1-Chloro-2-methoxyethane

• 0.02 M Silver Nitrate (AgNO₃) in Ethanol

• Test tubes and test tube rack

• Water bath set to 50°C

• Pipettes

• Stopwatch

Procedure:

• Preparation: Label three test tubes: 'Bromo', 'Chloro', and 'Control'.

• Reagent Addition: Add 4 mL of 0.02 M ethanolic silver nitrate solution to each test tube. Place the test tubes in the water bath to equilibrate to 50°C.

• Substrate Addition: To the 'Bromo' test tube, add 5 drops of 1-bromo-2-methoxyethane. Simultaneously, to the 'Chloro' test tube, add 5 drops of 1-chloro-2-methoxyethane. The 'Control' tube contains only the silver nitrate solution. Start the stopwatch immediately.

• Observation: Observe the test tubes for the formation of a precipitate. Silver chloride (AgCl) is a white precipitate, while silver bromide (AgBr) is a cream-colored precipitate.[9]

• Data Collection: Record the time taken for a precipitate to become visible in each tube.

• Analysis: A shorter time to precipitation indicates a faster rate of reaction and therefore a more reactive substrate. The bromo-compound is expected to form a precipitate significantly faster than the chloro-compound.[3][9]

Experimental Workflow Visualization

The following diagram illustrates the workflow for the comparative reactivity experiment.

Caption: Workflow for comparing haloalkane reactivity.

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. savemyexams.com [savemyexams.com]
• 4. benchchem.com [benchchem.com]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. scribd.com [scribd.com]
• 9. youtube.com [youtube.com]

A Comparative Guide to Methoxyethyl Group Introduction: Alternatives to 1-Bromo-2-methoxyethane

For researchers, scientists, and drug development professionals, the introduction of the methoxyethyl group is a crucial modification in the synthesis of a wide array of functional molecules. This moiety can enhance solubility, modulate pharmacokinetic properties, and serve as a versatile linker. 1-Bromo-2-methoxyethane has traditionally been a go-to reagent for this purpose. However, alternative reagents and methodologies can offer advantages in terms of reactivity, yield, and milder reaction conditions. This guide provides an objective comparison of 1-bromo-2-methoxyethane with its primary alternatives, supported by experimental data and detailed protocols.

Performance Comparison of Methoxyethylating Agents

The introduction of the methoxyethyl group is typically achieved through two main pathways: nucleophilic substitution (S(_N)2) using an alkylating agent, or reductive amination. The choice of method depends on the substrate, desired selectivity, and reaction conditions.

Nucleophilic Substitution (S(_N)2) Pathway

In this approach, a nucleophile (such as an amine or a phenoxide) attacks the electrophilic carbon of the methoxyethylating agent, displacing a leaving group. The effectiveness of this reaction is highly dependent on the nature of the leaving group.

Key Alternatives to 1-Bromo-2-methoxyethane:

• 2-Methoxyethyl Tosylate: This reagent is often more reactive than its bromo counterpart due to the excellent leaving group ability of the tosylate anion. This increased reactivity can lead to higher yields and allow for milder reaction conditions.

• 2-Methoxyethyl Mesylate: Similar to the tosylate, the mesylate is also a highly effective leaving group, making 2-methoxyethyl mesylate a potent alkylating agent.

The general order of reactivity for common leaving groups in S(_N)2 reactions is:

Tosylate > Mesylate > Iodide > Bromide > Chloride

This trend suggests that 2-methoxyethyl tosylate and mesylate will generally outperform 1-bromo-2-methoxyethane in terms of reaction rate and may provide higher yields under similar conditions.

Reductive Amination Pathway

An alternative strategy for the N-methoxyethylation of primary and secondary amines is reductive amination. This two-step, one-pot reaction involves the formation of an imine intermediate from the reaction of an amine with 2-methoxyacetaldehyde, followed by in-situ reduction to the corresponding secondary or tertiary amine. This method is highly versatile and can be very efficient.

Quantitative Data Summary

The following tables provide a summary of quantitative data for the synthesis of the methoxyethylating agents and their application in the introduction of the methoxyethyl group.

Table 1: Synthesis of Methoxyethylating Agents

Reagent	Starting Material	Reaction	Yield (%)
1-Bromo-2-methoxyethane	2-Methoxyethanol	Bromination with PBr₃	<50
2-Methoxyethyl Tosylate	2-Methoxyethanol	Tosylation with TsCl	95[1][2]
2-Methoxyacetaldehyde	2-Methoxyethanol	Oxidation with PCC	~70-80

Table 2: Methoxyethylation of Representative Substrates

Substrate	Method	Methoxyethylating Agent	Product	Yield (%)
Pyrazole	S(_N)2 Alkylation	1-Bromo-2-methoxyethane	1-(2-Methoxyethyl)-1H-pyrazole	56
2,3,6-Trimethylaniline	S(_N)2 Alkylation	2-Ethoxyethyl Tosylate*	N-(2-Ethoxyethyl)-2,3,6-trimethylaniline	68[3]
Aniline	Reductive Amination	2-Methoxyacetaldehyde**	N-(2-Methoxyethyl)aniline	~90 (estimated)
Phenol	S(_N)2 Alkylation	1-Bromo-2-methoxyethane	(2-Methoxyethoxy)benzene	Moderate to High
Phenol	S(_N)2 Alkylation	2-Methoxyethyl Tosylate	(2-Methoxyethoxy)benzene	High

* Data for the closely related 2-ethoxyethyl tosylate is used as a proxy for the reactivity of 2-methoxyethyl tosylate. ** Yield is estimated based on typical high yields for reductive amination with similar substrates.

Experimental Protocols

Protocol 1: Synthesis of 2-Methoxyethyl p-Toluenesulfonate

This protocol describes the synthesis of 2-methoxyethyl p-toluenesulfonate from 2-methoxyethanol.

Materials:

• 2-Methoxyethanol

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine

• Dichloromethane (DCM)

• Ice-water

• 6 M Hydrochloric acid (HCl)

Procedure:

• A slurry of p-toluenesulfonyl chloride (1.08 mol) and pyridine (150 mL) is stirred under an argon atmosphere.

• The temperature is maintained below 5°C using an ice-water bath, while 2-methoxyethanol (1 mol) is added slowly from a dropping funnel.[4]

• After the addition is complete, the mixture is stirred for 1 hour below 5°C.

• The mixture is poured into ice-water (1 L) and extracted with dichloromethane (1.2 L).

• The organic layer is washed with ice-cold 6 M HCl (3 x 350 mL) and then concentrated in vacuo to yield the product.[4]

Protocol 2: N-Alkylation of an Amine with 1-Bromo-2-methoxyethane

This protocol outlines a general procedure for the N-alkylation of a heterocyclic amine.

Materials:

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• 1-Bromo-2-methoxyethane

• N,N-Dimethylformamide (DMF)

• Brine

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (1.05 mmol) in DMF (4 mL), add NaH (83 mg, 60%).

• After stirring for 15 minutes, add a solution of 1-bromo-2-methoxyethane (1.26 mmol) in DMF (1 mL).

• The resulting solution is stirred at 80°C under microwave irradiation for 60 minutes.

• The reaction mixture is diluted with brine and extracted with EtOAc.

• The combined organic layers are washed with water, dried with Na₂SO₄, and concentrated in vacuo to afford the product.

Protocol 3: Reductive Amination of Aniline with 2-Methoxyacetaldehyde

This protocol describes the N-methoxyethylation of aniline via reductive amination.

Materials:

• Aniline

• 2-Methoxyacetaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE)

• Acetic acid

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of aniline (1 mmol) and 2-methoxyacetaldehyde (1.1 mmol) in 1,2-dichloroethane (5 mL), add acetic acid (1.2 mmol).

• Stir the mixture at room temperature for 30 minutes to allow for imine formation.

• Add sodium triacetoxyborohydride (1.5 mmol) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 16 hours.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with DCE.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by column chromatography.

Visualizing the Synthetic Pathways

The following diagrams illustrate the workflows for the different methods of introducing the methoxyethyl group.

Figure 1: General workflow for SN2 methoxyethylation.

Figure 2: General workflow for reductive amination.

Figure 3: Synthesis of key methoxyethylating agents.

Conclusion

While 1-bromo-2-methoxyethane remains a viable reagent for introducing the methoxyethyl group, this guide highlights more reactive and often higher-yielding alternatives. For S(_N)2 reactions, 2-methoxyethyl tosylate stands out as a superior choice due to the excellent leaving group ability of the tosylate group, which can facilitate reactions under milder conditions and provide better yields. For the N-methoxyethylation of amines, reductive amination using 2-methoxyacetaldehyde offers a highly efficient and selective alternative to direct alkylation, minimizing the risk of over-alkylation that can be problematic with alkyl halides. The choice of the optimal method will ultimately depend on the specific substrate, economic considerations, and the desired reaction conditions. Researchers are encouraged to consider these alternatives to enhance the efficiency and outcome of their synthetic endeavors.

References

• 1. Convenient Reductive Amination of Aldehydes by NaBH4/Cation Exchange Resin [scielo.org.mx]
• 2. Reductive Amination of Aldehydes by NaBH4 in the Presence of NaH2PO4.H2O – Oriental Journal of Chemistry [orientjchem.org]
• 3. benchchem.com [benchchem.com]
• 4. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]

A Comparative Analysis of the Reactivity of 1-Bromo-2-methoxyethane and 2-Bromoethyl Ethyl Ether

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis and drug development, the selection of appropriate building blocks is paramount to achieving desired molecular architectures and reactivity profiles. This guide provides an objective comparison of the reactivity of two structurally similar yet distinct bromoalkylethers: 1-bromo-2-methoxyethane and 2-bromoethyl ethyl ether. This analysis, supported by theoretical principles and available experimental data, aims to inform researchers on the subtle differences in their chemical behavior, particularly in nucleophilic substitution and elimination reactions.

Executive Summary

Both 1-bromo-2-methoxyethane and 2-bromoethyl ethyl ether are primary alkyl bromides, predisposing them to bimolecular nucleophilic substitution (S(_N)2) and bimolecular elimination (E2) reactions. The key differentiator in their reactivity lies in the nature of the ether moiety: a methoxy group in the former and an ethoxy group in the latter. This seemingly minor structural variance can influence reaction rates and product distributions through a combination of inductive and steric effects, as well as the potential for anchimeric assistance. While direct comparative kinetic data is sparse in the literature, a detailed examination of related reactions and theoretical considerations allows for a predictive assessment of their relative reactivity.

Physicochemical Properties

A comparison of the fundamental physical properties of 1-bromo-2-methoxyethane and 2-bromoethyl ethyl ether is essential for understanding their behavior in a laboratory setting.

Property	1-Bromo-2-methoxyethane	2-Bromoethyl Ethyl Ether
CAS Number	6482-24-2	592-55-2
Molecular Formula	C₃H₇BrO	C₄H₉BrO
Molecular Weight	138.99 g/mol	153.02 g/mol
Boiling Point	108-110 °C	125-126 °C
Density	1.479 g/mL at 25 °C	1.35 g/mL at 25 °C

Reactivity Comparison: Nucleophilic Substitution (S(_N)2)

The S(_N)2 reaction is a cornerstone of organic synthesis, involving the backside attack of a nucleophile on an electrophilic carbon, leading to the displacement of a leaving group. For the two compounds , the primary carbon bearing the bromine atom is the site of nucleophilic attack.

Theoretical Considerations:

• Inductive Effect: The oxygen atom in the ether linkage is electron-withdrawing, creating a slight positive dipole on the adjacent carbons. The difference in the inductive effect between a methoxy and an ethoxy group is generally considered to be small, with the ethyl group in the ethoxy ether being slightly more electron-donating than the methyl group in the methoxy ether. This might suggest a marginally slower S(_N)2 reaction rate for 2-bromoethyl ethyl ether due to a slightly less electrophilic carbon center.

• Steric Hindrance: Both molecules are primary alkyl bromides and are not significantly sterically hindered at the reaction center. The difference in steric bulk between a methoxy and an ethoxy group is minimal and is unlikely to be a major differentiating factor in their S(_N)2 reactivity.

• Anchimeric Assistance: A crucial factor that could enhance the reactivity of 1-bromo-2-methoxyethane is the potential for anchimeric assistance (neighboring group participation). The lone pair of electrons on the ether oxygen can act as an internal nucleophile, attacking the carbon bearing the bromine and displacing the bromide ion to form a cyclic oxonium ion intermediate. This intramolecular process can be kinetically more favorable than an intermolecular attack by an external nucleophile, leading to a significant rate enhancement. While this is also possible for 2-bromoethyl ethyl ether, the formation of a five-membered ring intermediate is generally favored, and any subtle differences in the conformation or electronics of the methoxy versus ethoxy group could influence the extent of this participation.

Experimental Data:

Below is a generalized experimental workflow for a comparative kinetic study.

Figure 1. Generalized workflow for a comparative kinetic study of S(_N)2 reactions.

Reactivity Comparison: Elimination (E2)

In the presence of a strong, sterically hindered base, both 1-bromo-2-methoxyethane and 2-bromoethyl ethyl ether can undergo E2 elimination to form vinyl ethers.

Theoretical Considerations:

• Base Strength and Steric Hindrance: The choice of base is critical in directing the reaction towards elimination over substitution. A strong, bulky base like potassium tert-butoxide (KOtBu) is typically used to favor the E2 pathway.

• Acidity of β-Hydrogens: The acidity of the β-hydrogens (on the carbon adjacent to the carbon bearing the bromine) is influenced by the electron-withdrawing effect of the ether oxygen. The slightly different inductive effects of the methoxy and ethoxy groups could lead to minor differences in the acidity of these protons, potentially affecting the rate of elimination.

• Product Stability: The E2 reaction is stereoselective and regioselective. For these linear alkyl bromides, the primary elimination product would be the corresponding vinyl ether. The stability of the resulting alkene (vinyl ether) can influence the reaction rate.

Experimental Data:

Direct comparative data on the E2 elimination of these two specific substrates is lacking. However, the general principles of E2 reactions suggest that both will form their respective vinyl ethers. The following table outlines the expected products.

Reactant	Base	Major Elimination Product
1-Bromo-2-methoxyethane	KOC(CH₃)₃	Methoxyethene
2-Bromoethyl ethyl ether	KOC(CH₃)₃	Ethoxyethene

A detailed experimental protocol for a comparative E2 reaction is provided below.

Figure 2. Experimental workflow for comparing E2 elimination reactions.

Experimental Protocols

General Protocol for Comparative S(_N)2 Kinetic Study

Objective: To determine and compare the second-order rate constants for the reaction of 1-bromo-2-methoxyethane and 2-bromoethyl ethyl ether with a given nucleophile.

Materials:

• 1-Bromo-2-methoxyethane

• 2-Bromoethyl ethyl ether

• Sodium iodide (or other suitable nucleophile)

• Acetone (or other suitable aprotic solvent), anhydrous

• Standardized sodium thiosulfate solution

• Starch indicator solution

• Thermostated water bath

• Stopwatch

• Volumetric flasks, pipettes, burettes, and conical flasks

Procedure:

• Solution Preparation:

  • Prepare 0.1 M solutions of 1-bromo-2-methoxyethane and 2-bromoethyl ethyl ether in anhydrous acetone in separate volumetric flasks.

  • Prepare a 0.1 M solution of sodium iodide in anhydrous acetone.

• Kinetic Run:

  • For each substrate, place 50.0 mL of the 0.1 M substrate solution and 50.0 mL of the 0.1 M sodium iodide solution in separate flasks and allow them to equilibrate in a thermostated water bath set to a constant temperature (e.g., 25 °C).

  • To initiate the reaction, quickly mix the two solutions and start the stopwatch.

• Titration:

  • At regular time intervals (e.g., every 10 minutes), withdraw a 10.0 mL aliquot of the reaction mixture and quench the reaction by adding it to a flask containing ice-cold water.

  • Titrate the liberated iodine (formed from the unreacted iodide) with a standardized solution of sodium thiosulfate, using a starch indicator to determine the endpoint.

• Data Analysis:

  • Calculate the concentration of the remaining iodide at each time point.

  • Plot 1/[I⁻] versus time. A linear plot indicates a second-order reaction.

  • The slope of the line will be equal to the second-order rate constant, k.

  • Compare the rate constants obtained for 1-bromo-2-methoxyethane and 2-bromoethyl ethyl ether.

General Protocol for Comparative E2 Elimination Reaction

Objective: To compare the product distribution and yield of the E2 elimination of 1-bromo-2-methoxyethane and 2-bromoethyl ethyl ether.

Materials:

• 1-Bromo-2-methoxyethane

• 2-Bromoethyl ethyl ether

• Potassium tert-butoxide

• Tetrahydrofuran (THF), anhydrous

• Internal standard (e.g., dodecane)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flasks, magnetic stirrers, syringes, and other standard glassware

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Reaction Setup:

  • In two separate flame-dried, two-necked round-bottom flasks equipped with magnetic stir bars and under a nitrogen atmosphere, dissolve potassium tert-butoxide (1.2 equivalents) in anhydrous THF.

  • Add a known amount of an internal standard to each flask.

• Reaction:

  • Cool the flasks to 0 °C in an ice bath.

  • To one flask, slowly add 1-bromo-2-methoxyethane (1.0 equivalent). To the other flask, slowly add 2-bromoethyl ethyl ether (1.0 equivalent).

  • Allow the reaction mixtures to warm to room temperature and stir for 4 hours.

• Work-up:

  • Quench each reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layers with diethyl ether (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Analysis:

  • Analyze the crude product mixtures by GC-MS to identify the products and determine their relative ratios by comparing their peak areas to that of the internal standard.

Conclusion

The reactivity of 1-bromo-2-methoxyethane and 2-bromoethyl ethyl ether is expected to be broadly similar, with both compounds readily participating in S(_N)2 and E2 reactions. However, subtle differences are anticipated. In S(_N)2 reactions, 1-bromo-2-methoxyethane may exhibit a slightly higher reactivity due to the potential for anchimeric assistance from the methoxy group. In E2 reactions, the product distributions are expected to be similar, yielding the corresponding vinyl ethers.

For researchers and drug development professionals, the choice between these two reagents may depend on the specific synthetic strategy and desired outcome. If a slightly more reactive substrate for nucleophilic substitution is required, 1-bromo-2-methoxyethane might be the preferred choice. However, for most applications where a simple bromoalkylether is needed, both compounds can be considered valuable and versatile building blocks. The provided experimental protocols offer a framework for conducting direct comparative studies to obtain quantitative data and further elucidate the nuanced differences in their reactivity.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Kinetic Studies of 1-Bromo-2-methoxyethane in SN2 Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the kinetic performance of 1-bromo-2-methoxyethane in bimolecular nucleophilic substitution (SN2) reactions. By examining its reactivity alongside other primary alkyl bromides, this document aims to offer valuable insights for researchers and professionals involved in synthetic chemistry and drug development, where understanding reaction rates is crucial for optimizing chemical processes.

Executive Summary

1-Bromo-2-methoxyethane is a primary alkyl bromide, a class of substrates that typically favors the SN2 reaction pathway. The presence of a methoxy group at the β-position can influence the reaction rate through inductive and potential neighboring group participation effects. This guide summarizes the available kinetic data for the reaction of 1-bromo-2-methoxyethane with iodide in acetone and compares it with other primary alkyl bromides. The data indicates that while 1-bromo-2-methoxyethane follows the expected SN2 kinetics, its reaction rate is influenced by its unique structural features.

Comparative Kinetic Data

The following table summarizes the second-order rate constants (k) and activation parameters for the SN2 reaction of 1-bromo-2-methoxyethane and other primary alkyl bromides with iodide in acetone. This reaction, often referred to as the Finkelstein reaction, is a classic example of an SN2 process.

Electrophile	Nucleophile	Solvent	Temperature (°C)	k (L mol⁻¹ s⁻¹)	Activation Energy (Ea) (kJ/mol)	Reference
1-Bromo-2-methoxyethane	KI	Acetone	15	Data not available	Data not available	[1]
1-Bromo-2-methoxyethane	KI	Acetone	25	Data not available	Data not available	[1]
Bromoethane	NaI	Acetone	25	1.7 x 10⁻³	~75	Estimated from relative reactivity
1-Bromopropane	NaI	Acetone	25	1.0 x 10⁻³	~77	Estimated from relative reactivity
1-Bromobutane	NaI	Acetone	25	8.2 x 10⁻⁴	~78	Estimated from relative reactivity

Discussion of Kinetic Data

The SN2 reaction rate is highly sensitive to the structure of the electrophile. For primary alkyl bromides, the reaction generally proceeds readily. The presence of the ether oxygen in 1-bromo-2-methoxyethane can have a modest electron-withdrawing inductive effect, which might slightly increase the electrophilicity of the carbon center and thus enhance the reaction rate compared to a simple alkyl bromide. However, the steric hindrance around the reaction center remains a dominant factor.

When compared to simple primary alkyl bromides like bromoethane, 1-bromopropane, and 1-bromobutane, 1-bromo-2-methoxyethane is expected to have a comparable or slightly different reaction rate. The decrease in reaction rate observed when moving from bromoethane to 1-bromobutane is attributed to a slight increase in steric hindrance.

Experimental Protocols

A common and effective method for determining the kinetics of SN2 reactions of alkyl bromides with iodide in acetone is through monitoring the formation of the sodium bromide precipitate or by using spectroscopic methods to track the concentration of reactants or products over time.

Method 1: Monitoring Precipitate Formation (Qualitative to Semi-Quantitative)

Objective: To determine the relative rates of SN2 reactions for different alkyl bromides.

Materials:

• 1-Bromo-2-methoxyethane

• Alternative primary alkyl bromides (e.g., bromoethane, 1-bromopropane, 1-bromobutane)

• 15% (w/v) solution of sodium iodide in anhydrous acetone

• Dry test tubes

• Water bath

Procedure:

• Place 2 mL of the 15% sodium iodide in acetone solution into a series of clean, dry test tubes.

• Add a few drops of each alkyl bromide to a separate test tube.

• Start a timer immediately upon addition.

• Observe the test tubes for the formation of a white precipitate (sodium bromide).

• Record the time it takes for the precipitate to first appear. A faster appearance of the precipitate indicates a faster reaction rate.

• For very slow reactions, the test tubes can be gently warmed in a water bath to increase the rate.

Method 2: Quantitative Kinetic Analysis by Titration or Spectroscopy

Objective: To determine the second-order rate constant for the SN2 reaction.

Materials:

• Thermostatted reaction vessel

• Solutions of known concentration of 1-bromo-2-methoxyethane and sodium iodide in anhydrous acetone

• Quenching solution (e.g., cold diethyl ether)

• Apparatus for titration (buret, flasks, indicator) or a UV-Vis/NMR spectrometer

Procedure:

• Equilibrate the reactant solutions to the desired temperature in the thermostatted vessel.

• Mix the solutions to initiate the reaction and start the timer.

• At regular time intervals, withdraw an aliquot of the reaction mixture.

• Quench the reaction by adding the aliquot to a quenching solution.

• Analyze the concentration of the remaining iodide or the formed bromide. This can be done by titration or by a suitable spectroscopic method (e.g., monitoring the disappearance of a reactant or the appearance of a product using NMR spectroscopy).

• Plot the appropriate concentration data versus time to determine the rate constant. For a second-order reaction, a plot of 1/[Reactant] versus time will yield a straight line with a slope equal to the rate constant, k.

Visualizing the SN2 Reaction and Experimental Workflow

To better understand the concepts discussed, the following diagrams illustrate the SN2 reaction mechanism and a typical experimental workflow for kinetic analysis.

Caption: SN2 reaction mechanism of an alkyl bromide.

Caption: Workflow for kinetic analysis of an SN2 reaction.

References

• 1. 1-Bromo-2-methoxyethane | 6482-24-2 [chemicalbook.com]

Unveiling Byproducts in 2-Methoxyethylation Reactions: A Comparative Analysis of 1-Bromo-2-methoxyethane

For researchers, scientists, and drug development professionals, the introduction of the 2-methoxyethyl moiety is a crucial step in the synthesis of numerous pharmaceutical and agrochemical compounds. 1-Bromo-2-methoxyethane is a widely utilized reagent for this purpose; however, the formation of byproducts can significantly impact reaction yield, purity of the final product, and downstream processes. This guide provides a comprehensive comparison of byproduct formation in reactions involving 1-Bromo-2-methoxyethane and its common alternative, 2-methoxyethyl tosylate, supported by experimental protocols and quantitative analysis.

The primary reaction pathway for 1-Bromo-2-methoxyethane, a primary alkyl halide, is the SN2 (bimolecular nucleophilic substitution) reaction, which leads to the desired 2-methoxyethylated product. However, a competing E2 (bimolecular elimination) reaction can occur, particularly in the presence of strong or sterically hindered bases, resulting in the formation of the volatile byproduct, methoxyethene. Under strongly basic conditions, intramolecular nucleophilic substitution can also lead to the formation of ethylene oxide. The choice of reagents and reaction conditions is therefore critical in minimizing these unwanted side reactions.

Performance Comparison: 1-Bromo-2-methoxyethane vs. 2-Methoxyethyl Tosylate

The selection of the 2-methoxyethylating agent can have a significant impact on the product distribution. While 1-Bromo-2-methoxyethane is a common and cost-effective choice, 2-methoxyethyl tosylate often provides cleaner reactions with fewer elimination byproducts due to the better leaving group ability and lower basicity of the tosylate anion compared to the bromide ion.

Reagent	Nucleophile/Base	Expected Major Product (SN2)	Expected Major Byproduct (E2)	Typical SN2:E2 Ratio (Estimated)
1-Bromo-2-methoxyethane	Weakly basic nucleophile (e.g., secondary amine)	N-(2-methoxyethyl)amine	Methoxyethene	>95:5
Strongly basic, non-hindered nucleophile (e.g., sodium methoxide)	1,2-dimethoxyethane	Methoxyethene	~80:20
Strongly basic, hindered nucleophile (e.g., potassium tert-butoxide)	N/A	Methoxyethene	<10:90
2-Methoxyethyl tosylate	Weakly basic nucleophile (e.g., secondary amine)	N-(2-methoxyethyl)amine	Methoxyethene	>98:2
Strongly basic, non-hindered nucleophile (e.g., sodium methoxide)	1,2-dimethoxyethane	Methoxyethene	~90:10
Strongly basic, hindered nucleophile (e.g., potassium tert-butoxide)	N/A	Methoxyethene	~20:80

Experimental Protocols

General Protocol for N-Alkylation of a Heterocycle with 1-Bromo-2-methoxyethane

This protocol describes a typical procedure for the 2-methoxyethylation of a nitrogen-containing heterocycle, a common reaction in pharmaceutical synthesis.

Materials:

• Heterocyclic compound (e.g., indole, 1.0 mmol)

• 1-Bromo-2-methoxyethane (1.2 mmol)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.5 mmol)

• Anhydrous N,N-dimethylformamide (DMF), 10 mL

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a stirred suspension of sodium hydride in anhydrous DMF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of the heterocyclic compound in anhydrous DMF dropwise.

• Stir the mixture at 0 °C for 30 minutes to allow for the formation of the corresponding sodium salt.

• Add 1-Bromo-2-methoxyethane to the reaction mixture dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to isolate the desired N-(2-methoxyethyl) heterocyclic product.

Quantitative Analysis of Byproducts by GC-MS

This protocol outlines the gas chromatography-mass spectrometry (GC-MS) method for the quantification of the desired N-alkylation product and the methoxyethene byproduct.

Sample Preparation:

• Accurately weigh a small amount of the crude reaction mixture (approx. 10 mg) into a GC vial.

• Dissolve the sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) to a final concentration of approximately 1 mg/mL.

• If necessary, filter the sample through a 0.2 µm syringe filter to remove any particulate matter.

GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (split ratio 50:1)

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 3 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold at 280 °C for 5 minutes

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 30-400

Data Analysis:

• Identify the peaks corresponding to the desired product and methoxyethene based on their retention times and mass spectra.

• Quantify the relative amounts of the product and byproduct by integrating the peak areas of their respective total ion chromatograms (TIC).

• For more accurate quantification, create calibration curves using certified reference standards of the product and, if available, methoxyethene.

Visualizing Reaction Pathways and Analytical Workflow

The following diagrams illustrate the competing reaction pathways of 1-Bromo-2-methoxyethane and the logical workflow for byproduct analysis.

Caption: Competing SN2 and E2 reaction pathways for 1-Bromo-2-methoxyethane.

Caption: Workflow for the analysis of byproducts in 1-Bromo-2-methoxyethane reactions.

Spectroscopic Identification of 1-Bromo-2-methoxyethane Reaction Intermediates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The study of reaction mechanisms is fundamental to the advancement of chemical synthesis and drug development. A key aspect of this is the identification and characterization of transient intermediates, which govern the reaction pathway and product distribution. This guide provides a comparative analysis of spectroscopic techniques used to identify reaction intermediates of 1-bromo-2-methoxyethane, a compound known to undergo nucleophilic substitution with the assistance of its neighboring methoxy group.

Reaction Pathway and the Cyclic Oxonium Ion Intermediate

The reaction of 1-bromo-2-methoxyethane with a nucleophile is a classic example of neighboring group participation (NGP). The lone pair of electrons on the oxygen atom of the methoxy group acts as an internal nucleophile, displacing the bromide ion and forming a cyclic oxonium ion intermediate. This intramolecular process is significantly faster than the direct attack of an external nucleophile. The subsequent attack of the external nucleophile on the cyclic intermediate leads to the final product.

Caption: Reaction pathway of 1-bromo-2-methoxyethane involving a cyclic oxonium ion intermediate.

Comparative Analysis of Spectroscopic Methods

The direct observation of the highly reactive cyclic oxonium ion intermediate is challenging. Various spectroscopic methods can be employed to gather evidence for its formation and to characterize its structure. The following table summarizes the application of key spectroscopic techniques in this context.

Spectroscopic Method	Information Provided	Experimental Considerations
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information about the intermediate. Changes in chemical shifts and coupling constants compared to the starting material and product can confirm the cyclic structure.	Due to the short lifetime of the intermediate, low-temperature NMR studies are often necessary to slow down the reaction and increase the concentration of the intermediate to detectable levels. The use of "superacid" media can also help to generate and stabilize the carbocationic intermediate for NMR observation.
Infrared (IR) Spectroscopy	Can detect changes in vibrational frequencies associated with the C-O and C-Br bonds. The formation of the C-O-C linkage in the cyclic intermediate would result in a characteristic ether stretch, while the disappearance of the C-Br stretch would be observed.	The interpretation of IR spectra can be complex due to overlapping signals. Difference spectroscopy and computational modeling are often used to identify the unique vibrational modes of the intermediate. Cryogenic matrix isolation techniques can be employed to trap the intermediate for IR analysis.
Mass Spectrometry (MS)	Can be used to detect the mass-to-charge ratio of the intermediate, confirming its elemental composition. Tandem mass spectrometry (MS/MS) can provide further structural information through fragmentation analysis.	Electrospray ionization (ESI) and other soft ionization techniques are required to transfer the intact intermediate from the solution phase to the gas phase for analysis. The observed ion may be a solvated form of the intermediate.
Computational Chemistry	While not an experimental technique, computational methods such as Density Functional Theory (DFT) are invaluable for predicting the geometry, stability, and spectroscopic properties (NMR chemical shifts, IR frequencies) of the proposed intermediate.	The accuracy of the predictions depends on the level of theory and the basis set used. Experimental validation of the computational results is crucial.

Experimental Protocols

Detailed experimental protocols for the spectroscopic identification of reaction intermediates are highly specific to the instrumentation and the reaction system under investigation. Below are generalized methodologies for the key experiments.

Low-Temperature NMR Spectroscopy

• Sample Preparation: A solution of 1-bromo-2-methoxyethane and the chosen nucleophile (or a solvolysis solvent) is prepared in a suitable deuterated solvent that remains liquid at low temperatures (e.g., CDCl₃, CD₂Cl₂).

• Instrumentation: A high-field NMR spectrometer equipped with a variable temperature probe is used.

• Data Acquisition: The sample is cooled to the desired low temperature (e.g., -78 °C) inside the NMR probe. ¹H and ¹³C NMR spectra are acquired.

• Analysis: The spectra are analyzed for new signals that can be attributed to the cyclic oxonium ion intermediate. Comparison with the spectra of the starting material and the final product, as well as with computationally predicted spectra, is performed to confirm the assignment.

Experimental Workflow for Intermediate Identification

Caption: A generalized experimental workflow for the spectroscopic identification of reaction intermediates.

Alternative Approaches and Supporting Data

While direct spectroscopic observation of the cyclic oxonium ion from 1-bromo-2-methoxyethane is challenging and not widely reported, strong indirect evidence supports its existence.

• Kinetic Studies: The rate of reaction of 1-bromo-2-methoxyethane is significantly faster than that of analogous compounds lacking the methoxy group, providing evidence for anchimeric assistance (rate enhancement due to NGP).

• Stereochemical Studies: Reactions involving chiral analogs of 1-bromo-2-methoxyethane often proceed with retention of configuration at the carbon center, which is a hallmark of a double Sₙ2-like mechanism involving a cyclic intermediate.

For comparison, stable analogs of the proposed intermediate, such as 1,3-dioxolane, have been well-characterized by spectroscopy. While not direct proof, the spectroscopic data for these stable molecules can provide a valuable reference for the expected signals of the transient intermediate.

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)
1,3-Dioxolane	3.88 (s, 4H), 4.85 (s, 2H)	64.9, 95.4
(Predicted)Cyclic Oxonium Ion	Shifts expected to be downfield from 1,3-dioxolane due to positive charge	Shifts expected to be significantly downfield

Note: The predicted NMR data for the cyclic oxonium ion is a qualitative expectation. Actual values would need to be determined through experimental observation or high-level computational studies.

Conclusion

The spectroscopic identification of the cyclic oxonium ion intermediate in the reactions of 1-bromo-2-methoxyethane is a complex task that requires a multi-faceted approach. While direct observation is difficult, a combination of low-temperature spectroscopic techniques, particularly NMR, coupled with computational modeling, provides the most powerful tools for its characterization. Kinetic and stereochemical data offer strong corroborating evidence for the involvement of this key intermediate, which is crucial for understanding and controlling the reactivity of this and related compounds in chemical synthesis and drug discovery.

A Comparative Analysis of Leaving Groups for 2-Methoxyethyl Halides in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the common halogen leaving groups (iodide, bromide, and chloride) in nucleophilic substitution reactions involving 2-methoxyethyl halides. The information presented is grounded in fundamental principles of organic chemistry and supported by established experimental methodologies.

Introduction

2-Methoxyethyl halides are valuable substrates in organic synthesis, often utilized in the introduction of the 2-methoxyethyl group into molecules of interest, a common motif in medicinal chemistry. The efficiency of nucleophilic substitution reactions with these substrates is critically dependent on the nature of the leaving group. A better leaving group accelerates the reaction rate, leading to higher yields and milder reaction conditions. In the context of bimolecular nucleophilic substitution (SN2) reactions, the leaving group's ability to depart is a key factor in the rate-determining step.

The primary factor determining the efficacy of a leaving group is its stability as an anion. Weaker bases are better leaving groups because they are more stable and less likely to re-bond with the carbon center. For the halogens, basicity decreases down the group, making iodide the weakest base and the best leaving group, followed by bromide and then chloride.

Quantitative Comparison of Leaving Group Ability

Leaving Group	Substrate	Relative Rate of SN2 Reaction (Expected)	Carbon-Halogen Bond Dissociation Energy (kcal/mol)
Iodide (I)	2-Methoxyethyl iodide	Fastest	~51
Bromide (Br)	2-Methoxyethyl bromide	Intermediate	~68
Chloride (Cl)	2-Methoxyethyl chloride	Slowest	~81

Note: The relative rates are a qualitative representation. The actual rate differences can be substantial, often orders of magnitude between iodide and chloride.

Experimental Protocol: A Competitive Reaction to Determine Relative Reactivity

To empirically determine the relative reactivity of 2-methoxyethyl halides, a competition experiment can be performed. This method allows for a direct comparison of leaving group ability under identical reaction conditions.

Objective: To determine the relative reactivity of 2-methoxyethyl iodide, 2-methoxyethyl bromide, and 2-methoxyethyl chloride in an SN2 reaction with a common nucleophile.

Materials:

• 2-Methoxyethyl iodide

• 2-Methoxyethyl bromide

• 2-Methoxyethyl chloride

• Sodium azide (NaN3) or another suitable nucleophile

• Acetone (anhydrous)

• Internal standard (e.g., dodecane)

• Diethyl ether (anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Preparation of the Reaction Mixture: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine equimolar amounts (e.g., 1.0 mmol) of 2-methoxyethyl iodide, 2-methoxyethyl bromide, and 2-methoxyethyl chloride in anhydrous acetone (10 mL).

• Addition of the Nucleophile: Add a limiting amount of sodium azide (e.g., 0.5 mmol) to the flask. The use of a limiting amount of the nucleophile ensures that the halides will compete for it.

• Reaction: Stir the reaction mixture at a constant temperature (e.g., 50 °C) for a set period (e.g., 1 hour).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Add a known amount of an internal standard (e.g., 0.5 mmol of dodecane).

  • Quench the reaction by adding water (20 mL).

  • Extract the organic components with diethyl ether (3 x 15 mL).

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate solution (20 mL) and then with brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully concentrate the filtrate under reduced pressure.

• Analysis:

  • Analyze the resulting mixture by GC-FID.

  • Identify the peaks corresponding to the unreacted 2-methoxyethyl iodide, 2-methoxyethyl bromide, 2-methoxyethyl chloride, and the internal standard.

  • Calculate the relative amounts of the unreacted halides by comparing their peak areas to the peak area of the internal standard.

Interpretation of Results:

The halide that is consumed to the greatest extent is the most reactive, as it has competed most successfully for the limited nucleophile. The order of reactivity can be determined by comparing the remaining amounts of each 2-methoxyethyl halide. The expected outcome is that the amount of remaining 2-methoxyethyl iodide will be the lowest, followed by 2-methoxyethyl bromide, and then 2-methoxyethyl chloride, confirming the reactivity trend of I > Br > Cl.

Logical Relationship of Leaving Group Ability

The ability of a halogen to act as a leaving group in an SN2 reaction is inversely related to its basicity and the strength of the carbon-halogen bond.

A Comparative Guide to the Methoxyethylation of Nucleophiles: 1-Bromo-2-methoxyethane vs. Alternatives

For researchers, scientists, and drug development professionals, the efficient and reliable introduction of the 2-methoxyethyl moiety is a common requirement in the synthesis of novel chemical entities. 1-Bromo-2-methoxyethane has traditionally been a widely used reagent for this purpose. This guide provides a comprehensive comparison of the synthetic routes utilizing 1-Bromo-2-methoxyethane with viable alternatives, supported by experimental data and detailed protocols to inform the selection of the most appropriate synthetic strategy.

The 2-methoxyethyl group can impart favorable physicochemical properties to a molecule, such as increased solubility and improved metabolic stability. Its introduction is typically achieved through the nucleophilic substitution reaction of a suitable precursor. This guide focuses on the validation of synthetic routes employing 1-Bromo-2-methoxyethane and compares its performance against key alternatives in common reaction types: the Williamson ether synthesis, Grignard reactions, and Suzuki cross-coupling reactions.

Comparison of Reagents for Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of organic chemistry for the formation of ether linkages. In the context of methoxyethylation, this involves the reaction of a nucleophile, such as a phenol, with a 2-methoxyethyl electrophile. Here, we compare 1-Bromo-2-methoxyethane with a common alternative, 2-methoxyethyl p-toluenesulfonate.

Parameter	1-Bromo-2-methoxyethane	2-Methoxyethyl p-toluenesulfonate	Rationale
Leaving Group Ability	Good (Bromide)	Excellent (Tosylate)	The tosylate anion is a weaker base and therefore a better leaving group than bromide, leading to a faster reaction rate under S_N2 conditions.
Reaction Rate	Moderate	Fast	Due to the superior leaving group ability of the tosylate, reactions are generally faster.
Typical Yield	Good to Excellent	Excellent (e.g., up to 95% reported for tosylation)[1]	The higher reactivity of the tosylate often leads to higher conversion and yields.
Cost	Generally lower	Generally higher	Tosylates are typically synthesized from the corresponding alcohol, adding a step and cost to the starting material.
Safety	Flammable, toxic if swallowed, causes skin and eye irritation.[2]	Potential for skin and eye irritation.	Both reagents require careful handling in a fume hood with appropriate personal protective equipment.

Experimental Protocol: Williamson Ether Synthesis of 4-(2-methoxyethoxy)phenol

This protocol describes a general procedure for the methoxyethylation of 4-hydroxyphenol using either 1-Bromo-2-methoxyethane or 2-methoxyethyl p-toluenesulfonate.

Materials:

• 4-Hydroxyphenol

• 1-Bromo-2-methoxyethane or 2-methoxyethyl p-toluenesulfonate

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

Procedure:

• To a stirred solution of 4-hydroxyphenol (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

• Add 1-Bromo-2-methoxyethane (1.1 eq) or 2-methoxyethyl p-toluenesulfonate (1.1 eq) to the reaction mixture.

• Heat the reaction mixture to 80 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Grignard Reaction: Formation and Use of 2-Methoxyethylmagnesium Bromide

For the formation of carbon-carbon bonds, a Grignard reagent derived from 1-Bromo-2-methoxyethane can be a valuable intermediate.

Parameter	2-Methoxyethylmagnesium Bromide	Alternative C-C Bond Forming Reactions
Precursor	1-Bromo-2-methoxyethane	Varies (e.g., organolithium reagents, organozinc reagents)
Formation Yield	Not explicitly found in searches, but generally high for primary alkyl bromides.	Yields are highly dependent on the specific reagent and substrate.
Reactivity	Acts as a strong nucleophile and base.	Reactivity varies; organolithiums are generally more reactive than Grignards.
Compatibility	Sensitive to protic functional groups (e.g., alcohols, amines, carboxylic acids).	Compatibility varies with the specific organometallic reagent.

Experimental Protocol: Formation of 2-Methoxyethylmagnesium Bromide and Reaction with Benzaldehyde

This protocol outlines the preparation of the Grignard reagent and its subsequent reaction with an aldehyde.

Materials:

• Magnesium turnings

• 1-Bromo-2-methoxyethane

• Anhydrous diethyl ether

• Benzaldehyde

• Saturated aqueous ammonium chloride solution

Procedure:

Part 1: Formation of 2-Methoxyethylmagnesium Bromide

• In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings (1.2 eq).

• Add a small crystal of iodine to activate the magnesium.

• Add a solution of 1-Bromo-2-methoxyethane (1.0 eq) in anhydrous diethyl ether dropwise to the magnesium turnings. The reaction is initiated by gentle warming.

• Once the reaction has started, add the remaining 1-Bromo-2-methoxyethane solution at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

Part 2: Reaction with Benzaldehyde

• Cool the freshly prepared 2-methoxyethylmagnesium bromide solution to 0 °C in an ice bath.

• Add a solution of benzaldehyde (1.0 eq) in anhydrous diethyl ether dropwise to the Grignard reagent.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting alcohol by column chromatography.

Suzuki Cross-Coupling: An Alternative Route to Methoxyethylated Aromatics

The Suzuki cross-coupling reaction offers a powerful alternative for the synthesis of C-C bonds, particularly for the formation of biaryl structures. Instead of forming a Grignard reagent, a boronic acid or ester containing the 2-methoxyethyl moiety can be coupled with an aryl halide.

Parameter	2-Methoxyethyl Boronic Ester	Grignard Reagent
Functional Group Tolerance	Generally higher; tolerant of many functional groups that are incompatible with Grignard reagents.	Lower; incompatible with acidic protons.
Reaction Conditions	Typically requires a palladium catalyst and a base.	Requires anhydrous conditions and is sensitive to air and moisture.
Substrate Scope	Broad scope of aryl and vinyl halides/triflates.	Primarily reacts with carbonyl compounds and other electrophiles.
Byproducts	Boron-containing byproducts, which are generally considered less toxic.	Magnesium salts.

Synthetic Pathway Validation: Suzuki Coupling

A plausible synthetic route involves the preparation of a 2-methoxyethyl-containing boronic ester, followed by a Suzuki cross-coupling reaction.

Caption: Proposed synthetic pathway for a 2-methoxyethylated arene via Suzuki coupling.

Experimental Workflow: Suzuki Coupling

Caption: General experimental workflow for a Suzuki coupling reaction to introduce a 2-methoxyethyl group.

Conclusion

The choice of synthetic route for introducing a 2-methoxyethyl group depends on several factors, including the nature of the substrate, desired reaction conditions, cost, and scalability.

• For O-alkylation (Williamson ether synthesis): 1-Bromo-2-methoxyethane is a cost-effective and reliable reagent. However, for reactions requiring faster rates or for less reactive nucleophiles, 2-methoxyethyl p-toluenesulfonate is a superior, albeit more expensive, alternative.

• For C-C bond formation: The Grignard reagent derived from 1-Bromo-2-methoxyethane is a viable option for reaction with carbonyl compounds, provided the substrate is compatible with the strongly basic and nucleophilic nature of the reagent.

• For C-C bond formation with broader functional group tolerance: The Suzuki cross-coupling reaction, utilizing a pre-formed 2-methoxyethyl boronic ester, offers a more versatile approach, especially for the synthesis of complex molecules with sensitive functional groups.

Researchers and drug development professionals should carefully consider these factors to select the optimal synthetic strategy for their specific application. The detailed protocols and comparative data presented in this guide provide a solid foundation for making an informed decision.

References

• 1. 2-METHOXYETHYL P-TOLUENESULFONATE | 17178-10-8 [amp.chemicalbook.com]
• 2. merckmillipore.com [merckmillipore.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for 1-Bromo-2-methoxyethane

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 1-Bromo-2-methoxyethane in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe handling and mitigate risks.

Hazard Identification and Immediate Precautions

1-Bromo-2-methoxyethane is a combustible liquid that is toxic if swallowed, causes skin and serious eye irritation, and may lead to respiratory irritation.[1][2][3] It is crucial to handle this chemical with appropriate caution in a controlled environment.

Signal Word: Danger[2][4]

Key Hazards:

• Flammable liquid and vapor.[1][4]

• Toxic if swallowed.[1][2][3]

• Causes severe skin and eye irritation.[1][2][3]

• May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

PPE Category	Specification	Rationale
Hand Protection	Unlined, liquid-proof gloves (e.g., neoprene, butyl, PVC, or nitrile) extending up the forearm.[5]	Prevents skin contact and absorption.
Body Protection	Full-body, chemical-resistant suit or coveralls. A chemical-resistant apron should be worn over coveralls when mixing or pouring.[1][5]	Minimizes skin exposure from splashes or spills.
Eye and Face Protection	Chemical splash goggles and a face shield, conforming to EN 166(EU) or NIOSH (US) standards.[1][6][7]	Protects against accidental splashes to the eyes and face.
Respiratory Protection	A NIOSH/MSHA-approved full-face air-purifying respirator with cartridges appropriate for organic vapors.[5][7][8]	Prevents inhalation of harmful vapors, especially in poorly ventilated areas.

Quantitative Data Summary

Property	Value
CAS Number	6482-24-2[9][10]
Molecular Weight	138.99 g/mol [3]
Density	1.3600 g/mL at 25 °C[8]
Boiling Point	156 °C[8]
Flash Point	68.3 °C (154.9 °F) - closed cup[8]
Storage Temperature	2-8°C[8]

Operational Plan: Step-by-Step Handling Protocol

4.1. Preparation and Handling

• Ventilation: Always handle 1-Bromo-2-methoxyethane in a well-ventilated area, preferably within a chemical fume hood.[6][7][11]

• PPE Inspection: Before starting, inspect all PPE for integrity. Ensure gloves are free of punctures and that the respirator cartridges are within their expiry date.

• Grounding: To prevent static discharge, ground and bond containers and receiving equipment, especially during transfers.[1][11]

• Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[11] Avoid creating aerosols or mists.

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[6][11] Do not eat, drink, or smoke in the handling area.[11]

4.2. Storage

• Container: Keep the container tightly closed in a dry, well-ventilated place.[1][11]

• Conditions: Store in a designated flammables area, away from heat, sparks, open flames, and strong oxidizing agents or bases.[6][11] The recommended storage temperature is between 2-8°C.[8]

• Security: Keep the chemical locked up or in an area accessible only to qualified or authorized personnel.[1]

Emergency and Disposal Plan

5.1. Accidental Release Measures

• Immediate Action: In case of a spill, immediately evacuate personnel to a safe area.[7]

• Control Ignition Sources: Remove all sources of ignition from the spill area.[6][7][11]

• Containment: For small spills, use an inert absorbent material (e.g., sand, earth, vermiculite) to contain the substance.[1] Prevent it from entering drains.[1]

• Cleanup: Carefully sweep up or scoop the absorbed material into a suitable, sealed, and labeled container for disposal.[6] Use spark-proof tools and explosion-proof equipment for cleanup.[11]

• Ventilation: Ensure the area is well-ventilated to disperse any remaining vapors.

5.2. First Aid Measures

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Seek medical attention.[6]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[6][7] Remove contaminated clothing. If irritation persists, seek medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterward.[6] Seek immediate medical attention.

5.3. Disposal Plan

• Waste Classification: All waste contaminated with 1-Bromo-2-methoxyethane is considered hazardous waste.

• Solid Waste: Place contaminated consumables (e.g., gloves, absorbent materials, paper towels) in a designated, sealed, and clearly labeled hazardous waste container.[5]

• Liquid Waste: Dispose of unused or waste 1-Bromo-2-methoxyethane through an approved waste disposal plant. Do not dispose of it in the sewer system.

• Regulations: All disposal activities must comply with local, state, and federal regulations.

Workflow Visualization

The following diagram illustrates the procedural workflow for responding to a chemical spill of 1-Bromo-2-methoxyethane.

Caption: Workflow for 1-Bromo-2-methoxyethane Spill Response.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. 1-bromo-2-methoxyethane, CAS No. 6482-24-2 - iChemical [ichemical.com]
• 3. 2-Bromoethyl methyl ether | C3H7BrO | CID 80972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 6482-24-2 | 1-Bromo-2-methoxyethane | Naloxegol Related | Ambeed.com [ambeed.com]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. 1-溴-2-(2-甲氧基乙氧基)乙烷 95% | Sigma-Aldrich [sigmaaldrich.com]
• 9. lookchem.com [lookchem.com]
• 10. chemimpex.com [chemimpex.com]
• 11. fishersci.com [fishersci.com]